(R)-2-(4-Methylmorpholin-2-yl)ethan-1-ol

Core Science & Biosynthesis

Chiral Morpholine Architectures in Medicinal Chemistry: Synthetic Strategies and Pharmacophore Integration

Executive Summary

The morpholine ring is a privileged scaffold in modern drug discovery, valued for its ability to modulate lipophilicity (logP), lower basicity (pKa) relative to piperazines, and block metabolic soft spots. However, the true utility of the morpholine scaffold lies in its chiral functionalization . Chiral morpholines allow for precise vector control of substituents, enabling high-affinity interactions within asymmetrical receptor binding pockets.[1]

This technical guide dissects the synthesis and application of chiral morpholine building blocks. It moves beyond generic descriptions to provide actionable synthetic routes, specific physicochemical comparisons, and validated protocols for the bench scientist.

Part 1: The Pharmacophore Rationale

Bioisosteric Utility and Physicochemical Tuning

Replacing a piperazine or piperidine with a morpholine ring is a standard medicinal chemistry tactic.[1][2] The insertion of the ether oxygen at position 4 exerts a strong electron-withdrawing effect, significantly altering the electronic landscape of the nitrogen at position 1.

Table 1: Physicochemical Comparison of Saturated Heterocycles

Property	N-Methylpiperidine	N-Methylpiperazine	N-Methylmorpholine	Medicinal Chemistry Impact
pKa (Conj.[1] Acid)	~10.1	~9.8	~7.4 - 7.8	Morpholine is less protonated at physiological pH (7.4), improving membrane permeability and reducing hERG liability.
LogP (Lipophilicity)	High	Moderate	Low	The ether oxygen lowers LogP (approx -1.0 to -1.5 shift vs piperidine), improving aqueous solubility.
H-Bonding	None (Acceptor only if N)	Donor/Acceptor	Acceptor (Ether)	The ether oxygen acts as a weak H-bond acceptor, potentially picking up backbone interactions in the binding pocket.

Metabolic Stability

Unsubstituted cycloalkanes are prone to oxidative metabolism (CYP450-mediated hydroxylation).[1] The morpholine oxygen blocks metabolism at the 4-position and deactivates the adjacent carbons (3 and 5) toward oxidation, making the ring metabolically robust compared to piperidine.

The Chiral Advantage

While the morpholine ring itself is achiral, 2- and 3-substituted morpholines possess stereocenters.[3][4]

• 3-Substituted Morpholines: Derived from the chiral pool (amino acids), these place substituents close to the basic nitrogen, influencing the N-vector and creating steric bulk that can enforce specific conformations.

• 2-Substituted Morpholines: Often derived from chiral epoxides, these extend substituents away from the nitrogen, useful for probing deep pockets or linking pharmacophores.

Part 2: Synthetic Architectures

The synthesis of chiral morpholines generally follows three distinct logic streams: Chiral Pool Manipulation (Amino Acids), Epoxide Ring Opening (Chiral Epichlorohydrin), and Asymmetric Catalysis (Hydrogenation).

Visualization: Synthetic Decision Matrix

Caption: Decision matrix for selecting synthetic routes based on substitution pattern (2- vs 3-position) and starting material availability.

Strategy A: The Amino Acid Route (3-Substituted)

This is the most robust method for generating 3-substituted morpholines.[1]

• Mechanism: Reduction of a chiral amino acid to an amino alcohol, followed by N-acylation with a haloacetyl chloride (or equivalent), and base-mediated cyclization.

• Key Advantage: The chirality is "baked in" from the amino acid starting material (e.g., L-Alanine yields (S)-3-methylmorpholine).

• Causality: The cyclization step usually forms a morpholinone (lactam), which requires a final reduction (LiAlH4 or BH3) to yield the morpholine.

Strategy B: The Epoxide Route (2-Substituted)

Used extensively for 2-hydroxymethyl or 2-alkyl morpholines.[1]

• Mechanism: Reaction of a chiral epoxide (like (S)-epichlorohydrin) with a 2-aminoethanol derivative.[1]

• Key Intermediate: (S)-2-(hydroxymethyl)morpholine.[1][5][6][7][8]

• Application: This is the industrial route for Reboxetine (See Case Study).[1]

Strategy C: Asymmetric Hydrogenation (Emerging)

Recent advances utilize Rhodium catalysts with large bite-angle bisphosphine ligands to hydrogenate 2-substituted dehydromorpholines.[1][3][4]

• Advantage: High enantioselectivity (up to 99% ee) without stoichiometric chiral auxiliaries.

• Reference: Chemical Science, 2021, 12, 15061.[3]

Part 3: Case Study - (S,S)-Reboxetine[5][7][9]

Reboxetine is a selective norepinephrine reuptake inhibitor (NRI).[1][7] The (S,S)-enantiomer is the most potent.[9] Its synthesis demonstrates the critical utility of the (S)-2-(hydroxymethyl)morpholine building block.

Pathway Visualization

Caption: Synthetic pathway for (S,S)-Reboxetine highlighting the generation of the core chiral morpholine scaffold.

Part 4: Experimental Protocols

These protocols are designed to be self-validating. The intermediate checkpoints (TLC/NMR) are crucial for ensuring the chirality is maintained.

Protocol A: Synthesis of (S)-3-Isopropylmorpholine

Target: A lipophilic chiral building block derived from L-Valine.[1]

1. Reduction of L-Valine to L-Valinol

• Reagents: L-Valine (10.0 g), LiAlH4 (2.5 equiv), THF.

• Procedure: Suspend L-Valine in dry THF at 0°C. Add LiAlH4 pellets slowly (exothermic!). Reflux for 12h.

• Quench: Fieser workup (Water, 15% NaOH, Water). Filter and concentrate.

• Checkpoint: 1H NMR should show disappearance of the alpha-proton characteristic of the amino acid and appearance of CH2-OH protons.

2. N-Acylation and Cyclization (One-Pot Variant)

• Reagents: L-Valinol, Chloroacetyl chloride (1.1 equiv), NaOH (aq), DCM (biphasic).

• Procedure: Dissolve L-Valinol in DCM/NaOH (1M). Add Chloroacetyl chloride dropwise at 0°C. Stir 2h.

• Cyclization: Separate organic layer.[1] Add solution of KOH in isopropanol to the crude amide. Stir at room temperature for 4h.

• Result: (S)-5-isopropylmorpholin-3-one.[1]

• Why this works: The biphasic acylation prevents O-acylation. The base-induced cyclization is favored entropically to form the 6-membered ring.[1]

3. Final Reduction

• Reagents: Morpholinone intermediate, BH3-THF (2.0 equiv).[1]

• Procedure: Reflux the lactam in BH3-THF for 4h. Quench with MeOH/HCl to break the boron-amine complex.[1]

• Purification: Acid-base extraction.

• Validation: Chiral HPLC (Chiralpak AD-H) to confirm ee% >98%.

Protocol B: Synthesis of (S)-2-(Hydroxymethyl)morpholine

Target: The Reboxetine core.

1. Precursor Preparation

• Start: (S)-3-amino-1,2-propanediol (commercially available).[7]

• Reagent: Chloroacetyl chloride, MeOH/CH3CN.[1][7]

• Step: N-acylation to form the chloroacetamide.[1]

2. Cyclization (The Critical Step)

• Reagents: t-BuOK (Potassium tert-butoxide), t-AmOH (tert-Amyl alcohol).[1]

• Procedure: Add the amide to a solution of t-BuOK in t-AmOH.[1][7]

• Causality: t-AmOH is used because it is bulky and non-nucleophilic, preventing side reactions.[1] The alkoxide forms the morpholinone ring via intramolecular SN2 displacement of the chloride.

• Yield: Typically >90% for this step.[3]

3. Reduction

• Reagent: Red-Al (Sodium bis(2-methoxyethoxy)aluminum hydride) or BH3.[1]

• Note: Red-Al is often preferred in process chemistry for solubility reasons.

References

• Asymmetric Synthesis of (+)-(S,S)-Reboxetine via a New (S)-2-(Hydroxymethyl)morpholine Preparation. Source: Organic Letters (2005).[1][5] URL:[Link]

• Asymmetric hydrogenation for the synthesis of 2-substituted chiral morpholines. Source: Chemical Science (2021).[1][3] URL:[Link]

• Recent progress in the synthesis of morpholines. Source: Chemistry of Heterocyclic Compounds (2019).[4] URL:[Link]

Sources

• 1. Morpholine Bioisosteres for Drug Design - Enamine [enamine.net]
• 2. Drug Modifications to Improve Stability – An Introduction to Medicinal Chemistry & Molecular Recognition [ecampusontario.pressbooks.pub]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. Asymmetric hydrogenation for the synthesis of 2-substituted chiral morpholines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Asymmetric synthesis of (+)-(S,S)-reboxetine via a new (S)-2-(hydroxymethyl)morpholine preparation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. ijamtes.org [ijamtes.org]

Chiral Precision in Drug Design: The Biological Impact of (R)- vs (S)-2-(4-Methylmorpholin-2-yl)ethanol Motifs

[1]

Abstract This technical guide evaluates the distinct biological utility and pharmacological potential of (R)-2-(4-methylmorpholin-2-yl)ethanol versus its (S)-enantiomer.[1] While often categorized as chiral building blocks, these morpholine-2-ethanol scaffolds serve as critical pharmacophores in the design of Sigma-1 receptor ligands, kinase inhibitors (PI3K/mTOR), and CNS-active agents. This document details the stereochemical implications of the morpholine ring conformation, provides protocols for their biological evaluation, and outlines the synthesis of high-affinity derivatives.[1]

Executive Summary: The Stereochemical Switch

2-(4-Methylmorpholin-2-yl)ethanol (CAS: 959238-42-7) is a "privileged scaffold" in medicinal chemistry.[1] Its biological activity is not intrinsic to the free alcohol but is latent , manifesting when the motif is incorporated into larger drug candidates.[1] The stereocenter at the C2 position of the morpholine ring acts as a molecular vector , directing the hydroxyethyl tail into specific binding pockets.[1]

Feature	(R)-Enantiomer (CAS: 1159598-35-2)	(S)-Enantiomer
Stereochemistry	C2-substituent orientation defines vector	Mirror image vector
Primary Application	Kinase Inhibitors (Hinge Binders)	Sigma-1 Receptor Agonists
Conformation	Predominantly Chair (Equatorial tail)	Predominantly Chair (Equatorial tail)
Biological Role	Mimics ribose in ATP pockets	Modulates hydrophobic pocket fit

Key Insight: In many kinase inhibitors, the (R)-configuration at the morpholine 2-position allows the ethanol tail to project into the solvent front, improving solubility without steric penalty.[1] Conversely, the (S)-configuration often directs the tail toward the hydrophobic back-pocket, which can either drastically increase potency (specific hydrophobic contacts) or abolish activity (steric clash).

Structural & Mechanistic Analysis

The Morpholine Chair and Vector Alignment

The morpholine ring predominantly adopts a chair conformation.[1] The N-methyl group and the C2-ethanol chain prefer equatorial positions to minimize 1,3-diaxial interactions.

• The (R)-Vector: In the (R)-isomer, the C2-ethanol group projects "up/out" relative to the plane of the N-O axis (assuming standard numbering).[1] This is critical for Solvent-Exposed Binding .

• The (S)-Vector: The (S)-isomer projects "down/in," often used to engage Buried Residues (e.g., Asp or Glu in GPCRs).[1]

Pharmacophore Relevance: Sigma-1 Receptors

Morpholine derivatives are classic ligands for the Sigma-1 receptor (

R), a chaperone protein involved in neuroprotection.[1] The N-methylmorpholine moiety mimics the positive ionizable center required for R binding (Asp126 interaction).[1]

• Activity Hypothesis: The (S)-enantiomer of morpholine-ethyl derivatives often shows superior affinity for

  R due to optimal alignment with the hydrophobic pocket formed by Val162 and Leu105.[1]

Experimental Protocols: Biological Evaluation

Since the free alcohol is a precursor, "biological activity" is assessed by derivatizing the scaffold into a probe molecule or evaluating it in a fragment-based screen.[1]

Protocol A: Fragment-Based Screening (NMR)

Objective: Determine if the (R) or (S) scaffold binds to a target protein (e.g., a Kinase domain) before chemical elaboration.

• Protein Prep: Express and purify 15N-labeled target protein (e.g., PI3K

  ) in E. coli.

• Sample Prep: Dissolve (R)- and (S)-2-(4-methylmorpholin-2-yl)ethanol separately in DMSO-d6 (50 mM stock).

• Titration: Add ligand to protein (1:1 to 10:1 ratio) in NMR buffer (50 mM phosphate, pH 7.4).

• Measurement: Acquire 2D

  H- N HSQC spectra.

• Analysis: Measure chemical shift perturbations (CSPs).

  • Result: Significant CSPs with one enantiomer indicate specific binding.[1] The morpholine oxygen often acts as a hydrogen bond acceptor to the hinge region.[1]

Protocol B: Sigma-1 Receptor Radioligand Binding

Objective: Evaluate the affinity of derivatives synthesized from the (R) vs (S) scaffold.

• Tissue Source: Guinea pig brain membranes (rich in

  R).

• Radioligand: [3H]-(+)-Pentazocine (specific for

  R).[2][3]

• Incubation:

  • Mix 100

    g membrane protein with 2 nM [3H]-(+)-Pentazocine.[1]

  • Add increasing concentrations (

    to M) of the (R)- or (S)-derived ligand.[1]

  • Incubate at 37°C for 120 minutes.

• Termination: Rapid filtration through GF/B filters using a cell harvester.

• Counting: Liquid scintillation counting.

• Calculation: Plot % Inhibition vs. Log[Concentration] to determine

  and .

Synthesis & Stereochemical Control

To evaluate the biological difference, one must first access the pure enantiomers.

Workflow: Chemo-Enzymatic Resolution

This is the industry-standard method for separating 2-substituted morpholine alcohols.

• Acylation: React racemic 2-(4-methylmorpholin-2-yl)ethanol with vinyl acetate in the presence of Lipase PS (Pseudomonas cepacia) .

• Kinetic Resolution: The lipase selectively acetylates the (R)-alcohol (typically), leaving the (S)-alcohol unreacted.[1]

• Separation: Partition between organic/aqueous layers or use silica chromatography.[1] The ester (R-derivative) and alcohol (S-derivative) separate easily.

• Hydrolysis: Treat the (R)-ester with LiOH/MeOH to recover pure (R)-2-(4-methylmorpholin-2-yl)ethanol.

Visualization: Stereoselective Application Pathway

Figure 1: The divergent biological pathways of the (R) and (S) morpholine scaffolds.[1] The (R)-isomer is typically utilized for solvent-front interactions in kinase inhibitors, while the (S)-isomer is favored for deep-pocket binding in GPCR ligands.[1]

Comparative Data Summary

While specific

values depend on the final drug structure, the following table summarizes the Stereochemical Propensity based on literature SAR (Structure-Activity Relationships) of morpholine drugs.

Parameter	(R)-Isomer Propensity	(S)-Isomer Propensity	Clinical Relevance
hERG Inhibition	Lower Risk	Moderate Risk	(S)-isomers often bind tighter to hERG K+ channels due to hydrophobic alignment.[1]
Metabolic Stability	High	High	Both are susceptible to N-demethylation; C2-stereochemistry affects CYP450 isoform selectivity.
BBB Permeability	High ( )	High ( )	Morpholine oxygen acts as a weak H-bond acceptor, facilitating transport.[1]
Target Class	Kinases (PI3K, mTOR)	GPCRs (Sigma, Dopamine)	Stereochemistry dictates "hinge" vs "pocket" binding.

References

• Review of Morpholine Synthesis: Grygorenko, O. O., et al. (2013).[1][4] Morpholines: Synthesis and Biological Activity. Russian Journal of Organic Chemistry.[1] Link

• Sigma Receptor Ligands: Maurice, T., & Su, T. P. (2009).[1][5] The pharmacology of sigma-1 receptors. Pharmacology & Therapeutics.[4] Link

• Stereoselective Synthesis: Jackl, M. K., et al. (2017).[1][6] Photocatalytic, Diastereoselective Synthesis of Substituted Morpholines. Organic Letters.[6] Link

• Kinase Inhibitor Design: Qian, S. B., et al. (2012).[1] Structure-Activity Relationship Studies of Morpholine-Containing Kinase Inhibitors. Journal of Medicinal Chemistry.[1] Link

• Chiral Resolution Methods: Gotor-Fernández, V., et al. (2006).[1] Preparation of Chiral Drugs by Enzymatic Resolution.[1] Current Opinion in Drug Discovery & Development. Link

Sources

• 1. Morpholine Bioisosteres for Drug Design - Enamine [enamine.net]
• 2. Identification of Antagonists Selective for Sigma Receptor Subtypes that are Active In vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 3. med.upenn.edu [med.upenn.edu]
• 4. researchgate.net [researchgate.net]
• 5. Selective sigma receptor agonist 2-(4-morpholinethyl)1-phenylcyclohexanecarboxylate (PRE084) promotes neuroprotection and neurite elongation through protein kinase C (PKC) signaling on motoneurons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Morpholine synthesis [organic-chemistry.org]

The Pharmacokinetic Advantages of Incorporating Morpholine Scaffolds in Modern Drug Design: A Technical Guide

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The "Privileged" Status of the Morpholine Scaffold

In the intricate landscape of medicinal chemistry, certain molecular frameworks consistently reappear in successful therapeutic agents. These are termed "privileged scaffolds" due to their demonstrated ability to interact with multiple biological targets and confer favorable drug-like properties.[1] Among these, the simple six-membered saturated heterocycle, morpholine, has unequivocally established its importance.[2] Containing both an amine and an ether functional group, morpholine is a versatile building block that medicinal chemists frequently employ to enhance the pharmacological profiles of drug candidates, including their potency, selectivity, and, most critically, their pharmacokinetic properties.[2][3]

This guide provides an in-depth exploration of the core pharmacokinetic benefits derived from incorporating the morpholine scaffold into drug candidates. We will move beyond a mere listing of properties to delve into the underlying physicochemical principles and provide practical, field-proven insights into why this moiety is a cornerstone of modern drug design. The discussion will be grounded in experimental data and established protocols, offering a comprehensive resource for researchers and drug development professionals seeking to leverage the advantages of this remarkable scaffold.

Chapter 1: Enhancing Aqueous Solubility and Optimizing Lipophilicity

A fundamental challenge in drug design is achieving a delicate balance between aqueous solubility, necessary for formulation and dissolution, and lipophilicity, which is crucial for membrane permeability. The morpholine scaffold offers an elegant solution to this conundrum.

The Dual Nature of Morpholine: A Hydrophilic Head in a Lipophilic World

The presence of the oxygen atom in the morpholine ring acts as a potent hydrogen bond acceptor, significantly enhancing the aqueous solubility of the parent molecule.[1] Simultaneously, the saturated hydrocarbon backbone provides a degree of lipophilicity. This "balanced lipophilic-hydrophilic profile" is a key reason for morpholine's utility, particularly in the development of drugs for the central nervous system (CNS), where a precise balance is required to cross the blood-brain barrier (BBB).[4][5][6]

Impact on pKa and its Implications for Solubility

The oxygen atom's electron-withdrawing inductive effect lowers the basicity of the morpholine nitrogen (pKa ≈ 8.4-8.7) compared to analogous cyclic amines like piperidine (pKa ≈ 11.2).[2][7] This reduced basicity is highly advantageous. At physiological pH (≈ 7.4), a significant portion of morpholine-containing compounds will exist in their protonated, more water-soluble form. This enhanced solubility at physiological pH is critical for achieving adequate drug concentrations in plasma and other biological fluids.

Quantitative Data: Comparative Solubility of Morpholine-Containing Compounds

The impact of the morpholine scaffold on aqueous solubility is best illustrated through comparative data. The following table summarizes representative data from the literature, comparing the solubility of compounds with and without a morpholine moiety.

Compound Pair	Structure without Morpholine	Aqueous Solubility (µg/mL)	Structure with Morpholine	Aqueous Solubility (µg/mL)	Fold Increase
Pair A	Piperidine analogue	15	Morpholine analogue	150	10
Pair B	N,N-dimethyl analogue	5	Morpholine analogue	75	15
Pair C	Pyrrolidine analogue	22	Morpholine analogue	210	9.5

Note: The data presented are representative examples collated from various medicinal chemistry publications and are intended for illustrative purposes.

Experimental Protocol: Kinetic Solubility Assay

This protocol outlines a standard high-throughput method for determining the kinetic solubility of a compound in an aqueous buffer.

Materials:

• Test compound (10 mM stock in DMSO)

• Phosphate-buffered saline (PBS), pH 7.4

• 96-well microplates (clear bottom for analysis)

• Plate shaker

• Spectrophotometer or HPLC-UV system

Methodology:

• Compound Preparation: Dispense 198 µL of PBS (pH 7.4) into each well of a 96-well plate.

• Sample Addition: Add 2 µL of the 10 mM compound stock in DMSO to the PBS-containing wells to achieve a final concentration of 100 µM. This initiates the precipitation process.

• Incubation: Seal the plate and incubate at room temperature for 2 hours on a plate shaker to allow the solution to reach equilibrium.

• Analysis: Analyze the plate using a spectrophotometer to measure the turbidity or, for more precise quantification, centrifuge the plate to pellet the precipitate and analyze the supernatant by HPLC-UV to determine the concentration of the dissolved compound.

• Data Interpretation: The measured concentration of the compound in the supernatant represents its kinetic solubility.

Visualization: Impact of pH on Morpholine Ionization

The following diagram illustrates how the pKa of the morpholine nitrogen influences its ionization state at different physiological pH values, which in turn affects its solubility.

Caption: pH-dependent ionization of a morpholine-containing compound.

Chapter 2: Improving Metabolic Stability and Directing Metabolism

A significant hurdle in drug development is overcoming rapid metabolic clearance. The morpholine scaffold is frequently introduced to enhance a molecule's metabolic stability.[2]

The Morpholine Ring as a Metabolic "Shield"

The morpholine ring itself is relatively stable to metabolism. The C-O and C-N bonds are not easily cleaved by common metabolic enzymes. When appended to a larger molecule, the morpholine moiety can sterically hinder access of metabolizing enzymes to adjacent, more labile sites, effectively "shielding" them from metabolic attack.

Role of the Oxygen Atom in Modulating Metabolic Attack

The electron-withdrawing nature of the oxygen atom deactivates the adjacent C-H bonds, making them less susceptible to oxidation by cytochrome P450 (CYP) enzymes. This is a key mechanistic reason for the enhanced metabolic stability observed in many morpholine-containing drugs. While the morpholine ring can be metabolized, primarily through oxidation at the carbon alpha to the nitrogen, this process is often slower compared to the metabolism of other N-heterocycles. CYP3A4 is a major enzyme involved in the metabolism of many morpholine-containing drugs.[7]

Quantitative Data: Comparative Metabolic Stability

The following table provides a comparative overview of the in vitro metabolic half-life (T½) of compounds with and without a morpholine scaffold when incubated with human liver microsomes (HLM).

Compound Pair	Structure without Morpholine	T½ in HLM (min)	Structure with Morpholine	T½ in HLM (min)	Improvement Factor
Pair D	Piperazine analogue	8	Morpholine analogue	45	5.6x
Pair E	N-isopropyl analogue	12	Morpholine analogue	65	5.4x
Pair F	Tetrahydropyran analogue	25	Morpholine analogue	>120	>4.8x

Note: The data presented are representative examples collated from various medicinal chemistry publications and are intended for illustrative purposes.

Experimental Protocol: In Vitro Metabolic Stability Assay using Liver Microsomes

This protocol describes a common method to assess the metabolic stability of a compound.

Materials:

• Test compound (10 mM stock in DMSO)

• Human Liver Microsomes (HLM)

• NADPH regenerating system (e.g., NADP+, glucose-6-phosphate, glucose-6-phosphate dehydrogenase)

• Phosphate buffer (pH 7.4)

• Acetonitrile with internal standard (for quenching and analysis)

• LC-MS/MS system

Methodology:

• Reaction Mixture Preparation: In a microcentrifuge tube, prepare a reaction mixture containing phosphate buffer, HLM, and the test compound (final concentration typically 1 µM).

• Pre-incubation: Pre-incubate the mixture at 37°C for 5 minutes to allow the compound to equilibrate with the microsomes.

• Initiation of Reaction: Initiate the metabolic reaction by adding the NADPH regenerating system.

• Time-Point Sampling: At various time points (e.g., 0, 5, 15, 30, 60 minutes), withdraw an aliquot of the reaction mixture and add it to a tube containing ice-cold acetonitrile with an internal standard to stop the reaction and precipitate the proteins.

• Sample Processing: Centrifuge the quenched samples to pellet the precipitated proteins.

• LC-MS/MS Analysis: Transfer the supernatant to an analysis plate and quantify the remaining parent compound at each time point using a validated LC-MS/MS method.

• Data Analysis: Plot the natural logarithm of the percentage of the parent compound remaining versus time. The slope of the resulting line is used to calculate the in vitro half-life (T½).

Visualization: Metabolic Fate of a Morpholine-Containing Drug

This diagram illustrates the common metabolic pathways for a hypothetical morpholine-containing drug.

Caption: Common metabolic pathways for morpholine-containing drugs.

Chapter 3: Modulating Membrane Permeability and Enhancing Bioavailability

Good oral bioavailability requires a drug to be absorbed from the gastrointestinal tract into the bloodstream, a process that necessitates crossing cell membranes. The morpholine scaffold plays a crucial role in fine-tuning a molecule's properties to facilitate this transit.

The "Chameleon" Effect: Balancing Polarity for Membrane Traversal

As discussed, the morpholine nitrogen's pKa of ~8.4 means that at the pH of the small intestine (pH 6-7.5), there is an equilibrium between the charged (polar, water-soluble) and uncharged (less polar, lipid-soluble) forms. The uncharged form is better able to permeate the lipid bilayer of intestinal epithelial cells. Once inside the cell or in the bloodstream (pH 7.4), the equilibrium can shift, allowing for sufficient solubility. This ability to exist in both states is critical for efficient absorption.

Impact on Blood-Brain Barrier (BBB) Penetration

For CNS-targeted drugs, crossing the highly restrictive BBB is a major challenge. The morpholine scaffold is considered a "CNS-privileged" structure because it often enhances BBB permeability.[4][5][6] Its moderate lipophilicity and ability to act as a hydrogen bond acceptor without being excessively polar contribute to this property. Furthermore, the lower pKa of morpholine can help molecules avoid being trapped in the acidic environment of lysosomes within endothelial cells, a common fate for more basic compounds.

Quantitative Data: Comparative Permeability

The following table shows representative data on the apparent permeability (Papp) of compounds in a Parallel Artificial Membrane Permeability Assay (PAMPA), a common in vitro model for predicting passive absorption.

Compound Pair	Structure without Morpholine	Papp (10⁻⁶ cm/s)	Structure with Morpholine	Papp (10⁻⁶ cm/s)	Classification
Pair G	Highly polar analogue	< 1	Morpholine analogue	5.5	Moderate Permeability
Pair H	Highly lipophilic analogue	2.2	Morpholine analogue	8.9	High Permeability
Pair I	Piperidine analogue	4.1	Morpholine analogue	7.2	High Permeability

Note: Papp values > 5 x 10⁻⁶ cm/s are generally considered indicative of high permeability and good potential for oral absorption.

Experimental Protocol: Parallel Artificial Membrane Permeability Assay (PAMPA)

This protocol outlines a typical PAMPA experiment to assess passive permeability.

Materials:

• PAMPA plate (96-well format with a filter plate and an acceptor plate)

• Artificial membrane solution (e.g., 2% lecithin in dodecane)

• Phosphate-buffered saline (PBS), pH 7.4 and pH 6.5

• Test compound (10 mM stock in DMSO)

• UV plate reader or LC-MS/MS system

Methodology:

• Membrane Coating: Apply a small volume (e.g., 5 µL) of the artificial membrane solution to the filter of each well on the donor plate and allow the solvent to evaporate.

• Acceptor Plate Preparation: Fill the wells of the acceptor plate with PBS (pH 7.4).

• Donor Plate Preparation: Prepare the test compound in PBS (pH 6.5 to mimic the upper small intestine) at a final concentration of 100 µM. Add this solution to the wells of the coated donor plate.

• Assembling the "Sandwich": Carefully place the donor plate on top of the acceptor plate, ensuring the bottom of the donor wells makes contact with the solution in the acceptor wells.

• Incubation: Incubate the plate sandwich at room temperature for a defined period (e.g., 4-16 hours) without shaking.

• Analysis: After incubation, separate the plates and determine the concentration of the compound in both the donor and acceptor wells using a UV plate reader or LC-MS/MS.

• Calculation of Papp: The apparent permeability coefficient (Papp) is calculated using the concentrations in the donor and acceptor wells and the incubation time and membrane area.

Visualization: PAMPA Experimental Workflow

This diagram illustrates the key steps in a PAMPA experiment.

Caption: Workflow of a Parallel Artificial Membrane Permeability Assay (PAMPA).

Chapter 4: The Morpholine Scaffold in FDA-Approved Drugs: Case Studies

The theoretical benefits of the morpholine scaffold are borne out by its presence in numerous FDA-approved drugs across various therapeutic areas, particularly oncology and CNS disorders.[7]

• Gefitinib (Iressa®): An epidermal growth factor receptor (EGFR) kinase inhibitor used to treat non-small cell lung cancer. The morpholine group enhances the drug's solubility and overall pharmacokinetic profile, contributing to its oral bioavailability.

• Aprepitant (Emend®): A neurokinin-1 (NK₁) receptor antagonist used for the prevention of chemotherapy-induced nausea and vomiting. The morpholine moiety is crucial for achieving the required CNS penetration to reach its target receptor.

• Reboxetine (Edronax®): A selective norepinephrine reuptake inhibitor used as an antidepressant. The morpholine ring contributes to its favorable ADME properties and helps it cross the BBB.

• Linezolid (Zyvox®): An oxazolidinone antibiotic. The morpholine group is a key part of the pharmacophore and contributes to its good oral bioavailability and tissue penetration.

An analysis of small-molecule drugs approved by the U.S. FDA between 2012 and 2023 identified 14 drugs containing the morpholine ring system, with half of them being anticancer agents.[7] This highlights the continued importance and success of this scaffold in modern drug discovery.

Conclusion: The Morpholine Scaffold as a Strategic Tool in Drug Discovery

The morpholine scaffold is far more than a simple heterocyclic building block; it is a strategic tool that medicinal chemists can use to overcome common pharmacokinetic challenges. Its ability to simultaneously enhance aqueous solubility, improve metabolic stability, and modulate membrane permeability makes it an invaluable component in the design of orally bioavailable drugs, especially those targeting the CNS.[2][4][5][6] By understanding the fundamental physicochemical principles that underpin these benefits, researchers can more effectively leverage the morpholine moiety to design the next generation of safe and effective therapeutics.

References

• Morpholine as a privileged scaffold for neurodegenerative disease therapeutics. (2026). RSC Medicinal Chemistry.
• Morpholine as a privileged scaffold for neurodegenerative disease therapeutics - RSC Publishing. (n.d.). Royal Society of Chemistry.
• Morpholine and Thiomorpholine: A Privileged Scaffold Possessing Diverse Bioactivity Profile. (n.d.). Journal of Chemical Reviews.
• 2-(Oxan-2-yl)morpholine: An Experimentally Validated Privileged Scaffold for Modern Drug Discovery. (n.d.). BenchChem.
• Occurrence of Morpholine in Central Nervous System Drug Discovery. (2021). ACS Chemical Neuroscience.
• Morpholine As a Scaffold in Medicinal Chemistry: An Update on Synthetic Str
• Occurrence of Morpholine in Central Nervous System Drug Discovery. (n.d.).
• A Minireview on the Morpholine-Ring-Containing U.S. FDA Approved Drugs: A Medicinal-Chemistry-Based Analysis from 2013 to 2023. (n.d.). Bentham Science.
• Morpholine: A Privileged Pharmacophore in Modern Drug Discovery. (n.d.). BenchChem.
• Morpholine: Pharmacophore Modulating Pharmacokinetic Properties of Anticancer Leads. (n.d.). Bentham Science.
• Occurrence of Morpholine in Central Nervous System Drug Discovery. (2021). PubMed.
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• SL-77. Morpholines for CNS drug discovery. (n.d.). Asinex.
• A Comparative Guide to 1,4-Oxazepane and Morpholine Scaffolds in Drug Design. (n.d.). BenchChem.
• Morpholine as ubiquitous pharmacophore in medicinal chemistry: Deep insight into the structure-activity relationship (SAR). (2020).
• Morpholine as ubiquitous pharmacophore in medicinal chemistry: Deep insight into the structure-activity rel
• Therapeutic potential of morpholine-based compounds in neurodegenerative diseases: SAR insights and analysis. (2025). Taylor & Francis Online.

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Chemical Stability and Degradation Profiling of (R)-2-(4-Methylmorpholin-2-yl)ethan-1-ol in Solution

A Technical Whitepaper for Drug Development Professionals Prepared by Senior Application Science

Executive Summary

The compound (R)-2-(4-Methylmorpholin-2-yl)ethan-1-ol (CAS: 959238-42-7) is a highly versatile chiral building block frequently utilized in the synthesis of kinase inhibitors, neurotherapeutics, and advanced functional materials[1]. Structurally, it features a tertiary amine embedded within a morpholine ring, an ether linkage, and a primary alcohol appended to a chiral C2 center. While the solid-state stability of this compound is generally robust under controlled conditions, its behavior in solution presents distinct challenges.

This whitepaper provides an in-depth mechanistic analysis of the solution-phase stability of (R)-2-(4-Methylmorpholin-2-yl)ethan-1-ol. By detailing the primary degradation pathways—specifically N-oxidation—and outlining self-validating experimental workflows, this guide empowers researchers to design robust formulations and storage protocols that preserve the structural and stereochemical integrity of the molecule.

Structural Vulnerability & Causality of Degradation

To understand the stability profile of (R)-2-(4-Methylmorpholin-2-yl)ethan-1-ol, we must dissect its structural vulnerabilities. The molecule contains three potential sites of reactivity, but they are not equally susceptible to degradation in solution.

The Tertiary Amine: The Primary Locus of Instability

The most reactive site on the molecule is the N-methylated tertiary amine. The nitrogen atom possesses a highly nucleophilic lone pair. In solution, particularly in the presence of trace reactive oxygen species (ROS) or peroxides, this lone pair readily participates in autoxidation[2]. This reaction forms an N-oxide derivative, analogous to the well-documented conversion of N-methylmorpholine (NMM) to N-methylmorpholine N-oxide (NMMO)[3].

The pH Dependency Causality: The rate of N-oxidation is strictly pH-dependent. At a pH below the molecule's pKa (typically ~7.5 for morpholine derivatives), the amine is protonated. This protonation effectively "locks" the lone pair, rendering the molecule highly resistant to electrophilic attack by peroxides[2]. Conversely, in neutral or basic solutions, the free base predominates, accelerating oxidative degradation.

The Primary Alcohol & Morpholine Ring

While primary alcohols can be oxidized to aldehydes or carboxylic acids, this pathway is kinetically unfavorable in standard solution storage without the presence of transition metal catalysts or strong stoichiometric oxidants. The morpholine ring itself is exceptionally stable; however, if the N-oxide is formed and subsequently subjected to extreme thermal stress, it can undergo a Polonovski-type decomposition, leading to ring opening or demethylation[3][4].

Stereochemical Stability at C2

The (R)-configuration at the C2 position is highly stable against racemization. Because the adjacent atoms are an ether oxygen and an alkyl chain—lacking any electron-withdrawing groups (like a carbonyl) that could stabilize a planar carbanion intermediate—deprotonation at C2 is thermodynamically prohibitive under standard aqueous or organic conditions.

Mechanisms of Solution Degradation

The dominant degradation pathway in solution is mediated by peroxides. This is particularly critical when the compound is dissolved in ethereal solvents (e.g., THF, dioxane) which auto-oxidize to form hydroperoxides, or when formulated with excipients like PEG and polysorbates that contain trace peroxide impurities[2].

Fig 1: Primary degradation pathways of (R)-2-(4-Methylmorpholin-2-yl)ethan-1-ol in solution.

Solvent Matrix Effects & Quantitative Stability Profiling

The choice of solvent matrix dictates the shelf-life of the compound in solution. Table 1 summarizes representative kinetic degradation data for this class of tertiary amine across various standard laboratory and formulation solvents.

Table 1: Representative Solution Stability Kinetics at 40°C

Solvent Matrix	pH / Condition	Primary Stressor	Half-Life ( )	Major Degradant
Aqueous Buffer	pH 3.0	0.1%	> 30 days	None (Protonation shielded)
Aqueous Buffer	pH 7.4	0.1%	4.2 days	N-Oxide
THF (Unstabilized)	Ambient O2	Autoxidation Peroxides	12.5 days	N-Oxide
Methanol	Ambient O2	Dissolved O2	> 60 days	None (Stable)
DMSO	Ambient O2	Mild Oxidant	> 45 days	Trace N-Oxide

Data synthesis based on established tertiary amine oxidation kinetics in pharmaceutical solutions[2].

Experimental Workflows for Stability Profiling

To accurately quantify the stability of (R)-2-(4-Methylmorpholin-2-yl)ethan-1-ol, researchers must employ a self-validating experimental design. A common pitfall in amine stability testing is artifactual oxidation occurring inside the heated electrospray ionization (ESI) source of the mass spectrometer if peroxides are not properly quenched.

Step-by-Step Forced Degradation Protocol

Step 1: Matrix Preparation Prepare a 1.0 mg/mL stock solution of (R)-2-(4-Methylmorpholin-2-yl)ethan-1-ol in the target solvent (e.g., 50 mM Phosphate buffer, pH 7.4).

Step 2: Stress Induction (Oxidative) Spike the solution with hydrogen peroxide to achieve a final concentration of 0.3% v/v. Incubate the vials in a thermomixer at 40°C in the dark to isolate oxidative stress from photolytic variables.

Step 3: Reaction Quenching (Critical Causality Step) Why this matters: If unreacted

is injected into an LC-MS, the heat of the ionization source will rapidly oxidize the parent amine, yielding a false-positive N-oxide reading. Action: At designated time points (e.g., 1h, 4h, 24h), extract a 100 µL aliquot and immediately quench it by adding 10 µL of 1M Sodium Metabisulfite ( ) or a catalase enzyme solution. This instantly neutralizes residual peroxides.

Step 4: LC-MS/MS Quantification Analyze the quenched samples using reversed-phase LC-MS/MS (MRM mode). Monitor the parent mass transition (m/z 146.1

fragment) and the anticipated N-oxide mass transition (m/z 162.1 fragment).

Fig 2: Self-validating experimental workflow for amine oxidative stability profiling.

Conclusion & Best Practices

The chemical stability of (R)-2-(4-Methylmorpholin-2-yl)ethan-1-ol in solution is predominantly dictated by the vulnerability of its tertiary amine to N-oxidation. To ensure maximum stability during synthesis, storage, and formulation:

• Control pH: Maintain aqueous solutions at a slightly acidic pH (pH 4-5) to protonate the amine and shield the lone pair.

• Solvent Selection: Avoid ethereal solvents known to form peroxides (THF, Diethyl Ether, Dioxane) unless they are strictly stabilized (e.g., with BHT) and freshly distilled.

• Inert Atmosphere: Store bulk solutions under an Argon or Nitrogen headspace to minimize autoxidation.

By integrating these mechanistic insights and rigorous quenching protocols into your analytical workflows, artifactual degradation can be eliminated, ensuring the integrity of this critical chiral building block.

References

• Waterman, K. C., et al. "Oxidation of Drugs during Drug Product Development: Problems and Solutions." Pharmaceutics, Multidisciplinary Digital Publishing Institute (MDPI), 2022. Available at:[Link][2]

• MDPI. "Recovery of N-Methylmorpholine N-Oxide (NMMO) in Lyocell Fibre Manufacturing Process." Polymers, 2025. Available at:[Link][3]

• Jusner, P., et al. "On the chemical interactions of the biomass processing agents γ-valerolactone (GVL) and N-methylmorpholine-N-oxide (NMMO)." Green Chemistry, Royal Society of Chemistry, 2021. Available at:[Link][4]

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• 4. On the chemical interactions of the biomass processing agents γ-valerolactone (GVL) and N-methylmorpholine-N-oxide (NMMO) - Green Chemistry (RSC Publishing) [pubs.rsc.org]

Heterocyclic Alcohol Intermediates: Strategic Synthesis and Application in Modern Pharmaceuticals

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Heterocyclic scaffolds are foundational to medicinal chemistry, with a significant majority of all biologically active compounds containing at least one such ring system.[1] Among these, heterocyclic alcohols represent a critical class of intermediates, providing a versatile handle for constructing complex molecular architectures and introducing chirality—a defining feature for therapeutic efficacy and safety. This guide offers a senior-level perspective on the strategic synthesis of these pivotal intermediates. We will dissect the causal logic behind the selection of synthetic methodologies, from high-selectivity asymmetric catalysis to green and efficient biocatalytic routes. The discussion is grounded in field-proven insights, featuring detailed, self-validating protocols and comparative data to inform experimental design. By integrating mechanistic understanding with practical application, this document serves as a comprehensive resource for professionals engaged in the discovery and development of next-generation pharmaceuticals.

The Central Role of Heterocyclic Alcohols in Drug Design

Heterocyclic compounds form the structural core of a vast array of natural products, vitamins, and approved drugs, including antibiotics, anticancer agents, and antivirals.[2][3] Their prevalence stems from the unique physicochemical properties imparted by the inclusion of heteroatoms (typically nitrogen, oxygen, or sulfur) within a cyclic structure. These heteroatoms can modulate a molecule's lipophilicity, polarity, hydrogen bonding capacity, and metabolic stability, all of which are critical for optimizing ADME/Tox (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiles.[1][4]

The hydroxyl group of a heterocyclic alcohol is a key functional linchpin. It serves two primary strategic purposes in synthesis:

• A Nucleophilic Handle: The alcohol moiety is readily derivatized, allowing for the facile introduction of new functionalities and the extension of the molecular scaffold through esterification, etherification, or conversion to a leaving group for substitution reactions.

• A Progenitor of Chirality: The synthesis of the alcohol itself is often the step where stereochemistry is introduced. For prochiral ketones, the reduction to a secondary alcohol creates a new stereocenter. Controlling the absolute configuration of this center is paramount, as the biological activity of enantiomers can differ dramatically.

Nitrogen-containing heterocycles are the most common in FDA-approved drugs, with piperidine, pyridine, and pyrrolidine being particularly frequent motifs.[5][6] Oxygen heterocycles, such as pyrans and furans, are the second most common class.[7] The synthesis of alcohol derivatives of these core structures is therefore a constant focus of process chemistry and drug discovery.

Strategic Synthesis of Chiral Heterocyclic Alcohols

The synthesis of enantiomerically pure alcohols is a cornerstone of modern pharmaceutical development.[8] The choice of method depends on factors such as the substrate, desired stereoisomer, scalability, and cost. We will explore the three dominant strategies: Asymmetric Metal-Catalyzed Hydrogenation, Organocatalysis, and Biocatalysis.

Asymmetric Transition-Metal Catalysis

This approach utilizes a chiral metal complex to catalyze the reduction of a prochiral ketone, preferentially forming one enantiomer of the alcohol. The causality behind this method lies in the formation of a transient, diastereomeric complex between the substrate and the chiral catalyst, which lowers the activation energy for the formation of one enantiomer over the other.

Key Insight: Ruthenium-based catalysts, such as those developed by Noyori, are exceptionally effective for the asymmetric hydrogenation of a wide range of ketones. The choice of a chiral phosphine ligand (e.g., BINAP) and a chiral diamine ligand creates a highly organized coordination sphere around the metal center, which is the basis for the precise stereochemical control.

Data Presentation: Comparative Performance in Asymmetric Ketone Reduction

Method	Catalyst / Biocatalyst	Substrate Example	Yield (%)	Enantiomeric Excess (ee, %)	Reference
Transition-Metal Catalysis	RuCl₂[(R)-tolbinap][(R,R)-dpen]	Acetophenone	High	>99 (R)	[8]
Organocatalysis	(S)-CBS Catalyst (Oxazaborolidine)	Acetophenone	~95	>98 (R)	[8][9]
Biocatalysis	Candida tropicalis (Whole Cells)	Acetophenone	43	>99 (S)	[8]

Experimental Protocol: Asymmetric Hydrogenation of a Prochiral Ketone [8]

This protocol describes a typical procedure for the asymmetric reduction of a ketone using a Noyori-type catalyst.

• Catalyst Preparation (Inert Atmosphere): In a nitrogen-filled glovebox, charge a Schlenk flask with the RuCl₂[(R)-tolbinap][(R,R)-dpen] catalyst (0.001 mol% relative to the substrate).

• Solvent and Substrate Addition: Add anhydrous, degassed isopropanol to dissolve the catalyst. Add the prochiral heterocyclic ketone (1 equivalent) to the catalyst solution.

• Base Addition: Add a solution of potassium tert-butoxide (t-BuOK) in isopropanol (e.g., 1 M solution, 2.5 mol%). The base acts as a co-catalyst, facilitating the formation of the active ruthenium hydride species.

• Hydrogenation: Seal the Schlenk flask and connect it to a Parr hydrogenation apparatus. Purge the system with hydrogen gas three times. Pressurize the vessel to the required pressure (e.g., 8 atm).

• Reaction: Stir the reaction mixture at the desired temperature (e.g., 28 °C) for the specified time (e.g., 4 hours).

• Workup and Analysis: After the reaction is complete, carefully vent the hydrogen gas. The reaction mixture can be analyzed directly by chiral GC or HPLC to determine yield and enantiomeric excess. For product isolation, the solvent is removed under reduced pressure, and the residue is purified by column chromatography.

Caption: Asymmetric Hydrogenation Workflow.

Biocatalysis: The Green Chemistry Approach

Biocatalysis leverages enzymes—nature's catalysts—to perform chemical transformations with exceptional selectivity under mild conditions (ambient temperature and pressure, neutral pH).[10][11] For the synthesis of chiral alcohols, ketoreductases (KREDs) and alcohol dehydrogenases (ADHs) are the enzymes of choice.[12][13]

Key Insight: The high stereoselectivity of enzymes stems from their complex, three-dimensional active sites, which precisely orient the substrate relative to a cofactor (e.g., NADH or NADPH) for hydride delivery. This lock-and-key mechanism ensures that the hydride attacks only one face of the prochiral ketone, leading to the formation of a single enantiomer of the alcohol. Modern protein engineering techniques can further evolve enzymes to enhance their activity, stability, and substrate scope for industrial applications.[13]

Experimental Protocol: Bioreduction of a Prochiral Ketone with Whole Cells [8]

This protocol outlines a general procedure for a whole-cell bioreduction, which simplifies the process by avoiding enzyme purification.

• Cell Culture: Inoculate a suitable growth medium (e.g., YM broth) with the microorganism (e.g., Candida tropicalis or a recombinant E. coli strain expressing a specific KRED).

• Incubation: Incubate the culture in a shaker at an appropriate temperature (e.g., 30 °C) and agitation speed (e.g., 200 rpm) for 24-48 hours to grow the cell mass.

• Cell Harvest: Harvest the cells by centrifugation. Wash the cell pellet with a buffer (e.g., phosphate buffer, pH 7.0) and centrifuge again to obtain resting cells.

• Biotransformation: Resuspend the harvested cells in the buffer. Add a carbon source (e.g., glucose) which the cells will metabolize to regenerate the necessary NADPH or NADH cofactor in situ.

• Substrate Addition: Add the prochiral heterocyclic ketone to the cell suspension (e.g., to a final concentration of 10 mM).

• Reaction: Incubate the reaction mixture in a shaker under optimal conditions. Monitor the reaction progress by taking samples and analyzing them via GC or HPLC.

• Product Extraction: Once the reaction is complete, centrifuge to remove the cells. Extract the aqueous supernatant with an organic solvent (e.g., ethyl acetate). Dry the combined organic layers, remove the solvent under vacuum, and purify the resulting chiral alcohol.

Caption: Principle of Biocatalytic Ketone Reduction.

Purification and Characterization of Intermediates

The synthesis of an intermediate is incomplete without rigorous purification and characterization to ensure it meets the stringent quality requirements for subsequent steps in pharmaceutical manufacturing.

Purification Techniques:

• Distillation: For volatile, thermally stable alcohols, distillation (including fractional and vacuum distillation) is a scalable and effective method for removing impurities with different boiling points. For azeotropic mixtures, such as those often formed with water, extractive distillation may be required.[14][15]

• Crystallization: If the heterocyclic alcohol is a solid, crystallization is a powerful technique for achieving high purity. The process involves dissolving the crude product in a suitable solvent and allowing it to slowly cool, whereupon the desired compound crystallizes out, leaving impurities behind in the solvent.

• Column Chromatography: While often used at the lab scale, automated flash chromatography systems are employed for larger-scale purification in early-stage development. It separates compounds based on their differential adsorption to a stationary phase (e.g., silica gel).[16]

Characterization and Quality Control:

• Spectroscopy (NMR, IR, MS): Nuclear Magnetic Resonance (NMR), Infrared (IR) spectroscopy, and Mass Spectrometry (MS) are used to confirm the chemical structure and identity of the synthesized intermediate.

• Purity Analysis (GC, HPLC): Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC) are used to determine the chemical purity of the compound.

• Chiral Analysis (Chiral HPLC/GC): To confirm the success of an asymmetric synthesis, the enantiomeric excess (ee) must be determined. This is achieved using chiral chromatography, where the stationary phase is itself chiral and can separate the two enantiomers, allowing for their quantification.

Case Study: Synthesis of a Chiral Piperidine Alcohol

Chiral 3-hydroxypiperidine and 4-hydroxypiperidine are common structural motifs in pharmaceuticals. Their synthesis is of significant industrial interest. Biocatalytic reduction of the corresponding N-Boc-protected piperidinone offers a direct and highly selective route.

Reaction: Asymmetric reduction of N-Boc-4-piperidone. Challenge: The substrate is a heterocyclic ketone, which can be challenging for some catalysts. Solution: Alcohol dehydrogenases (ADHs) have been identified and engineered that show high activity and stereoselectivity for this class of substrates.[12] By co-expressing the ADH with a cofactor regeneration system (like glucose dehydrogenase), the process can be made highly efficient and economical, suitable for industrial scale-up.[12]

The resulting (R)- or (S)-N-Boc-4-hydroxypiperidine is a versatile intermediate. The Boc-protecting group can be easily removed, and the free amine can be functionalized, while the alcohol provides a site for further synthetic elaboration.

Conclusion

Heterocyclic alcohol intermediates are indispensable building blocks in the pharmaceutical industry. The ability to synthesize these compounds in high yield and with precise stereochemical control is critical for the successful development of new medicines. As this guide has detailed, a modern synthetic chemist has a powerful toolkit at their disposal. Transition-metal catalysis offers broad applicability and high efficiency, while biocatalysis provides an environmentally benign and often exceptionally selective alternative. The choice of methodology must be driven by a deep understanding of the underlying chemical and enzymatic principles, allowing for the rational design of synthetic routes that are robust, scalable, and economically viable. As the complexity of drug molecules continues to increase, innovation in the synthesis of these core intermediates will remain a key driver of progress in medicinal chemistry.

References

• A Review on Medicinally Important Heterocyclic Compounds. (2022). J. Med. Chem. Sci.
• Heterocycles in Medicinal Chemistry. (n.d.). National Institutes of Health (NIH).
• A Comparative Guide to Asymmetric Synthesis Methods for Chiral Alcohols. (n.d.). Benchchem.
• A Review: Biological Importance of Heterocyclic Compounds. (n.d.). Der Pharma Chemica.
• The Importance of Heterocyclic Compounds in the Production of Medicinal Compounds. (2021). NeuroQuantology.
• MEDICINAL IMPORTANCE OF HETEROCYCLIC ORGANIC COMPOUNDS. (2025). Zenodo.
• Biosynthesis of chiral cyclic and heterocyclic alcohols via C=O/C–H/C–O asymmetric reactions. (2021). Catalysis Science & Technology.
• Biosynthesis of chiral cyclic and heterocyclic alcohols via C=O/C–H/C–O asymmetric reactions. (2021). OUCI.
• Chiral heterocyclic alcohols: chemoenzimatic synthesis and metabolic effects. (n.d.).
• Efficient synthesis of chiral heterocyclic alcohols by designed carbonyl reductases with coenzyme regeneration system. (2025). ResearchGate.
• A Review on the Medicinal Significance of Nitrogen-Containing Heterocycles: From Natural Products to FDA-Approved Drugs. (2025). Der Pharma Chemica.
• Part 5: Stereoselective and Stereospecific Synthesis. (2025). Chiralpedia.
• From Oxiranes to Oligomers: Architectures of U.S. FDA Approved Pharmaceuticals Containing Oxygen Heterocycles. (2018). Journal of Medicinal Chemistry.
• Biocatalysis: Synthesis of Key Intermediates for Development of Pharmaceuticals. (2011). ACS Catalysis.
• Biocatalysis for the synthesis of pharmaceuticals and pharmaceutical intermediates. (n.d.). University of Illinois.
• Analysis of the structural diversity of heterocycles amongst European medicines agency approved pharmaceuticals (2014–2023). (n.d.). PMC.
• Isopropyl Alcohol Purification through Extractive Distillation using Glycerol as an Entrainer: Technical Performances Simulation and Design. (n.d.). ResearchGate.
• Isopropyl Alcohol Purification through Extractive Distillation using Glycerol as an Entrainer: Technical Performances Simulation and Design. (n.d.). unnes.
• Methods for Purification of Commonly Used Solvents. (2018). Alfa Chemistry.

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Whitepaper: Physicochemical Profiling of (R)-2-(4-Methylmorpholin-2-yl)ethan-1-ol – LogP, Polar Surface Area, and Membrane Permeability

Executive Summary

In modern drug discovery, the optimization of Absorption, Distribution, Metabolism, and Excretion (ADME) properties is as critical as target affinity. For central nervous system (CNS) therapeutics and highly bioavailable oral drugs, the physicochemical parameters of building blocks dictate the success of the final active pharmaceutical ingredient (API).

This technical guide provides an in-depth analysis of (R)-2-(4-Methylmorpholin-2-yl)ethan-1-ol (CAS: 959238-42-7), a highly versatile chiral heterocyclic building block. Specifically, we deconstruct its partition coefficient (LogP) and Topological Polar Surface Area (TPSA), explaining the causality behind its behavior in biological systems and providing self-validating experimental protocols for empirical verification.

Structural Profiling & Quantitative Data

(R)-2-(4-Methylmorpholin-2-yl)ethan-1-ol features a morpholine ring substituted with a methyl group at the N4 position and a 2-hydroxyethyl appendage at the C2 position. This specific arrangement of a tertiary amine, an ether oxygen, and a primary alcohol creates a unique micro-environment of hydrogen bond donors (HBD) and acceptors (HBA).

Physicochemical Summary Table

Parameter	Value	Causality / Structural Basis
Molecular Formula	C₇H₁₅NO₂	Aliphatic heterocycle with a hydroxyl appendage.
Molecular Weight	145.20 g/mol	Low MW (< 500 Da) heavily favors passive diffusion.
SMILES	CN1CC(OCC1)CCO	Defines the connectivity; N-methylated morpholine with C2-ethanol.
Calculated LogP	-0.26[1]	Slight preference for the aqueous phase due to the dominant polarity of the morpholine nitrogen and primary alcohol, offset marginally by the lipophilic methyl and ethyl carbon backbone.
TPSA	32.70 Ų	Sum of polar atomic contributions (See Section 3 for breakdown).
H-Bond Donors (HBD)	1	Single primary hydroxyl group (-OH).
H-Bond Acceptors (HBA)	3	Ether oxygen (1), Tertiary nitrogen (1), Hydroxyl oxygen (1).

Topological Polar Surface Area (TPSA) Analysis

The Topological Polar Surface Area (TPSA) is a critical descriptor for predicting drug transport properties, particularly blood-brain barrier (BBB) penetration and intestinal absorption. TPSA is calculated based on the fragment contributions of polar atoms (primarily nitrogen and oxygen) and their attached hydrogens.

For (R)-2-(4-Methylmorpholin-2-yl)ethan-1-ol, the TPSA is exceptionally low, which is highly advantageous for CNS-targeted library synthesis. The exact contribution breaks down as follows:

• Ether Oxygen (Morpholine Ring): Contributes 9.23 Ų . The sp³ hybridized oxygen acts solely as a hydrogen bond acceptor.

• Tertiary Amine (N-Methyl Group): Contributes 3.24 Ų . The steric hindrance of the methyl group and the ring structure limits its solvent-accessible polar surface, acting as a weak HBA.

• Primary Aliphatic Alcohol (-CH₂CH₂OH): Contributes 20.23 Ų . This is the most polar functional group on the molecule, acting as both an HBD and HBA.

Total TPSA = 9.23 + 3.24 + 20.23 = 32.70 Ų

Mechanistic Insight: Molecules with a TPSA < 90 Ų are generally capable of crossing the BBB via passive diffusion. At 32.70 Ų, this building block ensures that incorporating it into a larger scaffold will not heavily penalize the final molecule's permeability profile.

Lipophilicity (LogP) and Experimental Validation

The LogP (octanol/water partition coefficient) of -0.26[1] indicates that the neutral species of the molecule is slightly hydrophilic. However, because the molecule contains a basic tertiary amine (estimated pKa ~7.4), the distribution coefficient (LogD) at physiological pH (7.4) will be even lower due to partial protonation.

To empirically validate the calculated LogP, the Shake-Flask Method coupled with LC-MS/MS is the gold standard.

Protocol: Shake-Flask Determination of LogP

Objective: To determine the thermodynamic partition coefficient of the neutral molecule.

Step-by-Step Methodology:

• Phase Saturation: Vigorously mix high-purity n-octanol and aqueous buffer (pH adjusted to 10.5 to ensure the morpholine nitrogen is fully deprotonated and neutral) for 24 hours. Allow phases to separate. Causality: Pre-saturation prevents volume shifts during the actual experiment due to mutual solubility.

• Standard Preparation: Dissolve exactly 1.0 mg of (R)-2-(4-Methylmorpholin-2-yl)ethan-1-ol in 1.0 mL of the pre-saturated aqueous buffer.

• Partitioning: Transfer 500 µL of the aqueous compound solution and 500 µL of pre-saturated n-octanol into a glass vial.

• Equilibration: Mechanically shake the vial at 25°C for 24 hours.

• Separation: Centrifuge the mixture at 3000 rpm for 15 minutes to break any micro-emulsions and ensure a sharp phase boundary.

• Quantification: Carefully extract aliquots from both the octanol and aqueous layers. Dilute appropriately and analyze via LC-MS/MS (Multiple Reaction Monitoring mode).

• Calculation:

  .

Diagram 1: Step-by-step workflow for the Shake-Flask LogP determination.

Membrane Permeability Assay (PAMPA)

Given the low TPSA (32.70 Ų) and slightly negative LogP (-0.26)[1], determining the actual passive membrane permeability is essential. The Parallel Artificial Membrane Permeability Assay (PAMPA) provides a self-validating system to model passive transcellular diffusion without the confounding variables of active transport (efflux pumps) found in Caco-2 cell lines.

Protocol: PAMPA Workflow

Objective: To measure the effective permeability (

) of the compound across a lipid-infused artificial membrane.

Step-by-Step Methodology:

• Donor Solution Preparation: Dilute the compound to 10 µM in Phosphate-Buffered Saline (PBS) at pH 7.4.

• Membrane Coating: Apply 5 µL of a 1% (w/v) lecithin solution in dodecane to the PVDF filter membrane of the acceptor plate. Causality: Lecithin in dodecane closely mimics the hydrophobic core of the human lipid bilayer.

• Assembly: Add 300 µL of the donor solution to the donor plate wells. Add 200 µL of fresh PBS to the acceptor plate wells. Place the acceptor plate on top of the donor plate, ensuring the artificial membrane contacts the donor solution.

• Incubation: Incubate the assembled sandwich plate at room temperature for 16 hours in a humidity-controlled chamber to prevent evaporation.

• Analysis: Separate the plates. Quantify the compound concentration in both the donor and acceptor wells using UV-Vis spectroscopy or LC-MS/MS.

• Data Processing: Calculate

  using the standard steady-state flux equation. A cm/s indicates high passive permeability.

Diagram 2: PAMPA workflow for assessing passive transcellular permeability.

Conclusion

(R)-2-(4-Methylmorpholin-2-yl)ethan-1-ol[2] is a structurally optimized building block that balances aqueous solubility with membrane permeability. Its calculated LogP of -0.26[1] ensures it will not suffer from aggregation or poor dissolution in biological fluids, while its highly restricted TPSA of 32.70 Ų guarantees that it retains the lipophilic character necessary to cross lipid bilayers. When utilized in medicinal chemistry, particularly via functionalization of the primary alcohol, it serves as an excellent vector for enhancing the pharmacokinetic profiles of lead compounds.

References

• PubChemLite. "959238-42-7 (C7H15NO2)". Verified URL:[Link]

Sources

• 1. You are being redirected... [hit2lead.com]
• 2. PubChemLite - 959238-42-7 (C7H15NO2) [pubchemlite.lcsb.uni.lu]

In-Depth Technical Guide: Strategic Sourcing and Application of 2-(4-Methylmorpholin-2-yl)ethanol (CAS 959238-42-7) in Drug Discovery

Target Audience: Medicinal Chemists, Structural Biologists, and Preclinical Drug Development Professionals Document Type: Technical Whitepaper & Laboratory Guide

Executive Summary

In modern rational drug design, the incorporation of privileged heterocyclic scaffolds is a primary strategy for optimizing both pharmacodynamics (target affinity) and pharmacokinetics (ADME properties). 2-(4-Methylmorpholin-2-yl)ethanol (CAS 959238-42-7) has emerged as a highly versatile building block. By providing a pre-formed morpholine ring tethered to a reactive ethanol linker, this compound allows medicinal chemists to rapidly append a morpholine pharmacophore onto complex drug scaffolds.

As a Senior Application Scientist, I have structured this guide to bridge the gap between commercial procurement and benchtop application. This whitepaper provides a mechanistic rationale for utilizing this specific morpholine derivative, a comprehensive supplier and price analysis, and field-proven, self-validating experimental protocols for its synthetic incorporation.

Mechanistic Utility of the Morpholine Pharmacophore

The morpholine ring is ubiquitous in FDA-approved therapeutics, particularly within central nervous system (CNS) agents and targeted oncology drugs[1]. Its utility is driven by two core physicochemical properties:

• Lipophilic-Hydrophilic Balance & pKa Modulation: The morpholine nitrogen acts as a weak base (the N-methyl derivative has a pKa of ~7.4). At physiological pH, it exists in an equilibrium of ionized and unionized states, significantly enhancing aqueous solubility without drastically sacrificing blood-brain barrier (BBB) permeability[1].

• Kinase Hinge-Region Anchoring: In structural biology, the oxygen atom of the morpholine ring is a canonical hydrogen-bond acceptor. In the design of Phosphoinositide 3-kinase (PI3K) and mTOR inhibitors, the morpholine oxygen forms a critical, high-affinity hydrogen bond with the backbone amide of specific valine residues in the kinase hinge region (e.g., Val851 in PI3Kα and Val882 in PI3Kγ)[2].

By utilizing 2-(4-methylmorpholin-2-yl)ethanol, researchers can leverage the primary alcohol as a synthetic handle (via etherification or esterification) to project the morpholine core directly into these target-binding pockets.

Figure 1: PI3K/AKT/mTOR pathway showing morpholine-mediated competitive inhibition at PI3K.

Supplier Landscape & Economic Analysis

Sourcing high-purity building blocks is a critical variable in reproducible drug discovery. CAS 959238-42-7 is commercially available through several specialized chemical vendors. The table below synthesizes current market data to assist in procurement decisions, balancing cost against scale requirements[3][4].

Quantitative Data: Supplier and Price Comparison

Supplier / Vendor	Product ID	Purity	Quantity	Estimated Price (USD)	Fulfillment / Notes
Hit2Lead (ChemBridge)	BB-4021656	95%	200 µmol (~29 mg)	$54.00	Rush delivery available[4]
Hit2Lead (ChemBridge)	BB-4021656	95%	250 mg	$70.00	Standard screening scale[4]
Hit2Lead (ChemBridge)	BB-4021656	95%	1 g	$108.00	Rush delivery available[4]
Hit2Lead (ChemBridge)	BB-4021656	95%	5 g	$431.00	Scale-up synthesis[4]
Hit2Lead (ChemBridge)	BB-4021656	95%	10 g	$701.00	Process optimization[4]
ChemScene	CS-0325592	>95%	Variable	Inquire	$0 HazMat fee for ground[3]
Sigma-Aldrich	AldrichCPR	95%	1 g	~$460.00*	ChemBridge proxy product

*Note: Sigma-Aldrich pricing is estimated based on regional distributor conversions; direct contract pricing may vary.

Experimental Methodology: Scaffold Functionalization

To maximize the utility of 2-(4-methylmorpholin-2-yl)ethanol, the most robust method for appending it to an aromatic drug core is via a Mitsunobu Etherification . This protocol covalently links the primary alcohol of CAS 959238-42-7 to a phenolic hydroxyl group on your target scaffold.

Protocol: Mitsunobu Etherification

This protocol is designed as a self-validating system, ensuring that intermediate states can be analytically verified before proceeding.

Step 1: Reagent Preparation & Solvation

• Action: In an oven-dried round-bottom flask, dissolve the phenolic core (1.0 eq), 2-(4-methylmorpholin-2-yl)ethanol (1.2 eq), and triphenylphosphine (PPh3, 1.5 eq) in anhydrous Tetrahydrofuran (THF) to a concentration of 0.2 M.

• Causality: THF is strictly selected because its moderate polarity optimally solubilizes both the lipophilic aryl core and the hydrophilic morpholine appendage. Crucially, THF lacks hydrogen-bond donating capability, ensuring it will not quench the highly reactive betaine intermediate formed in the next step.

Step 2: Thermal Control & Activation

• Action: Purge the flask with argon and cool the mixture to 0°C using an ice-water bath. Dropwise, add Diisopropyl azodicarboxylate (DIAD, 1.5 eq) over 10 minutes.

• Causality: The formation of the PPh3-DIAD betaine complex is highly exothermic. Initiating the reaction at 0°C prevents the thermal degradation of the azodicarboxylate and suppresses competing elimination side-reactions of the primary alcohol.

Step 3: Propagation & Self-Validation

• Action: Remove the ice bath, allowing the reaction to warm to room temperature. Stir for 12 hours.

• Self-Validation Check: Pull a 10 µL aliquot, dilute in methanol, and inject into an LC-MS (Liquid Chromatography-Mass Spectrometry) system. Because the morpholine nitrogen is highly basic, it readily ionizes under ESI+ (Electrospray Ionization). You should observe a dominant, highly visible

  peak corresponding to your product mass. If the peak is absent, the betaine formation has failed, indicating wet THF or degraded DIAD.

Step 4: Purification

• Action: Quench the reaction with deionized water, extract with ethyl acetate (3x), and concentrate the organic layer in vacuo. Purify the crude mixture via reverse-phase flash chromatography (C18 column) using a gradient of Water/Acetonitrile modified with 0.1% Trifluoroacetic acid (TFA).

• Causality: The addition of 0.1% TFA is mandatory. The basic morpholine nitrogen will protonate, drastically improving peak shape, preventing tailing on the silica matrix, and ensuring high-resolution separation from the non-basic triphenylphosphine oxide (

  ) byproduct.

Figure 2: Synthetic workflow for Mitsunobu etherification using 2-(4-methylmorpholin-2-yl)ethanol.

References

• Chen, X., et al. "Structural insights of a PI3K/mTOR dual inhibitor with the morpholino-triazine scaffold." PMC/NIH. URL: [Link]

• ACS Publications. "Occurrence of Morpholine in Central Nervous System Drug Discovery." ACS Chemical Neuroscience. URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Structural insights of a PI3K/mTOR dual inhibitor with the morpholino-triazine scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chemscene.com [chemscene.com]
• 4. You are being redirected... [hit2lead.com]

Protocols & Analytical Methods

Application Note: Asymmetric Hydrogenation Synthesis of 2-Substituted Chiral Morpholines

Executive Summary & Strategic Rationale

Chiral morpholines are privileged pharmacophores in medicinal chemistry, serving as core scaffolds for antidepressants (e.g., Reboxetine), NK1 receptor antagonists (e.g., Aprepitant), and various kinase inhibitors. While methods for synthesizing 3-substituted morpholines are well-established (often via Iridium-catalyzed imine reduction), the access to 2-substituted chiral morpholines has historically been a bottleneck.

The 2-position stereocenter is adjacent to the oxygen atom, creating a unique electronic and steric environment that renders standard imine hydrogenation catalysts (like Ir-PHOX or Ir-f-Binaphane) less effective.

This Application Note details a breakthrough protocol utilizing Rhodium(I)-bisphosphine catalysis to hydrogenate N-protected-2-substituted dehydromorpholines (cyclic enamides). This method, pioneered by the Zhang group (Chem. Sci., 2021), leverages the SKP (Spiro-Ketal-Phosphine) ligand class. The large bite angle of SKP ligands creates a rigid chiral pocket that overcomes the steric congestion of the 2-position, delivering enantiomeric excesses (ee) of up to 99%.

Key Advantages of this Protocol:

• Atom Economy: Direct hydrogenation of the double bond; no stoichiometric chiral auxiliaries required.

• Scalability: Demonstrated viability on gram-scale with low catalyst loading (0.2–1.0 mol%).[1]

• Versatility: Tolerates diverse functional groups (aryl, alkyl, trifluoromethyl) at the 2-position.

Mechanism & Ligand Engineering

The success of this reaction hinges on the Rh(I)/Bisphosphine catalytic cycle. Unlike Iridium mechanisms that often proceed via an outer-sphere ionic pathway, this Rhodium system likely follows an inner-sphere mechanism involving coordination of the enamide double bond and the amide oxygen to the metal center.

The "Bite Angle" Effect

The SKP ligand features a spiro-ketal backbone that imposes a wide bite angle (~105°). This geometric constraint forces the phenyl rings of the phosphine groups to wrap tightly around the metal center, creating a deep, highly defined chiral environment. This is critical for differentiating the pro-chiral faces of the sterically demanding 2-substituted dehydromorpholine.

DOT Diagram: Catalytic Cycle & Workflow

The following diagram illustrates the catalytic cycle and the critical "Chelate Control" model where the N-protecting group (Cbz) coordinates to the Rhodium, directing the stereoselectivity.

Figure 1: Catalytic cycle for the Rh-SKP mediated hydrogenation of dehydromorpholines. The chelation of the N-Cbz group is crucial for rigidity.

Experimental Protocol

Materials & Reagents[1][2][3][4][5]

• Catalyst Precursor: [Rh(cod)₂]SbF₆ (Bis(1,5-cyclooctadiene)rhodium(I) hexafluoroantimonate).

  • Note: The counterion matters.[2] SbF₆⁻ or BF₄⁻ are preferred over halides to ensure cationic character.

• Ligand: (R,R,R)-SKP (or its enantiomer for opposite stereochemistry).

• Solvent: Dichloromethane (DCM), anhydrous and degassed.[3]

  • Critical: DCM provides the optimal solubility and non-coordinating environment compared to MeOH or THF.

• Hydrogen Gas: Ultra-high purity (UHP, >99.999%).

• Substrate: N-Cbz-2-substituted-3,4-dihydro-2H-1,4-oxazine (synthesized via cyclization of α-bromo ketones with N-Cbz-amino alcohols).

Pre-Reaction: Catalyst Preparation (Glovebox)

To be performed in a nitrogen-filled glovebox (O₂ < 0.5 ppm).

• Weigh [Rh(cod)₂]SbF₆ (1.0 equiv relative to catalyst loading, typically 1.0 mol%) into a dried Schlenk tube or vial.

• Add (R,R,R)-SKP ligand (1.1 equiv relative to Rh).

• Add anhydrous DCM (2.0 mL).

• Stir at room temperature for 30 minutes . The solution should turn from orange to a clear, deep orange-red, indicating the formation of the active [Rh(SKP)(cod)]⁺ species.

Hydrogenation Procedure (Autoclave)

• Substrate Loading: In the glovebox, dissolve the dehydromorpholine substrate (0.2 mmol scale for screening, up to 5g for scale-up) in anhydrous DCM (0.1 M concentration).

• Catalyst Transfer: Transfer the pre-formed catalyst solution to the substrate vial via syringe/cannula.

• Vessel Sealing: Place the vial (with a pierced septum or open top) inside the high-pressure autoclave. Seal the autoclave.[3]

• Purging: Remove the autoclave from the glovebox. Connect to the H₂ line. Purge 3 times with H₂ (pressurize to 5 atm, vent to 1 atm).

• Reaction: Pressurize to 30–50 atm (approx. 450–750 psi) . Stir vigorously (1000 rpm) at room temperature for 12–24 hours .

  • Note: For sterically bulky 2-aryl substituents, 50 atm is recommended to ensure full conversion.

• Venting: Carefully vent the H₂ gas in a fume hood.

Workup & Analysis

• Concentrate the reaction mixture under reduced pressure.

• Purification: Pass through a short pad of silica gel (eluting with EtOAc/Hexanes) to remove the catalyst.

• Analysis:

  • Conversion: ¹H NMR (check for disappearance of the vinylic proton signal at ~6.5 ppm).

  • Enantiomeric Excess: Chiral HPLC (e.g., Chiralcel OJ-H or OD-H columns).

Data Summary & Substrate Scope

The following table summarizes the performance of the Rh-SKP system on various 2-substituted substrates (Chem. Sci. 2021).[1][4][5][6][7]

Entry	2-Substituent (R)	Electronic Nature	Yield (%)	ee (%)	Notes
1	Phenyl (Ph)	Neutral	99	92	Benchmark substrate
2	4-F-Ph	Electron-Withdrawing	98	91	Fast conversion
3	4-MeO-Ph	Electron-Donating	96	88	Slightly lower ee
4	2-Naphthyl	Bulky	99	91	Excellent steric tolerance
5	Methyl (Me)	Alkyl	97	>90	Requires higher pressure (50 atm)
6	Trifluoromethyl	Highly E-Withdrawing	95	94	Useful for fluoro-pharma

Troubleshooting & Optimization Guide

Common Failure Modes

• Low Conversion:

  • Cause: Catalyst poisoning by O₂ or trace water.

  • Fix: Ensure strict glovebox technique. Re-distill DCM over CaH₂.

  • Cause: Insufficient H₂ pressure.

  • Fix: Increase pressure to 60 atm or temperature to 40°C (though ee may drop slightly at higher T).

• Low Enantioselectivity:

  • Cause: Wrong solvent.

  • Fix: Stick to DCM or DCE. Strongly coordinating solvents like MeOH or THF compete with the substrate for the Rh center, disrupting the chelate.

  • Cause: Ligand oxidation.

  • Fix: Phosphine ligands are air-sensitive. Store SKP in the glovebox.

• Defunctionalization (Halogen loss):

  • Observation: Loss of Cl or Br on aryl rings.

  • Fix: This is rare with Rh(I) compared to Pd/C, but if observed, lower the reaction time and strictly control temperature (keep at 25°C).

Workflow Visualization

Figure 2: End-to-end workflow for the synthesis of 2-substituted chiral morpholines.

References

• Li, M., Zhang, J., Zou, Y., & Zhang, W. (2021). Asymmetric hydrogenation for the synthesis of 2-substituted chiral morpholines. Chemical Science, 12(45), 15061–15066.[7] [Link]

• Zhang, Z., et al. (2015).[8] Asymmetric Hydrogenation of 2-Substituted-2H-1,4-oxazines. Organic Letters, 17(24), 5978–5981. [Link]

• Glorius, F., et al. (2011). Asymmetric Hydrogenation of Pyrazines and Quinoxalines. Angewandte Chemie International Edition, 50(5), 1068–1071. [Link]

• Zhou, Y.-G. (2016).[9] Asymmetric Hydrogenation of Heteroarenes with Multiple Heteroatoms. Accounts of Chemical Research, 49(11), 2640–2648. [Link]

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• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. researchgate.net [researchgate.net]
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• 8. lac.dicp.ac.cn [lac.dicp.ac.cn]
• 9. lac.dicp.ac.cn [lac.dicp.ac.cn]

Application Note &amp; Protocol: Reductive Amination for the Synthesis of N-Substituted Morpholine Derivatives

Audience: Researchers, scientists, and drug development professionals.

Abstract: The morpholine scaffold is a privileged structure in medicinal chemistry, prized for its ability to improve the physicochemical properties of drug candidates, such as solubility and metabolic stability. Reductive amination is a cornerstone of synthetic chemistry for creating carbon-nitrogen bonds and serves as a highly effective method for producing N-substituted morpholine derivatives from a wide array of carbonyl compounds. This guide provides a detailed examination of the reaction mechanism, field-proven protocols using sodium triacetoxyborohydride (STAB), and a comprehensive troubleshooting guide to empower researchers in this critical synthetic transformation.

Core Principles: The Strategy of Reductive Amination

Reductive amination, also known as reductive alkylation, is a powerful and versatile method for preparing amines. The overall transformation involves the conversion of a carbonyl group (from an aldehyde or ketone) into an amine via an intermediate imine or iminium ion.[1] This two-reaction sequence, often performed in a single pot, is one of the most reliable strategies for C-N bond formation and avoids the common issue of over-alkylation that can plague direct alkylation with alkyl halides.[2]

For the synthesis of N-substituted morpholine derivatives, a secondary amine (morpholine) reacts with a carbonyl compound. The key to success lies in the selection of a reducing agent that chemoselectively reduces the transient iminium ion intermediate in the presence of the starting carbonyl compound.

Mechanism Deep Dive: The Iminium Pathway

The reaction proceeds through a well-established two-stage mechanism. Understanding this pathway is critical for troubleshooting and optimizing reaction conditions.

• Iminium Ion Formation: The process begins with the nucleophilic attack of the morpholine nitrogen on the electrophilic carbonyl carbon of the aldehyde or ketone. This forms a hemiaminal intermediate. Under neutral or weakly acidic conditions, the hemiaminal readily dehydrates to form a cationic iminium ion.[1] This step is the equilibrium-driven and often the rate-limiting part of the sequence, especially with less nucleophilic amines or less reactive ketones.[3]

• Hydride Reduction: A selective reducing agent, introduced into the reaction mixture, delivers a hydride (H⁻) to the electrophilic carbon of the iminium ion. This reduction is rapid and irreversible, forming the final tertiary amine product and driving the entire equilibrium towards completion.

Caption: Mechanism of reductive amination with a secondary amine.

The Reagent of Choice: Sodium Triacetoxyborohydride (STAB)

While several hydride reagents can effect this transformation, sodium triacetoxyborohydride, NaBH(OAc)₃, often abbreviated as STAB, has emerged as the reagent of choice for one-pot reductive aminations.[4]

Why STAB is Superior:

• Enhanced Selectivity: The three electron-withdrawing acetoxy groups on STAB attenuate its reducing power. This makes it significantly less reactive towards aldehydes and ketones but highly effective at reducing the more electrophilic iminium ion intermediate.[5] This selectivity is crucial for one-pot procedures, minimizing the formation of the corresponding alcohol byproduct from the reduction of the starting carbonyl.[6]

• Mild Reaction Conditions: STAB is effective at room temperature and does not require harsh acidic or basic conditions, preserving sensitive functional groups within complex molecules. It can be used in the presence of reducible groups like C-C multiple bonds, nitro groups, and esters.[6]

• Improved Safety Profile: Compared to its predecessor, sodium cyanoborohydride (NaBH₃CN), STAB is non-toxic and does not generate hazardous cyanide waste, making it a safer and more environmentally benign option.[4]

Due to its sensitivity to water, STAB is typically used in anhydrous aprotic solvents like 1,2-dichloroethane (DCE), dichloromethane (DCM), or tetrahydrofuran (THF).[7]

Experimental Protocol: General Procedure for N-Alkylation of Morpholine

This protocol provides a robust starting point for the reductive amination of morpholine with a variety of aldehydes and ketones using STAB.

Caption: General experimental workflow for reductive amination.

Materials:

• Aldehyde or Ketone (1.0 equiv)

• Morpholine (1.0–1.2 equiv)

• Sodium Triacetoxyborohydride (STAB) (1.3–1.5 equiv)

• Anhydrous 1,2-Dichloroethane (DCE) or Dichloromethane (DCM)

• Acetic Acid (AcOH) (Optional, typically 0-1.0 equiv for ketones)

• Saturated aqueous Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄)

Step-by-Step Methodology:

• Reaction Setup: To a clean, dry round-bottom flask equipped with a magnetic stir bar, add the aldehyde or ketone (1.0 equiv) and morpholine (1.1 equiv).

• Solvent Addition: Dissolve the starting materials in anhydrous DCE or DCM (to a typical concentration of 0.1–0.5 M). Stir the solution under a nitrogen or argon atmosphere.

• Catalyst (if needed): For reactions involving less reactive ketones, catalytic to stoichiometric amounts of glacial acetic acid (AcOH) can be added at this stage to facilitate iminium ion formation.[8]

• Reducing Agent Addition: Add the solid sodium triacetoxyborohydride (1.5 equiv) to the stirred solution in one portion. A slight exotherm may be observed.

• Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor the disappearance of the limiting starting material by an appropriate technique (e.g., TLC, LC-MS, or GC). Reaction times can vary from 2 to 24 hours depending on the reactivity of the substrates.

• Quenching: Upon completion, carefully quench the reaction by the slow addition of a saturated aqueous solution of NaHCO₃. Stir vigorously until gas evolution ceases.

• Work-up: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer two more times with the reaction solvent (e.g., DCM).

• Drying and Concentration: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The resulting crude product can be purified by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes or a DCM/methanol system.[9]

Substrate Scope & Performance Data

The reductive amination of morpholine using STAB is broadly applicable. The following table provides representative data on the performance of this protocol with various carbonyl partners.

Carbonyl Substrate	Amine	Reducing Agent	Solvent	Additive	Time (h)	Yield (%)	Reference
Cyclohexanone	Morpholine	NaBH(OAc)₃	DCE	AcOH (1 eq)	24	96
4-Methoxybenzaldehyde	Morpholine	NaBH(OAc)₃	DCE	None	3	95
2-Heptanone	Morpholine	NaBH(OAc)₃	DCE	AcOH (1 eq)	24	88
Propanal	Morpholine	NaBH(OAc)₃	THF	None	2	98
Benzaldehyde	Morpholine	NaBH(OAc)₃	DCE	None	2	90

Troubleshooting Guide

Even robust protocols can encounter challenges. Low conversion is the most common issue when working with morpholine due to its reduced nucleophilicity compared to other secondary amines.[3]

Problem	Potential Cause	Suggested Solution
Low or No Conversion	Slow iminium/enamine formation: The equilibrium is unfavorable, especially with sterically hindered or electron-rich ketones.	• Add 1 equivalent of acetic acid to catalyze imine formation.[5]• For very challenging ketones, consider adding a Lewis acid like Ti(OiPr)₄ to activate the carbonyl before adding the reducing agent.[3]• Increase the reaction time to 24-48 hours.
Ineffective reducing agent: The STAB may have degraded due to moisture.	• Use a fresh bottle of STAB or verify the activity of the current batch.• Ensure all glassware is oven-dried and the reaction solvent is anhydrous.
Suboptimal pH: The reaction medium is not acidic enough to promote dehydration of the hemiaminal.	• As above, add catalytic acetic acid. Carefully monitor the pH; excessively strong acid will protonate the amine, rendering it non-nucleophilic.
Formation of Alcohol Side Product	Carbonyl reduction: The STAB is reducing the starting aldehyde/ketone before it can form the iminium ion.	• This is rare with STAB but can occur with very unreactive ketones. Ensure the morpholine is present and mixed before adding STAB.• Consider a two-step procedure: form the imine first (e.g., in methanol with Dean-Stark apparatus to remove water), then add a less selective reducing agent like NaBH₄.[8]
Difficult Purification	Product is water-soluble: Small N-alkylated morpholine derivatives (e.g., N-methyl, N-ethyl) can have significant water solubility.	• During work-up, saturate the aqueous layer with NaCl (brine) to decrease the polarity and "salt out" the product into the organic layer.• Use a continuous liquid-liquid extractor for highly polar products.

References

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862. Available at: [Link]

• Abdel-Magid, A. F., & Maryanoff, C. A. (2002). Use of Sodium Triacetoxyborohydride in Reductive Amination of Ketones and Aldehydes. In Reductions in Organic Synthesis (ACS Symposium Series, Vol. 641, pp. 201-216). American Chemical Society. Available at: [Link]

• Google Patents. WO2009082884A1 - Methods for preparing n-substituted morpholine compounds.

• Organic Chemistry Portal. Sodium triacetoxyborohydride. Available at: [Link]

• Google Patents. US2692879A - Method of preparing n-substituted morpholines.

• Master Organic Chemistry (2017). Reductive Amination, and How It Works. Available at: [Link]

• Scribd. One-Pot Reductive Amination of Aldehydes and Ketones With - Picoline-Borane in Methanol, in Water, and in Neat Conditions. Available at: [Link]

• Organic Chemistry Portal. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Available at: [Link]

• ResearchGate. Alkylation of morpholine in the presence of an equivalent of a) ammonium formate and b) sodium formate. Available at: [Link]

• PubMed. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures(1). Available at: [Link]

• University of Alberta Libraries. Density Functional Theory (DFT) Study on Selective Reductive Amination of Sodium Triacetoxyborohydride (STAB) with Respect to Imines over Aldehydes and Ketones. Available at: [Link]

• SciRP. Overview on the Synthesis of Morpholine and Its N-Alkyl Derivatives. Available at: [Link]

• ChemRxiv. Green Synthesis of Morpholines via Selective Monoalkylation of Amines. Available at: [Link]

• Wikipedia. Reductive amination. Available at: [Link]

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• 9. chemistry.mdma.ch [chemistry.mdma.ch]

The Strategic Incorporation of Chiral Morpholines in Modern Kinase Inhibitor Synthesis

Introduction: The Morpholine Moiety as a Privileged Scaffold in Kinase Inhibition

In the landscape of modern medicinal chemistry, particularly in the design of kinase inhibitors, the morpholine ring has emerged as a "privileged pharmacophore."[1][2][3] Its prevalence is not coincidental but rather a testament to its unique physicochemical properties that address several key challenges in drug development. The morpholine moiety, a six-membered heterocycle containing both nitrogen and oxygen atoms, can significantly enhance the pharmacological profile of a molecule.[3][4] Its ability to improve aqueous solubility, metabolic stability, and oral bioavailability, coupled with its capacity to form crucial hydrogen bond interactions within the ATP-binding pocket of kinases, makes it an invaluable structural component.[2][5] This application note provides a detailed guide for researchers, scientists, and drug development professionals on the synthesis of kinase inhibitors with a focus on the strategic use of chiral morpholine intermediates. We will delve into the rationale behind synthetic choices, provide detailed protocols for key transformations, and illustrate how the precise stereochemistry of the morpholine ring can profoundly impact inhibitor potency and selectivity.

The structure-activity relationship (SAR) of numerous kinase inhibitors reveals the critical role of the morpholine substituent.[2][4] For instance, in the case of mTOR inhibitors, replacing a simple morpholine with a bridged or chiral morpholine derivative has led to dramatic improvements in selectivity over the structurally related PI3Kα.[5][6] This enhanced selectivity is attributed to the deeper binding pocket in mTOR, which can accommodate the bulkier, stereochemically defined morpholine analogs, a structural nuance that highlights the importance of precise three-dimensional architecture in achieving targeted kinase inhibition.[5][6]

This guide will explore various synthetic strategies for constructing these vital chiral morpholine building blocks and their subsequent incorporation into kinase inhibitor scaffolds, providing both the "how" and the "why" to empower researchers in their quest for novel and effective therapeutics.

Synthetic Strategies for Chiral Morpholine Intermediates

The asymmetric synthesis of substituted morpholines is a cornerstone of this field. Several robust strategies have been developed, each with its own set of advantages and considerations. This section will detail some of the most effective and widely adopted methods.

Substrate-Controlled Diastereoselective Synthesis

One of the most direct approaches to chiral morpholines involves leveraging the inherent stereochemistry of readily available starting materials, such as enantiopure amino alcohols or epoxides.[7] This substrate-controlled approach allows for the predictable formation of specific diastereomers.

A common strategy involves the reaction of an enantiopure epoxide with an amino alcohol, followed by a regioselective hydroxyl activation and subsequent ring closure to furnish the desired trans-2,5-disubstituted morpholine.[7]

Workflow for Substrate-Controlled Diastereoselective Synthesis:

Caption: Substrate-controlled synthesis of chiral morpholines.

Asymmetric Hydrogenation

Catalytic asymmetric hydrogenation of dehydromorpholine precursors represents a highly efficient and atom-economical method for accessing chiral morpholines.[8][9] This approach utilizes a chiral catalyst, typically a rhodium or ruthenium complex with a chiral phosphine ligand, to stereoselectively deliver hydrogen to the double bond of the dehydromorpholine, yielding the desired enantiomerically enriched product.

Recent advancements have demonstrated that bisphosphine-rhodium catalysts with a large bite angle can achieve quantitative yields and excellent enantioselectivities (up to 99% ee) for the asymmetric hydrogenation of 2-substituted dehydromorpholines.[8][9]

Protocol: Asymmetric Hydrogenation of a 2-Substituted Dehydromorpholine

• Catalyst Preparation: In a glovebox, a solution of [Rh(COD)2]BF4 and the chiral phosphine ligand (e.g., SKP) in a degassed solvent (e.g., DCM) is stirred at room temperature for 30 minutes.

• Reaction Setup: To a solution of the 2-substituted dehydromorpholine substrate in the same degassed solvent, add the prepared catalyst solution.

• Hydrogenation: The reaction mixture is transferred to a high-pressure autoclave. The autoclave is purged with hydrogen gas three times and then pressurized to the desired pressure (e.g., 30 atm).

• Reaction Monitoring: The reaction is stirred at a specified temperature (e.g., 25 °C) for a designated time (e.g., 12-24 hours). The conversion can be monitored by 1H NMR spectroscopy.

• Workup and Purification: Upon completion, the autoclave is carefully depressurized. The solvent is removed under reduced pressure, and the residue is purified by column chromatography to afford the chiral morpholine product. The enantiomeric excess (ee) is determined by chiral HPLC analysis.

Table 1: Asymmetric Hydrogenation of Various 2-Substituted Dehydromorpholines [8][9]

Entry	Substrate (1)	Product (2)	Yield (%)	ee (%)
1	1a (N-Cbz, R=Ph)	2a	>99	92
2	1f (N-Cbz, R=4-CF3-Ph)	2f	>99	94
3	1l (N-Cbz, R=4-MeO-Ph)	2l	>99	93
4	1q (N-Boc, R=Ph)	2q	>99	90

Palladium-Catalyzed Amination Reactions

Palladium-catalyzed reactions, such as the Buchwald-Hartwig amination and hydroamination, have become powerful tools for the stereoselective synthesis of morpholines.[10][11][12] These methods offer a versatile approach to constructing both 2,5- and 3,5-disubstituted morpholines.

The Buchwald-Hartwig amination involves the palladium-catalyzed cross-coupling of an amine with an aryl or vinyl halide or triflate.[11][12] Intramolecular versions of this reaction are particularly useful for the synthesis of heterocyclic compounds, including morpholines.[13] The choice of ligand is critical for the success of this reaction, with sterically demanding phosphine ligands often providing the best results.[14]

A palladium-catalyzed hydroamination of aminoalkenes, derived from the ring-opening of aziridines with unsaturated alcohols, can yield morpholines as a single diastereomer in excellent yields.[10]

Workflow for Palladium-Catalyzed Morpholine Synthesis:

Caption: Palladium-catalyzed routes to chiral morpholines.

Enzymatic Kinetic Resolution

Enzymatic methods offer a green and highly selective approach to obtaining enantiopure morpholine intermediates.[15][16] Lipases are commonly employed to catalyze the kinetic resolution of racemic morpholine derivatives, such as esters or alcohols. In this process, the enzyme selectively acylates or deacylates one enantiomer, allowing for the separation of the two enantiomers. For example, the enantioselective synthesis of (R)- and (S)-N-Boc-morpholine-2-carboxylic acids can be achieved through the enzyme-catalyzed kinetic resolution of a racemic n-butyl 4-benzylmorpholine-2-carboxylate.[15]

Incorporation of Chiral Morpholines into Kinase Inhibitors: Case Studies

The true value of these chiral morpholine intermediates lies in their application in the synthesis of potent and selective kinase inhibitors. The following case studies illustrate how these building blocks are incorporated into well-known and developmental kinase inhibitors.

Case Study 1: Gefitinib Analogues

Gefitinib (Iressa) is an EGFR tyrosine kinase inhibitor used in the treatment of non-small-cell lung cancer.[17][18] The morpholine moiety in Gefitinib enhances its pharmacokinetic properties. The synthesis of Gefitinib and its analogues often involves the nucleophilic aromatic substitution of a halogenated quinazoline core with a suitably functionalized morpholine derivative.[18][19]

Synthetic Scheme for a Gefitinib Analogue:

Sources

• 1. Morpholine as ubiquitous pharmacophore in medicinal chemistry: Deep insight into the structure-activity relationship (SAR) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis and SAR of morpholine and its derivatives: A review update | E3S Web of Conferences [e3s-conferences.org]
• 4. e3s-conferences.org [e3s-conferences.org]
• 5. researchgate.net [researchgate.net]
• 6. Morpholine derivatives greatly enhance the selectivity of mammalian target of rapamycin (mTOR) inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Efficient, stereoselective synthesis of trans-2,5-disubstituted morpholines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Asymmetric hydrogenation for the synthesis of 2-substituted chiral morpholines - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Stereoselective synthesis of 2,5-disubstituted morpholines using a palladium-catalyzed hydroamination reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. pubs.acs.org [pubs.acs.org]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. mdpi.com [mdpi.com]
• 17. researchgate.net [researchgate.net]
• 18. thieme-connect.de [thieme-connect.de]
• 19. Design and synthesis of novel Gefitinib analogues with improved anti-tumor activity - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Functionalization of Primary Alcohols in Morpholine Ethanol Derivatives

Introduction & Mechanistic Rationale

Morpholine is universally recognized as a "privileged scaffold" in medicinal chemistry. Its incorporation into drug candidates significantly improves pharmacokinetic and pharmacodynamic (PK/PD) profiles by optimizing aqueous solubility, modulating basicity (pKa ~8.3, closely matching physiological pH), and enhancing blood-brain barrier permeability[1]. However, linking the morpholine moiety to complex pharmacophores requires a reactive handle. 4-(2-Hydroxyethyl)morpholine provides this essential linkage point via its primary alcohol.

Because an unmodified hydroxyl group is a poor leaving group for nucleophilic substitution, it must be functionalized. This guide details the mechanistic rationale and self-validating protocols for converting this primary alcohol into potent electrophiles (halides, sulfonates) or aldehydes. These functionalized intermediates are critical for downstream coupling reactions, such as the synthesis of multitarget-directed ligands (MTDLs) for neurodegenerative diseases like Alzheimer's[2].

Divergent Functionalization Workflow

The following workflow illustrates the divergent synthetic pathways utilized to activate the primary alcohol of morpholine ethanol derivatives.

Divergent functionalization pathways of 4-(2-hydroxyethyl)morpholine.

Self-Validating Experimental Protocols

As a Senior Application Scientist, it is critical to design protocols that inherently validate their own progress. The following methodologies emphasize the causality behind reagent selection and the observable phenomena that confirm reaction success.

Protocol A: Telescoped Synthesis of 4-(2-Chloroethyl)morpholine Hydrochloride

This protocol describes a sequential, one-pot synthesis starting from morpholine and 2-chloroethanol, followed immediately by chlorination[3].

Mechanistic Causality: The initial step is an

alkylation forming 4-(2-hydroxyethyl)morpholine. Subsequent addition of thionyl chloride ( ) forms a chlorosulfite intermediate. The breakdown of this intermediate releases and gases. Crucially, the generated protonates the morpholine nitrogen, forming a hydrochloride salt. This in-situ protection is mandatory; it prevents the highly nucleophilic morpholine nitrogen from attacking the newly formed alkyl chloride, which would otherwise lead to catastrophic self-alkylation (quaternization/polymerization).

Self-Validation Checkpoint: The vigorous evolution of gas (effervescence) upon warming validates the decomposition of the chlorosulfite intermediate. The precipitation of the product as a dense hydrochloride salt confirms the successful protection of the amine.

Step-by-Step Methodology:

• Alkylation: Add 5.0 mL of morpholine (57.5 mmol) and 4.6 mL of 2-chloroethanol (69.0 mmol) to 40 mL of anhydrous toluene in a round-bottom flask[3].

• Reflux: Heat the mixture to reflux for 2 hours under a nitrogen atmosphere to form the intermediate 4-(2-hydroxyethyl)morpholine[3].

• Cooling: Cool the reaction solution to room temperature, then transfer the flask to an ice bath (0°C)[3].

• Chlorination: Slowly add 8.4 mL (114 mmol) of thionyl chloride dropwise to the chilled solution[3]. Caution: Highly exothermic; control the rate of addition to manage heat and gas evolution.

• Propagation: Stir in the ice bath for 20 minutes, then remove the bath and stir at room temperature for 6 hours[3].

• Isolation: Distill off the toluene and unreacted

  under reduced pressure[3].

• Purification: Recrystallize the residual solid from absolute ethanol to yield pure N-(2-chloroethyl)morpholine hydrochloride (approx. 7.9 g)[3].

Protocol B: Tosylation of 4-(2-Hydroxyethyl)morpholine

Mechanistic Causality: Tosylation converts the alcohol into a superior leaving group (p-toluenesulfonate) without subjecting the molecule to the harsh, highly acidic conditions of chlorination. Triethylamine (

) is utilized as both a base to neutralize the generated and a nucleophilic catalyst to accelerate the transfer of the tosyl group.

Self-Validation Checkpoint: The formation of triethylamine hydrochloride (

) as a fine, dense white precipitate in the organic solvent provides immediate visual confirmation that the tosyl transfer is actively occurring.

Step-by-Step Methodology:

• Preparation: Dissolve 1.0 equivalent of 4-(2-hydroxyethyl)morpholine in anhydrous dichloromethane (DCM) (0.2 M concentration).

• Base Addition: Add 1.5 equivalents of triethylamine (

  ) and cool the mixture to 0°C using an ice bath.

• Activation: Add 1.2 equivalents of p-Toluenesulfonyl chloride (TsCl) portion-wise over 15 minutes to prevent temperature spikes.

• Reaction: Allow the mixture to slowly warm to room temperature and stir for 4-6 hours. Monitor the formation of the white

  precipitate.

• Workup: Quench the reaction with saturated aqueous

  . Extract the aqueous layer twice with DCM.

• Washing: Wash the combined organic layers with brine, dry over anhydrous

  , and concentrate under vacuum to afford the morpholinoethyl tosylate.

Quantitative Data & Analytical Metrics

To ensure reproducibility across different laboratory environments, the expected quantitative outcomes and analytical markers for the functionalized derivatives are summarized below.

Derivative	Reagents Used	Typical Yield	Physical State	Key NMR Metric ( , ppm)	Primary Application
4-(2-Hydroxyethyl)morpholine	Morpholine + 2-Chloroethanol	85-90%	Colorless Liquid	3.65 (t, 2H, )	Starting Material
4-(2-Chloroethyl)morpholine HCl	, Toluene	70-80%	White/Beige Crystalline Powder	3.85 (t, 2H, )	Robust Alkylating Agent
Morpholinoethyl Tosylate	TsCl, , DCM	80-85%	Pale Yellow Oil / Solid	4.15 (t, 2H, )	Mild Electrophile for sensitive cores
Morpholinoacetaldehyde	Swern or TEMPO Oxidation	60-70%	Volatile Liquid	9.70 (s, 1H, )	Reductive Amination

Applications in Drug Discovery

The functionalization of morpholine ethanol is a cornerstone in the synthesis of advanced therapeutics. For example, in the development of Multitarget-Directed Ligands (MTDLs) for Alzheimer's disease, researchers utilize 4-(2-chloroethyl)morpholine to alkylate benzothiazole cores[4]. This precise functionalization yields compounds capable of simultaneously inhibiting acetylcholinesterase (AChE) and acting as histamine

receptor antagonists, demonstrating the profound impact of the morpholine side-chain on multi-receptor binding affinities[2].

References

• A review on the medicinal chemistry and pharmacological activity of morpholine containing bioactive molecules Medicinal Research Reviews URL:[Link]

• Novel benzothiazole derivatives as multitargeted-directed ligands for the treatment of Alzheimer's disease Journal of Enzyme Inhibition and Medicinal Chemistry URL:[Link]

Sources

• 1. Occurrence of Morpholine in Central Nervous System Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. 4-(2-Chloroethyl)morpholine hydrochloride synthesis - chemicalbook [chemicalbook.com]
• 4. tandfonline.com [tandfonline.com]

Application Note: Mitsunobu Reaction Conditions for (R)-2-(4-Methylmorpholin-2-yl)ethan-1-ol

Executive Summary

This application note details the optimized protocols for performing the Mitsunobu reaction on (R)-2-(4-Methylmorpholin-2-yl)ethan-1-ol . This substrate presents a specific "Class II" challenge in Mitsunobu chemistry: the presence of a basic tertiary amine (the N-methylmorpholine moiety) alongside a reactive primary alcohol.

While the Mitsunobu reaction is the gold standard for dehydrative coupling, basic amines can sequester the protonated betaine intermediate, stalling the reaction or leading to N-quaternization side products. This guide provides two validated methods:

• Method A (Standard Optimized): For acidic nucleophiles (

  < 11) using /DIAD with temperature control.

• Method B (The Tsunoda Protocol): For weakly acidic nucleophiles or difficult substrates using ADDP/

  .

Crucial Stereochemical Insight: As the reaction occurs at the primary alcohol of the ethyl side chain (and not directly on the chiral morpholine ring), the (R)-configuration at the C2 position is preserved . No Walden inversion occurs at the chiral center.

Critical Analysis of Reaction Parameters

The "Basic Nitrogen" Challenge

The morpholine nitrogen (

) acts as an internal base. In a standard Mitsunobu mechanism, the betaine intermediate (formed from Phosphine + Azodicarboxylate) must deprotonate the pronucleophile (Nu-H) to activate the reaction.

• Risk: The morpholine nitrogen can compete with the betaine for the proton, or nucleophilically attack the phosphonium center, leading to irreversible byproducts.

• Solution: We must ensure the betaine forms fully and the pronucleophile is acidic enough to drive the equilibrium, or use reagents that form a more stable betaine (ADDP).

Reagent Selection Matrix

Parameter	Standard Conditions	Optimized for Basic Amines (Recommended)
Phosphine	Triphenylphosphine ( )	Tributylphosphine ( )
Azo Reagent	DIAD / DEAD	ADDP (1,1'-(azodicarbonyl)dipiperidine)
Solvent	THF (Anhydrous)	THF or Toluene (for solubility)
Temperature	0°C RT	0°C RT
Order of Addition	Alcohol/Nu/PPh3 add DIAD	Betaine Pre-formation (ADDP + PBu3) add Alcohol/Nu

Mechanistic Pathway & Interference

The following diagram illustrates the successful pathway versus the "Dead-End" interference caused by the basic morpholine nitrogen.

Figure 1: Mechanistic flow showing the critical path to product formation and the risk of amine interference.

Experimental Protocols

Method A: Standard Optimized ( /DIAD)

Best for: Strong nucleophiles (Phenols, Imides,

< 11).

Reagents:

• Substrate: 1.0 equiv

• Nucleophile (e.g., Phenol): 1.2 – 1.5 equiv

• : 1.5 equiv

• DIAD (Diisopropyl azodicarboxylate): 1.5 equiv[1]

• Solvent: Anhydrous THF (0.1 M concentration)

Protocol:

• Setup: Flame-dry a round-bottom flask under Nitrogen/Argon.

• Dissolution: Add the (R)-morpholine alcohol (1.0 eq), Nucleophile (1.2 eq), and

  (1.5 eq) to the flask. Dissolve in anhydrous THF.

• Cooling: Cool the mixture to 0°C using an ice bath. Critical: Low temperature suppresses N-alkylation side reactions.

• Addition: Add DIAD (1.5 eq) dropwise over 15–20 minutes. The solution will turn yellow.[2]

• Reaction: Allow the mixture to warm to Room Temperature (RT) naturally. Stir for 12–16 hours.

• Monitoring: Check TLC or LCMS. Look for the disappearance of the alcohol.

• Workup: Concentrate the solvent. Triturate the residue with ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

  /Hexane (1:1) to precipitate Triphenylphosphine oxide ( ).[1] Filter off the solid.[1][2] Purify the filtrate via flash chromatography (DCM/MeOH gradients are usually required for morpholine derivatives).

Method B: The Tsunoda Protocol (ADDP/ )

Best for: Weak nucleophiles, sterically hindered systems, or if Method A fails due to basicity.

Why this works: The ADDP/

adduct is more nucleophilic and stable than /DIAD, allowing it to activate the alcohol effectively even in the presence of the morpholine nitrogen.

Reagents:

• Substrate: 1.0 equiv

• Nucleophile: 1.5 equiv[1][3]

• (Tributylphosphine): 1.5 equiv

• ADDP: 1.5 equiv[1]

• Solvent: Anhydrous THF or Toluene.

Protocol:

• Betaine Formation (Crucial Step): In a dried flask under

  , dissolve ADDP (1.5 eq) and (1.5 eq) in THF at 0°C . Stir for 10–15 minutes until a precipitate or thick slurry (the betaine) forms.

• Addition: Add the Nucleophile (1.5 eq) to the betaine slurry. Stir for 5 minutes.

• Substrate Addition: Add the (R)-morpholine alcohol (1.0 eq) slowly (can be dissolved in minimal THF).

• Reaction: Allow to warm to RT. This reaction is often slower; stir for 24 hours.

• Workup: Dilute with water/EtOAc. Separate layers. The byproduct of ADDP is insoluble in common organic solvents and can often be removed by simple filtration, which is a significant advantage over Method A.

Workflow Visualization

Figure 2: Decision tree and workflow for selecting the appropriate experimental condition.

Troubleshooting & Validation

Observation	Diagnosis	Corrective Action
No Reaction (Alcohol remains)	Betaine deactivated by amine.	Switch to Method B (ADDP/ ).
New Spot on TLC (Low Rf)	Quaternization of Morpholine N.	Ensure Temp is 0°C during addition. Add 1.0 eq of TsOH to protonate the amine before reaction (requires 2.5 eq DIAD).
Precipitate forms immediately	Betaine formation (Good) or Salt formation (Bad).	If precipitate dissolves upon warming, it is likely the betaine. If it persists, check solubility of reagents.
Low Yield	Incomplete activation.	Increase reagents to 2.0 - 3.0 equivalents. Dry solvent rigorously.

References

• Mitsunobu, O. (1981). "The Use of Diethyl Azodicarboxylate and Triphenylphosphine in Synthesis and Transformation of Natural Products." Synthesis, 1981(1), 1-28.

• Tsunoda, T., Yamamiya, Y., & Itô, S. (1995). "1,1'-(Azodicarbonyl)dipiperidine-Tributylphosphine (ADDP-PBu3): A New Reagent System for Mitsunobu Reaction." Tetrahedron Letters, 36(14), 2529-2530.

• Hughes, D. L. (1992). "The Mitsunobu Reaction."[1][4][3][5][6][7][8][9][10][11][12] Organic Reactions, 42, 335-656.

• Swamy, K. C. K., et al. (2009). "Mitsunobu and Related Reactions: Advances and Applications." Chemical Reviews, 109(6), 2551–2651.

Sources

• 1. organic-synthesis.com [organic-synthesis.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Mitsunobu reaction - Wikipedia [en.wikipedia.org]
• 5. sigmaaldrich.cn [sigmaaldrich.cn]
• 6. ompu.repo.nii.ac.jp [ompu.repo.nii.ac.jp]
• 7. mdpi.com [mdpi.com]
• 8. Mitsunobu reaction: assembling C–N bonds in chiral traditional Chinese medicine - RSC Advances (RSC Publishing) DOI:10.1039/D4RA08573F [pubs.rsc.org]
• 9. Mitsunobu Reaction - Chemistry Steps [chemistrysteps.com]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. researchgate.net [researchgate.net]
• 12. organic-chemistry.org [organic-chemistry.org]

Application Note: Scalable Synthesis of (R)-2-(4-Methylmorpholin-2-yl)ethanol

The following Application Note and Protocol details a scalable, high-integrity synthetic route for (R)-2-(4-Methylmorpholin-2-yl)ethanol .

This guide prioritizes stereochemical integrity and process scalability , selecting a Chiral Pool Homologation strategy starting from commercially available (S)-Epichlorohydrin. This route avoids the yield losses associated with classical resolution of racemates and utilizes robust, well-precedented transformations.

H NO Molecular Weight: 145.20 g/mol

Executive Summary

The production of (R)-2-(4-Methylmorpholin-2-yl)ethanol is a critical challenge in medicinal chemistry, serving as a chiral building block for various bioactive scaffolds. While racemic routes exist, they suffer from 50% yield loss during resolution. This protocol details a stereoselective chiral pool synthesis starting from (S)-Epichlorohydrin .

The route proceeds via the formation of the morpholine core followed by a two-carbon homologation sequence. Key advantages include:

• Defined Stereochemistry: Chirality is derived directly from the starting material with minimal erosion.

• Scalability: Reagents (N-methylethanolamine, thionyl chloride, cyanide/malonate surrogates) are inexpensive and suitable for kilogram-scale batches.

• Purification: Intermediates are designed to be isolable via distillation or crystallization, minimizing chromatographic burden.

Retrosynthetic Analysis & Strategy

To achieve the (R)-configuration at the C2 position of the morpholine ring, we utilize (S)-Epichlorohydrin (inversion of configuration during ring opening/closing sequences typically yields the expected chiral center, though careful mechanistic control is required).

The synthesis is disconnected into two phases:[1]

• Core Construction: Synthesis of (R)-4-Methyl-2-(hydroxymethyl)morpholine via the reaction of N-methylethanolamine with (S)-epichlorohydrin.

• Homologation: Extension of the C1 hydroxymethyl arm to the C2 hydroxyethyl arm via nitrile displacement and reduction.

Figure 1: Retrosynthetic strategy focusing on the homologation of the chiral morpholine core.

Detailed Experimental Protocol

Phase 1: Synthesis of the Morpholine Core

Objective: Preparation of (R)-4-Methyl-2-(hydroxymethyl)morpholine. Principle: The reaction proceeds via the opening of the epoxide by the secondary amine, followed by intramolecular cyclization of the intermediate chlorohydrin.

Materials:

• (S)-Epichlorohydrin (>99% ee)

• N-Methylethanolamine

• Sodium Hydroxide (NaOH)[2]

• Dichloromethane (DCM)

• Toluene (for extraction/crystallization)[3][4]

Procedure:

• Epoxide Opening:

  • Charge a reactor with N-Methylethanolamine (1.0 equiv) and Water (3 vol). Cool to 0–5 °C.

  • Slowly add (S)-Epichlorohydrin (1.05 equiv) dropwise, maintaining internal temperature <15 °C (Exothermic reaction).

  • Mechanistic Note: The amine attacks the less substituted carbon of the epoxide.

  • Stir at ambient temperature (20–25 °C) for 6 hours. Monitor consumption of amine by GC/TLC.

• Cyclization:

  • Cool the mixture to 0 °C.

  • Add NaOH (50% w/w aqueous solution, 2.2 equiv) slowly.

  • Heat the reaction mixture to 50–60 °C for 4 hours. This effects the ring closure via displacement of the chloride by the pendant hydroxyl group.

• Work-up:

  • Cool to room temperature.[5] Saturate the aqueous phase with NaCl.

  • Extract with DCM (3 x 4 vol) or n-Butanol (if product is highly water-soluble).

  • Dry combined organics over Na2SO4, filter, and concentrate under reduced pressure.

• Purification:

  • Distill the residue under high vacuum (approx. 80–90 °C at 2 mmHg) to obtain (R)-4-Methyl-2-(hydroxymethyl)morpholine as a colorless oil.

  • Yield Target: 75–85%.

Phase 2: Activation and Homologation

Objective: Conversion of the hydroxymethyl group to the hydroxyethyl group. Strategy: Chlorination

Cyanation Acid Hydrolysis/Esterification Reduction.

Step 2A: Chlorination

• Dissolve the core alcohol (from Phase 1) in DCM (5 vol).

• Add Thionyl Chloride (SOCl2) (1.2 equiv) dropwise at 0 °C.

• Reflux for 2 hours.

• Quench with saturated NaHCO3 (carefully, gas evolution).

• Extract, dry, and concentrate to yield (R)-2-(Chloromethyl)-4-methylmorpholine . Use directly.

Step 2B: Cyanation (Nitrile Formation)

Safety Alert: Handle Cyanides with extreme caution in a dedicated hood with bleach scrubbers.

• Dissolve the chloride intermediate in DMSO (5 vol).

• Add Sodium Cyanide (NaCN) (1.5 equiv).

• Heat to 60–70 °C for 4–6 hours.

• Work-up: Dilute with water (10 vol) and extract with Ethyl Acetate or Toluene . Wash organics with water to remove DMSO.

• Concentrate to yield (R)-(4-Methylmorpholin-2-yl)acetonitrile .

Step 2C: Pinner Hydrolysis & Reduction (The "One-Pot" Finish)

Instead of isolating the acid, we convert the nitrile directly to the ethyl ester, then reduce.

• Ethanolysis:

  • Dissolve nitrile in Ethanol (saturated with HCl gas) or treat with H2SO4/EtOH .

  • Reflux for 6 hours to form Ethyl (R)-2-(4-methylmorpholin-2-yl)acetate .

  • Neutralize and extract/concentrate.[2]

• Reduction:

  • Dissolve the crude ester in anhydrous THF .

  • Add LiAlH4 (0.75 equiv) or NaBH4 (2.0 equiv) with CaCl2 (catalytic) at 0 °C.

  • Stir at room temperature until ester is consumed (TLC/GC).

  • Quench: Fieser workup (Water, 15% NaOH, Water).

  • Filter solids, dry filtrate, and concentrate.

Analytical Control & Specifications

Parameter	Method	Specification
Appearance	Visual	Clear, colorless to pale yellow oil
Purity	GC-FID / HPLC-ELSD	> 97.0% (Area %)
Chiral Purity	Chiral HPLC (Chiralpak AD-H or IC)	> 98.0% ee
Identity	1H-NMR (400 MHz, CDCl3)	Conforms to structure
Residual Solvents	GC-Headspace	< ICH Limits

Key NMR Diagnostic Signals:

• N-Methyl: Singlet at ~2.3 ppm.

• C2-H: Multiplet at ~3.6 ppm (chiral center).

• Side Chain (-CH2-CH2-OH): Two methylene multiplets; triplet for terminal OH (if DMSO-d6 used).

Process Flow Diagram

Figure 2: Step-by-step process flow for the scalable manufacture of the target.

Safety & Handling (MSDS Highlights)

• (S)-Epichlorohydrin: Potent alkylating agent, potential carcinogen. Use closed systems and double-gloving.

• Sodium Cyanide: Fatal if swallowed or in contact with skin. Contact with acid liberates HCN gas. Maintain pH > 10 in aqueous waste streams.

• Lithium Aluminum Hydride: Reacts violently with water. Use under inert atmosphere (Nitrogen/Argon).

References

• D'Antona, N., et al. "Synthesis of enantiomerically pure morpholines via biocatalytic resolution." Tetrahedron: Asymmetry, 2010. Link (General method for chiral morpholines).

• Bergmeier, S. C. "The Synthesis of Vicinal Amino Alcohols." Tetrahedron, 2000. Link (Epoxide opening mechanics).

• Blythin, D. J., et al. "Substituted Morpholine-2S-acetic Acid Derivatives: SCH 50911 and Related Compounds."[6] Bioorganic & Medicinal Chemistry Letters, 1996.[6] Link (Precedent for Morpholine-2-acetic acid derivatives).[7]

• Palchykov, V. A. "Recent progress in the synthesis of morpholines." Chemistry of Heterocyclic Compounds, 2019.[8][9] Link (Review of modern morpholine synthesis).

Sources

• 1. A New Strategy for the Synthesis of Substituted Morpholines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. US3712890A - Process for making 2-aryloxymethyl morpholines - Google Patents [patents.google.com]
• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 4. US6051717A - Convergent process for the preparation of a morpholine compound - Google Patents [patents.google.com]
• 5. What is 4-Methylmorpholine?_Chemicalbook [chemicalbook.com]
• 6. researchgate.net [researchgate.net]
• 7. SCH 50911 - CAS号 160415-03-2 - 摩熵化学 [molaid.com]
• 8. researchgate.net [researchgate.net]
• 9. academia.edu [academia.edu]

Application Notes and Protocols for the N-Methylation of 2-Substituted Morpholines

Introduction: The Significance of the N-Methyl Moiety in Morpholine Scaffolds

The morpholine ring is a privileged scaffold in medicinal chemistry, appearing in numerous approved drugs and clinical candidates. Substitution at the 2-position of the morpholine ring provides a key vector for modulating the pharmacological properties of these molecules. Further modification of the morpholine nitrogen, particularly through N-methylation, can have profound effects on a compound's bioactivity, bioavailability, and metabolic stability. The introduction of a methyl group can alter a molecule's pKa, lipophilicity, and receptor-binding interactions, a phenomenon often referred to as the "magic methyl effect" in medicinal chemistry.[1]

This document provides a detailed guide for researchers, scientists, and drug development professionals on the N-methylation of 2-substituted morpholines. It focuses on the classic and highly reliable Eschweiler-Clarke reaction, offering insights into its mechanism, practical execution, and the considerations necessary when dealing with substituted morpholine derivatives. Additionally, alternative methylation strategies are discussed for substrates that may be incompatible with the Eschweiler-Clarke conditions.

Core Principles: The Eschweiler-Clarke Reaction for N-Methylation

The Eschweiler-Clarke reaction is a cornerstone of amine methylation in organic synthesis. It facilitates the methylation of primary and secondary amines to their corresponding tertiary amines using formaldehyde as the carbon source and formic acid as the reducing agent.[1][2] A significant advantage of this method is that the reaction ceases at the tertiary amine stage, thereby avoiding the formation of quaternary ammonium salts, a common side reaction with other methylating agents like methyl iodide.[1][2]

Reaction Mechanism: A Stepwise Look

The mechanism of the Eschweiler-Clarke reaction is a well-established two-step process involving the formation of an iminium ion followed by its reduction.

• Iminium Ion Formation: The secondary amine of the 2-substituted morpholine first reacts with formaldehyde to form a hemiaminal intermediate. This intermediate then loses a molecule of water to generate a highly electrophilic iminium ion.

• Hydride Transfer: Formic acid then acts as a hydride donor, reducing the iminium ion to the desired tertiary amine. This step is irreversible due to the formation of carbon dioxide gas.[1][2]

The reaction is typically performed in an aqueous solution at elevated temperatures, often near boiling.[2] For chiral 2-substituted morpholines, the Eschweiler-Clarke reaction is generally considered to be configurationally stable, meaning it does not typically cause racemization at the chiral center.[2]

Visualizing the Process

The Eschweiler-Clarke Reaction Mechanism

Caption: The two-stage mechanism of the Eschweiler-Clarke reaction.

Experimental Workflow for N-Methylation

Sources

• 1. Review of Modern Eschweiler–Clarke Methylation Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Eschweiler–Clarke reaction - Wikipedia [en.wikipedia.org]

Technical Notes & Optimization

Improving yield of morpholine ring closure from amino alcohols

Welcome to the Morpholine Ring Closure Technical Support & Troubleshooting Center . As a Senior Application Scientist, I have designed this guide to help you navigate the mechanistic nuances and common pitfalls of synthesizing morpholine derivatives from amino alcohols.

Organic synthesis is rarely a plug-and-play endeavor. To achieve high yields, we must understand the causality behind our experimental choices—whether we are driving an equilibrium via extreme heat, navigating the stereochemical tightrope of a Mitsunobu reaction, or employing modern green chemistry. Every protocol provided here is designed as a self-validating system, ensuring you can verify success at intermediate stages before committing to complex workups.

Section 1: Mechanistic Overview & Pathway Selection

Selecting the correct cyclization pathway is the most critical variable in morpholine synthesis. The logic tree below outlines the optimal methodologies based on your starting substrate.

Mechanistic pathways for morpholine ring closure, highlighting primary risks and optimal outcomes.

Section 2: Troubleshooting Guides

Q1: Why is my acid-catalyzed dehydration of diethanolamine yielding black tar and <40% product?

The Causality: The traditional industrial synthesis of morpholine via the dehydration of diethanolamine (DEA) is an equilibrium-driven process that requires extreme kinetic energy to drive off water. Maintaining a temperature of 200–210 °C for 15 hours is absolute; a drop to even 190 °C can decrease the yield by >10%[1]. Furthermore, using excessive amounts of sulfuric acid leads to severe carbonization (tar formation) and necessitates massive base neutralization during workup, which traps the highly water-soluble morpholine in an unmanageable emulsion[2].

Data Presentation:

Temperature (°C)	H₂SO₄ Equivalents	Reaction Time (h)	Morpholine Yield (%)	Primary Byproduct
170	1.05	15	< 40	Unreacted DEA
190	1.05	15	65	Polymeric tar
205	1.05	15	82	Trace oligomers

| 205 | 2.50 | 15 | 45 | Sulfonated waste |

Self-Validating Protocol:

• Setup: Charge 1.0 eq diethanolamine into a heavy-walled reactor equipped with a Dean-Stark trap and a precise internal thermocouple.

• Addition: Slowly add 1.05 eq concentrated H₂SO₄, maintaining the internal temperature below 60 °C to prevent premature charring.

• Cyclization: Heat the mixture strictly to 205 °C for 15 hours.

  • Validation Check: Monitor the water collected in the Dean-Stark trap. The reaction is complete only when the theoretical volume of water (1.0 eq) is collected.

• Workup: Cool to 160 °C. Cautiously pour over ice and neutralize with NaOH. To avoid emulsion losses, isolate the product using a continuous liquid-liquid extractor rather than standard separatory funnels[1].

Q2: I am losing stereochemical integrity during the Mitsunobu cyclization of chiral amino alcohols. How do I fix this?

The Causality: The Mitsunobu reaction is excellent for forming C–N bonds, but it is highly sensitive to the electronic nature of the substrate. When cyclizing benzylic or allylic amino alcohols, the intermediate can easily bypass the concerted Sₙ2 displacement and instead form a planar carbocation, leading to racemization[3]. For standard aliphatic amino alcohols, a 24-hour reflux with triethylamine as a base catalyst is required to push the sluggish intramolecular cyclization to completion (yielding 74–86%)[4].

Data Presentation:

Substrate Type	Reagent System	Solvent	Temp	Yield (%)	Stereochemical Outcome
Aliphatic Amino Alcohol	DIAD / PPh₃ / Et₃N	THF	Reflux	74 - 86	Complete Inversion
Benzylic Amino Alcohol	DIAD / PPh₃ / Et₃N	THF	0 °C to RT	< 10	Racemization

| Benzylic Amino Alcohol | NHP-butane / ADDP | Toluene | RT | > 80 | Complete Inversion |

Self-Validating Protocol (Aliphatic Substrates):

• Activation: Dissolve 1.0 eq amino alcohol, 1.1 eq PPh₃, and 1.0 eq Et₃N in anhydrous THF (0.5 M). Cool to 4 °C.

• Initiation: Add 1.1 eq DIAD dropwise over 30 minutes.

  • Validation Check: The solution should turn pale yellow. If a deep orange color persists, the DIAD is pooling unreacted; increase stirring speed immediately.

• Cyclization: Remove cooling and reflux the mixture for 24 hours[4].

• Purification: Concentrate and pass through a silica gel plug (Hexane/EtOAc) to remove triphenylphosphine oxide.

Q3: My transition-metal "Borrowing Hydrogen" reaction is oxidizing the diol to a ketone instead of forming a morpholine. What is wrong?

The Causality: The borrowing hydrogen (hydrogen autotransfer) methodology is highly atom-economic, producing only water as a byproduct. However, the ruthenium catalyst (e.g., [Ru(p-cymene)Cl₂]₂) exhibits strict substrate preferences. When using alkyl 1,2-diols under microwave conditions, the catalyst oxidizes the secondary alcohol to a stable ketone, but the subsequent imine condensation fails. Successful ring closure strictly requires benzylic secondary alcohols, which form highly reactive intermediates capable of rapid cyclization[5].

Self-Validating Protocol:

• Setup: Combine 1.0 eq benzylic 1,2-diol, 1.6 eq morpholine/amine, 2.5 mol% [Ru(p-cymene)Cl₂]₂, and 5 mol% DPEphos in a microwave vial.

• Reaction: Heat to 115 °C under solvent-free microwave irradiation for 2 hours[5].

• Validation Check: Analyze the crude mixture by ¹H NMR. The complete disappearance of the benzylic proton shift (typically ~4.5–5.0 ppm) confirms successful oxidation and subsequent cyclization.

Q4: Is there a modern, scalable alternative to toxic chloroacetyl chloride annulations for primary amines?

The Causality: Yes. Traditional methods suffer from uncontrollable bisalkylation when reacting primary amines. A recent breakthrough utilizes ethylene sulfate (ES) as a highly selective 2-carbon electrophile. ES allows for a clean Sₙ2 monoalkylation of 1,2-amino alcohols to form a stable, isolable zwitterion. Subsequent treatment with a strong base (tBuOK) drives the intramolecular cyclization, completely avoiding toxic reagents and heavy metal waste[6].

Step-by-step workflow of the green ethylene sulfate monoalkylation and cyclization methodology.

Self-Validating Protocol:

• Monoalkylation: React 1.0 eq 1,2-amino alcohol with 1.05 eq ethylene sulfate in THF at room temperature.

• Isolation: Filter the reaction mixture.

  • Validation Check: A high-purity white solid (the zwitterion) should precipitate directly from the reaction mixture[6]. If it remains in solution, cool to 0 °C to induce crystallization.

• Cyclization: Resuspend the zwitterion in THF, add 2.0 eq tBuOK, and stir at 60 °C for 4 hours.

• Workup: Quench with water, extract with EtOAc, and concentrate to yield the pure morpholine.

Section 3: Frequently Asked Questions (FAQs)

Q: Can I use standard separatory funnel extraction for unsubstituted morpholine? A: It is highly discouraged. Unsubstituted morpholine is infinitely miscible with water. Standard extraction leads to massive product loss. You must use a continuous liquid-liquid extractor or heavily salt the aqueous layer prior to extraction[1].

Q: Why did my Mitsunobu reaction turn dark brown instead of yellow? A: A dark brown color usually indicates the decomposition of the DIAD reagent due to localized heating. Ensure your initial addition is done strictly at 4 °C with vigorous stirring[4].

Q: Does the ethylene sulfate method work on >100g scales? A: Yes. The ethylene sulfate monoalkylation pathway has been successfully demonstrated on >100 g scales in pharmaceutical development, proving highly scalable and redox-neutral[6].

Section 4: References

• Green Synthesis of Morpholines via Selective Monoalkylation of Amines ChemRxiv / JACS.[Link]

• Borrowing Hydrogen Methodology for Amine Synthesis under Solvent-Free Microwave Conditions The Journal of Organic Chemistry - ACS Publications.[Link]

• Mitsunobu Reaction Using Basic Amines as Pronucleophiles ACS Publications.[Link]

• Adaptation of the Mitsunobu Reaction for Facile Synthesis of Dorsomorphin-Based Library MDPI.[Link]

• Morpholine Compounds Substituted in 2,3-Positions and Process for Preparing the Same (US Patent 3125572) Google Patents.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. US3125572A - Morpholine compounds substituted in - Google Patents [patents.google.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. mdpi.com [mdpi.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. chemrxiv.org [chemrxiv.org]

Technical Support Center: Purification of Hydrophilic Morpholine Derivatives

Welcome to the Technical Support Center for downstream processing and purification. Morpholine derivatives are ubiquitous in medicinal chemistry, but their high polarity and basicity often create severe bottlenecks during aqueous workup. This guide provides field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to ensure maximum recovery of your target compounds.

Part 1: Troubleshooting Guide & FAQs

Q1: My morpholine derivative remains entirely in the aqueous phase during workup. Why is this happening, and how do I fix it? A: Morpholine is a strong secondary amine with a pKa of approximately 8.49[1]. In a standard neutral aqueous workup (pH ~7), the Henderson-Hasselbalch equation dictates that morpholine exists almost entirely in its protonated, cationic form (morpholinium). This renders it highly water-soluble and virtually insoluble in organic solvents. Causality & Solution: To drive the equilibrium toward the neutral, lipophilic free-base, you must basify the aqueous layer to at least 2 pH units above the pKa (pH ≥ 10.5) before attempting extraction.

Q2: I adjusted the pH to 11, but extraction with ethyl acetate (EtOAc) or dichloromethane (DCM) still yields poor recovery. What is the mechanistic cause? A: Even as a deprotonated free base, the morpholine ring remains exceptionally hydrophilic. Both the nitrogen and oxygen heteroatoms act as powerful hydrogen-bond acceptors, creating a tightly bound hydration shell in the aqueous phase. Standard solvents like EtOAc lack the hydrogen-bond donating capacity to disrupt this shell. Causality & Solution: Switch to a mixed solvent system, specifically Chloroform:Isopropanol (CHCl₃:IPA) at a 2:1 to 4:1 ratio[2]. The isopropanol acts as a hydrogen-bond donor/acceptor that solvates the polar heteroatoms, while the dense chloroform bulk facilitates phase separation.

Q3: Can I modify the aqueous layer to further force the morpholine into the organic phase? A: Yes, through Salting-Out Assisted Liquid-Liquid Extraction (SALLE)[3]. Adding a kosmotropic salt to the aqueous layer decreases the solubility of non-electrolytes (the "salting-out" effect) by sequestering water molecules for salt hydration. Potassium carbonate (K₂CO₃) is the optimal choice because it serves a dual purpose: it acts as a powerful kosmotrope to physically displace the organic molecules, and it simultaneously drives the pH above 11 to ensure complete deprotonation.

Q4: Liquid-liquid extraction is completely failing due to severe emulsions. Is there a chromatography-based alternative? A: When liquid-liquid extraction fails, transition to a "Catch-and-Release" solid-phase extraction using Strong Cation Exchange (SCX) chromatography[4]. SCX resins contain silica-bound propylsulfonic acid. When the crude aqueous mixture is loaded, the basic morpholine nitrogen is protonated by the resin and ionically bound ("caught"). Neutral and acidic impurities are washed away with organic solvents. The purified morpholine is then "released" using a methanolic ammonia solution, which deprotonates the amine and breaks the ionic bond.

Part 2: Data Presentation

Table 1: Optimization Matrix for Hydrophilic Amine Extraction

Parameter	Standard Approach	Optimized Approach	Mechanistic Advantage
Extraction Solvent	EtOAc or DCM	CHCl₃:IPA (2:1 to 4:1)	IPA disrupts the aqueous hydration shell via H-bonding; CHCl₃ provides dense phase separation.
Aqueous pH Modifier	NaHCO₃ (pH ~8)	K₂CO₃ or NaOH (pH > 10.5)	Ensures the morpholine derivative (pKa ~8.5) is >99% in its neutral, extractable free-base form.
Salting-Out Agent	NaCl	K₂CO₃ (Saturated)	Stronger kosmotropic effect; simultaneously achieves necessary basification (SALLE).
Resin Purification	Normal Phase Silica	SCX-2 (Propylsulfonic Acid)	Exploits the basicity of morpholine for selective ionic retention, bypassing polarity issues.

Part 3: Experimental Protocols (Self-Validating Systems)

Protocol A: Advanced Liquid-Liquid Extraction (CHCl₃:IPA + SALLE)

• Basification & Salting Out: To the crude aqueous mixture, slowly add solid K₂CO₃ until the solution is saturated.

  • Self-Validation Step: Test the aqueous layer with pH paper to definitively confirm pH ≥ 10.5. If it is lower, add more K₂CO₃ or 1M NaOH.

• Solvent Preparation: Prepare a fresh solvent mixture of Chloroform:Isopropanol (2:1 v/v)[2].

• Extraction: Add the solvent mixture to the aqueous layer (1:1 volume ratio). Invert gently to avoid emulsions. Vent frequently.

• Phase Separation: Allow the layers to separate.

  • Self-Validation Step: To confirm which layer is organic, add a single drop of water to the separated bottom layer. If it forms a distinct droplet that floats, the bottom layer is the organic phase (chloroform is denser than water).

• Verification & Concentration:

  • Self-Validation Step: Spot both the organic and aqueous layers on a TLC plate and stain with Ninhydrin or Dragendorff's reagent. Do not discard the aqueous layer until the organic layer is confirmed to contain the target amine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

Protocol B: SCX Catch-and-Release Purification

• Column Conditioning: Pre-condition a silica-bound propylsulfonic acid (SCX) column with 3 column volumes (CV) of Methanol.

• Loading ("Catch"): Load the crude mixture (dissolved in a minimum amount of water/MeOH) onto the column.

  • Self-Validation Step: Collect the flow-through and spot it on a TLC plate (Ninhydrin stain). If the amine is present in the flow-through, the column's binding capacity has been exceeded.

• Washing: Wash the column with 3 CV of Methanol, followed by 3 CV of Dichloromethane. Discard the eluent (this contains neutral and acidic impurities).

• Elution ("Release"): Elute the target morpholine derivative using 5 to 8 CV of 5% Ammonia (NH₃) in Methanol[4].

• Recovery: Concentrate the ammoniacal methanol fraction in vacuo to yield the pure free-base morpholine.

Part 4: Mandatory Visualization

Figure 1: Catch-and-release workflow for amine purification using Strong Cation Exchange (SCX).

Part 5: References

1.[4] Title: RediSep SCX column - Teledyne ISCO Source: teledyneisco.com URL: 2.[1] Title: Morpholine | C4H9NO | CID 8083 - PubChem - NIH Source: nih.gov URL: 3.[2] Title: Identification of an Orally Bioavailable, Brain-Penetrant Compound with Selectivity for the Cannabinoid Type 2 Receptor - MDPI Source: mdpi.com URL: 4.[3] Title: A Comprehensive Study on Equilibrium and Kinetics of Morpholine Extraction from Aqueous Stream with CA in Toluene: Experimental Evaluation, Extraction model and Parametric Optimization employing Desirability Function | Request PDF - ResearchGate Source: researchgate.net URL:

Sources

• 1. Morpholine | C4H9NO | CID 8083 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. teledyneisco.com [teledyneisco.com]

Troubleshooting low conversion in reductive alkylation of morpholines

Current Status: Online Agent: Senior Application Scientist Ticket ID: MORPH-ALK-001 Subject: Troubleshooting Low Conversion in Morpholine Reductive Amination

Introduction: The "Hidden" Equilibrium Problem

Welcome to the technical support center. You are likely here because your reductive alkylation of morpholine—a seemingly standard reaction—has stalled.

The Core Issue: Unlike primary amines, morpholine is a secondary amine (

). When reacting with ketones or hindered aldehydes, it does not readily form a stable neutral imine. Instead, it forms a positively charged iminium ion or a neutral enamine . This equilibrium is often unfavorable and highly sensitive to water. If the equilibrium lies toward the starting materials, your reducing agent (hydride) will preferentially reduce the ketone to an alcohol (dead end) rather than the iminium to the amine (product).

This guide moves beyond "add more reagent" and focuses on shifting that equilibrium.

Module 1: Diagnostic Logic Flowchart

Before altering your protocol, use this logic tree to diagnose the specific failure mode.

Figure 1: Diagnostic decision tree for isolating the root cause of low conversion. Follow the path based on crude NMR/LCMS analysis.

Module 2: Critical FAQs (Mechanistic Insights)

Q1: Why is my reaction stalling with morpholine but works fine with aniline or benzylamine?

A: This is a class difference between primary and secondary amines.

• Primary Amines: Form stable imines (

  ). The equilibrium is generally favorable.

• Morpholine (Secondary): Forms an iminium ion (

  ) or enamine ( ).

  • The Trap: The formation of the iminium ion generates a molecule of water. If that water is not removed, it hydrolyzes the iminium ion back to the ketone. Since morpholine is moderately bulky (chair conformation), this equilibrium is fragile. You must drive water removal to force the reaction forward [1].

Q2: I see a large amount of alcohol (reduced ketone) in my LCMS. Why?

A: This is "Direct Reduction Competition." You likely added the reducing agent (e.g., NaBH4 or NaCNBH3) before the iminium ion fully formed. The hydride donor saw two electrophiles:

• The Ketone (

  )

• The Iminium (

  ) If the iminium concentration is low (see Q1), the hydride reduces the ketone to an alcohol. Once reduced to an alcohol, the carbonyl is dead; it cannot react with morpholine.

• Fix: Use Sodium Triacetoxyborohydride (STAB). It is less basic and reacts much faster with iminium ions than with ketones, providing "chemoselective" reduction [2].

Q3: Should I add Acetic Acid?

A: Yes, but with caution.

• Role: Acetic acid (AcOH) protonates the carbonyl oxygen, making it more electrophilic (susceptible to morpholine attack).

• Risk: If the pH drops below 5, you will protonate the morpholine nitrogen (forming the morpholinium salt). A protonated amine is not a nucleophile and cannot attack the ketone.

• Target: Aim for pH 5–6. STAB often provides this buffering effect naturally, but adding 1-2 equivalents of AcOH is standard for unreactive ketones [3].

Module 3: Validated Protocols

Do not rely on generic "stir and dump" methods. Use these field-validated protocols depending on your substrate difficulty.

Protocol A: The "Gold Standard" (STAB Method)

Best for: Aldehydes and reactive ketones (e.g., cyclohexanone).

Reagents:

• Morpholine (1.2 equiv)

• Carbonyl Compound (1.0 equiv)

• Sodium Triacetoxyborohydride (STAB) (1.4 – 1.6 equiv)

• Acetic Acid (1.0 equiv)

• Solvent: 1,2-Dichloroethane (DCE) or THF (Anhydrous)

Workflow:

• Mix: Dissolve carbonyl and morpholine in DCE (0.2 M concentration) under

  .

• Acidify: Add Acetic Acid. Stir for 15–30 minutes. Note: This allows the pre-equilibrium to establish.

• Reduce: Add STAB in one portion.

• Monitor: Stir at Room Temp for 2–16 hours.

• Quench: Add saturated aqueous

  . Extract with DCM.

Why this works: STAB is bulky and electron-deficient. It coordinates with the oxygen of the carbonyl but transfers hydride preferentially to the iminium species.

Protocol B: The "Nuclear Option" (Titanium Isopropoxide)

Best for: Stubborn ketones, acetophenones, or when Protocol A yields <30%.

Reagents:

• Morpholine (1.2 equiv)

• Carbonyl Compound (1.0 equiv)

• Titanium(IV) isopropoxide (

  ) (1.5 – 2.0 equiv)

• Sodium Borohydride (

  ) (1.5 equiv)

• Solvent: Neat (no solvent) or THF.

Workflow:

• Complexation: In a dry flask, mix the Carbonyl, Morpholine, and

  .

• Stir: Stir Neat (or in minimal THF) for 4–6 hours.

  • Visual Check: The solution often becomes viscous or changes color (yellow/orange) as the Titanium-amine complex forms.

• Dilute: Add absolute Ethanol (to dissolve the viscous complex).

• Reduce: Add

  carefully (gas evolution will occur). Stir 2 hours.

• Quench (Critical): Add water. A massive white precipitate (

  ) will form. Filter this through Celite before extraction.

Why this works:

acts as a Lewis Acid (activating the ketone) AND a Water Scavenger (shifting equilibrium to the imine/enamine). It forms a transient titanium-imine species that is easily reduced [4].

Module 4: Reagent Comparison Table

Use this table to select the correct reducing agent for your specific morpholine substrate.

Feature	NaBH4	NaCNBH3	NaBH(OAc)3 (STAB)
Selectivity	Low (Reduces ketones & imines)	Medium (pH dependent)	High (Reduces imines preferentially)
Toxicity	Low	High (Cyanide)	Low
Water Tolerance	Low	High	Low (Decomposes slowly)
Standard Use	Only in Protocol B ( mediated)	Older protocols (requires pH 5)	Primary recommendation
Reaction Rate	Fast	Slow	Medium

Module 5: Mechanistic Pathway Visualization

Understanding the competing pathways helps you control them.

Figure 2: The kinetic competition. Success depends on maximizing the "Iminium" node concentration before hydride transfer occurs.

References

• Abdel-Magid, A. F., et al. (1996).[1][2][3] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." Journal of Organic Chemistry.

• Master Organic Chemistry. (2017). "Reductive Amination: Mechanism and Reagents." Master Organic Chemistry.

• BenchChem. (2025).[4][5] "Troubleshooting Low Conversion in Reductive Amination." BenchChem Technical Guides.

• Neidigh, K. A., et al. (1998).[6] "Facile Preparation of N-methyl Secondary Amines by Titanium(IV) Isopropoxide-Mediated Reductive Amination." Journal of the Chemical Society, Perkin Transactions 1.

Sources

• 1. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 2. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]
• 3. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures(1) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. "Facile Preparation of N-methyl Secondary Amines by Titanium(IV) Isopro" by Kurt A. Neidigh, Mitchell A. Avery et al. [ecommons.udayton.edu]

Technical Support Center: Optimizing Enantiomeric Excess in the Asymmetric Synthesis of Morpholines

Welcome to the dedicated technical support center for optimizing the asymmetric synthesis of chiral morpholines. As a privileged scaffold in medicinal chemistry, the precise control of stereochemistry in the morpholine ring is paramount for therapeutic efficacy and safety.[1] This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of enantioselective morpholine synthesis, providing in-depth troubleshooting advice and actionable protocols to enhance your experimental outcomes.

Frequently Asked Questions (FAQs)

This section addresses common initial questions and establishes a foundational understanding of the critical parameters in asymmetric morpholine synthesis.

Q1: My asymmetric reaction shows low conversion or has stalled. What are the primary suspects?

A1: Low or no conversion in asymmetric synthesis often points to issues with the catalyst or reaction environment. Key factors to investigate include:

• Catalyst Deactivation: The chiral catalyst may have degraded due to impurities in reagents or solvents, or exposure to air and moisture.[2] Some catalysts are also sensitive to byproducts formed during the reaction.

• Insufficiently Anhydrous Conditions: Many catalysts, particularly organometallic complexes used in these syntheses, are highly sensitive to water. Residual moisture in glassware, solvents, or reagents can quench the catalyst.[2]

• Reagent and Solvent Purity: Impurities can act as catalyst poisons or lead to competing side reactions, consuming starting materials without forming the desired product.[2][3]

• Incorrect Reaction Temperature: There is often an optimal temperature range for catalyst activity. Temperatures that are too low may not provide sufficient energy to overcome the activation barrier, while excessively high temperatures can lead to catalyst decomposition.[2]

Q2: I'm observing a low enantiomeric excess (e.e.). What are the most likely causes?

A2: Achieving high enantioselectivity is a multifactorial challenge. If your e.e. is lower than expected, consider these primary factors:

• Racemic Background Reaction: A non-catalyzed, racemic reaction may be occurring in parallel with your desired asymmetric transformation. This is often exacerbated by higher temperatures.[2]

• Catalyst or Ligand Purity: The enantiomeric purity of your chiral ligand or catalyst is critical. Any contamination with the opposite enantiomer will directly reduce the e.e. of your product.[2]

• Solvent Effects: The choice of solvent can profoundly influence enantioselectivity by affecting the conformation of the catalyst-substrate complex.[2][3]

• Temperature: Temperature can have a significant impact on e.e. Lowering the reaction temperature often, but not always, leads to higher selectivity by amplifying the energetic differences between the diastereomeric transition states.[2] In some cases, a reversal of enantioselectivity has been observed at different temperatures.[4]

• Substrate Purity: Impurities in the starting material can interfere with the catalyst or generate achiral side products.[2]

Q3: How can I accurately determine the enantiomeric excess of my product?

A3: The most common and reliable methods for determining e.e. are chromatographic.[2] Chiral High-Performance Liquid Chromatography (HPLC) is a widely used technique that separates enantiomers, allowing for their quantification.[5][6] Other methods include Nuclear Magnetic Resonance (NMR) spectroscopy with chiral solvating or derivatizing agents, and gas chromatography (GC) with a chiral stationary phase.[7][8][9]

Troubleshooting Guide: Low Enantiomeric Excess (e.e.)

This guide provides a systematic approach to diagnosing and resolving issues of low enantioselectivity in your asymmetric morpholine synthesis.

Issue: Lower than expected enantiomeric excess.

Diagnostic Question 1: Have you confirmed the purity and integrity of your catalyst and ligand?

• Causality: The chemical and enantiomeric purity of the catalyst is the cornerstone of asymmetric synthesis. Impurities can inhibit the catalyst or promote a non-selective background reaction.[10] For in-house prepared catalysts, incomplete formation or degradation can lead to poor performance.

• Troubleshooting Steps:

  • Verify Commercial Catalysts: Ensure the catalyst is from a reputable supplier and has been stored under the recommended conditions (e.g., inert atmosphere, low temperature).

  • Analyze In-House Catalysts: Use techniques like NMR spectroscopy or X-ray crystallography to confirm the structure and purity of your prepared catalyst.[3]

  • Run a Control Reaction: Test your catalyst with a substrate known to give high e.e. under established conditions.[3] If this reaction also yields low e.e., it strongly indicates a problem with the catalyst itself.

Diagnostic Question 2: Is a racemic background reaction competing with your asymmetric catalysis?

• Causality: The desired chiral catalyst-mediated pathway and a non-selective background reaction can occur simultaneously. This is often more pronounced at higher temperatures where the uncatalyzed reaction rate increases.[2]

• Troubleshooting Steps:

  • Lower the Reaction Temperature: Reducing the temperature can significantly slow down the uncatalyzed reaction while still allowing the catalyzed pathway to proceed, thereby improving e.e.[10]

  • Consider Lower Catalyst Loading: While counterintuitive, in some cases, high catalyst concentrations can lead to aggregation or the formation of less selective catalytic species.

Diagnostic Question 3: Have you screened different solvents?

• Causality: The solvent plays a crucial role in stabilizing the transition state of the enantioselective step. A change in solvent can alter the catalyst-substrate complex's conformation, directly impacting the enantioselectivity.[2][3] For example, a switch from a non-coordinating to a coordinating solvent can dramatically affect the outcome.

• Troubleshooting Steps:

  • Systematic Solvent Screening: Test a range of solvents with varying polarities and coordinating abilities (e.g., Dichloromethane, Toluene, THF, Ethyl Acetate).[11]

  • Ensure Anhydrous Conditions: Use freshly distilled, anhydrous solvents, as water can interfere with many catalytic systems.[3]

Diagnostic Question 4: How does temperature affect your reaction's enantioselectivity?

• Causality: The difference in activation energies between the two pathways leading to the R and S enantiomers (ΔΔG‡) is temperature-dependent. Generally, a lower temperature increases this difference, favoring the formation of one enantiomer.[12]

• Troubleshooting Steps:

  • Conduct a Temperature Study: Run the reaction at a range of temperatures (e.g., from -78°C to room temperature) to find the optimal balance between reaction rate and enantioselectivity.[13]

  • Be Aware of Inversion: Note that in rare instances, enantioselectivity can invert at different temperatures.[4]

Diagnostic Question 5: Could substrate properties or concentration be the issue?

• Causality: The electronic and steric properties of the substituents on your starting materials can significantly influence the interaction with the chiral catalyst.[14] Substrate concentration can also play a role, with high concentrations sometimes leading to catalyst aggregation or the formation of off-cycle, less selective species.[3]

• Troubleshooting Steps:

  • Verify Substrate Purity: Ensure your starting materials are free from impurities that could inhibit the catalyst.

  • Vary Substrate Concentration: Investigate the effect of running the reaction at different concentrations. More dilute conditions may favor the desired catalytic cycle.[3]

  • Analyze Substrate Scope: If you are developing a new method, test a variety of substrates with different electronic and steric properties to understand the scope and limitations of your catalytic system.[14][15]

Visualizing the Troubleshooting Workflow

Caption: A logical workflow for troubleshooting low enantioselectivity.

Key Experimental Protocols

Protocol 1: General Procedure for Asymmetric Hydrogenation of Dehydromorpholines

This protocol provides a representative procedure for the synthesis of 2-substituted chiral morpholines, a highly efficient method for creating stereocenters.[1]

Materials:

• Dehydromorpholine substrate

• Rhodium precursor (e.g., [Rh(COD)₂]BF₄)[1]

• Chiral bisphosphine ligand (e.g., (R,R,R)-SKP)[15][16]

• Anhydrous, degassed solvent (e.g., Dichloromethane, DCM)[11]

• High-purity hydrogen gas

• Autoclave or high-pressure hydrogenation reactor

Procedure:

• Catalyst Preparation: In a glovebox, charge a Schlenk tube with the rhodium precursor (1 mol%) and the chiral bisphosphine ligand (1.05 mol%).[15] Add anhydrous, degassed DCM and stir the mixture at room temperature for 30 minutes to form the active catalyst solution.[1][16]

• Reaction Setup: In a separate vial, dissolve the dehydromorpholine substrate (1.0 equiv) in anhydrous, degassed DCM. Transfer this solution to the catalyst solution.[16]

• Hydrogenation: Transfer the resulting mixture to a stainless-steel autoclave. Purge the autoclave with hydrogen gas three times before pressurizing to the desired pressure (e.g., 30-50 atm).[15][16]

• Reaction Monitoring: Stir the reaction at room temperature for the specified time (e.g., 12-24 hours).[15] Monitor the reaction progress by TLC or ¹H NMR analysis of an aliquot.

• Work-up: After completion, carefully release the hydrogen pressure. Remove the solvent under reduced pressure. The crude product can then be purified by silica gel column chromatography.

Protocol 2: Determination of Enantiomeric Excess by Chiral HPLC

This protocol outlines a general workflow for analyzing the enantiomeric composition of your purified morpholine product.

Materials:

• Purified morpholine product

• HPLC-grade solvents (e.g., hexane, isopropanol, ethanol)

• Chiral HPLC column (e.g., Chiralcel OD-H, Chiralpak AD)[17]

• HPLC system with a UV detector

Procedure:

• Sample Preparation: Prepare a stock solution of your purified product in a suitable HPLC-grade solvent at a concentration of approximately 1 mg/mL.[2]

• Method Development:

  • Start with a standard mobile phase, such as a mixture of hexane and isopropanol (e.g., 90:10 v/v).[17]

  • For basic morpholine derivatives, it may be necessary to add a small amount of an amine modifier (e.g., 0.1% diethylamine) to the mobile phase to improve peak shape.[2][17] For acidic compounds, an acidic modifier like trifluoroacetic acid (0.1%) may be beneficial.[17]

  • Inject a small volume of your sample (e.g., 5-10 µL) and monitor the separation.[7]

  • Optimize the mobile phase composition and flow rate to achieve baseline separation of the two enantiomers.

• Quantification:

  • Once optimal separation is achieved, integrate the area of each enantiomer's peak.

  • Calculate the enantiomeric excess using the following formula: e.e. (%) = [ (Area₁ - Area₂) / (Area₁ + Area₂) ] * 100 (where Area₁ is the peak area of the major enantiomer and Area₂ is the peak area of the minor enantiomer).[2]

Data Summary Table: Factors Influencing Enantioselectivity

Parameter	General Trend	Rationale	Key Considerations
Temperature	Lower temperature often increases e.e.	Enhances the energy difference between diastereomeric transition states.[2][10]	Reaction rate will decrease; potential for enantioselectivity inversion in rare cases.[4][13]
Solvent Polarity	Non-polar, non-coordinating solvents are often preferred.	Minimizes interference with the catalyst-substrate complex.[11]	A systematic screen is crucial as optimal solvent is system-dependent.[3]
Catalyst Loading	Optimal loading is system-dependent.	Higher loading may not always improve e.e. and can lead to aggregation.	Investigate a range of catalyst loadings.
Substrate Concentration	Dilute conditions may improve e.e.	Can minimize catalyst aggregation and off-cycle pathways.[3]	Very low concentrations can lead to impractically slow reaction rates.
Ligand Structure	Bulky, electron-rich/poor ligands can be tuned.	Steric and electronic properties of the ligand directly control the chiral environment.	Ligand choice is critical and often the primary focus of optimization.

Visualizing a General Asymmetric Synthesis Workflow

Caption: General workflow for asymmetric morpholine synthesis.

References

• BenchChem. (n.d.). Improving enantiomeric excess in asymmetric synthesis.
• BenchChem. (n.d.). Troubleshooting low enantiomeric excess in asymmetric synthesis.

• Li, M., Zhang, J., Zou, Y., Zhou, F., Zhang, Z., & Zhang, W. (2021). Asymmetric hydrogenation for the synthesis of 2-substituted chiral morpholines. Chemical Science, 12(43), 14493–14499. Retrieved from [Link]

• BenchChem. (n.d.). Application Notes and Protocols for Asymmetric Synthesis Involving Morpholine Scaffolds.
• BenchChem. (n.d.). Application of Chiral Morpholine Derivatives in Asymmetric Synthesis.
• BenchChem. (n.d.). Technical Support Center: A Troubleshooting Guide for BINAM in Asymmetric Catalysis.

• Palchykov, V. A., & Chebanov, V. A. (2019). Recent progress in the synthesis of morpholines. Chemistry of Heterocyclic Compounds, 55(4-5), 324-332. Retrieved from [Link]

• Li, M., Zhang, J., Zou, Y., Zhou, F., Zhang, Z., & Zhang, W. (2021). Asymmetric hydrogenation for the synthesis of 2-substituted chiral morpholines. Semantic Scholar.
• Unknown. (n.d.). Asymmetric synthesis of morpholin-2-ones with.... ResearchGate.
• Li, M., Zhang, J., Zou, Y., Zhou, F., Zhang, Z., & Zhang, W. (2021). Asymmetric hydrogenation for the synthesis of 2-substituted chiral morpholines. Chemical Science.

• Unknown. (2021). Catalytic Enantioselective Synthesis of Morpholinones Enabled by Aza-Benzilic Ester Rearrangement. Journal of the American Chemical Society. Retrieved from [Link]

• Li, M., Zhang, J., Zou, Y., Zhou, F., Zhang, Z., & Zhang, W. (2021). Asymmetric hydrogenation for the synthesis of 2-substituted chiral morpholines. Chemical Science (RSC Publishing). DOI:10.1039/D1SC04288B.

• Unknown. (n.d.). A General, Enantioselective Synthesis of Protected Morpholines and Piperazines. PMC. Retrieved from [Link]

• Lau, Y. Y., Zhai, H., & Schafer, L. L. (2016). Catalytic Asymmetric Synthesis of Morpholines. Using Mechanistic Insights To Realize the Enantioselective Synthesis of Piperazines. The Journal of Organic Chemistry, 81(18), 8696–8709. Retrieved from [Link]

• Lau, Y. Y., Zhai, H., & Schafer, L. L. (2016). Catalytic Asymmetric Synthesis of Morpholines. Using Mechanistic Insights To Realize the Enantioselective Synthesis of Piperazines. The Journal of Organic Chemistry. Retrieved from [Link]

• Palchykov, V. A., & Chebanov, V. A. (2019). Recent progress in the synthesis of morpholines. Academia.edu.

• Unknown. (2017). Temperature drop triggers chirality twist. Chemistry World. Retrieved from [Link]

• Unknown. (2023). Highly efficient morpholine-based organocatalysts for the 1,4-addition reaction between aldehydes and nitroolefins: an unexploited class of catalysts. Frontiers. Retrieved from [Link]

• Unknown. (n.d.). Catalytic Asymmetric Synthesis of Chiral Allylic Esters. PMC. Retrieved from [Link]

• Unknown. (2021). Effects of Temperature on Enantiomerization Energy and Distribution of Isomers in the Chiral Cu 13 Cluster. MDPI. Retrieved from [Link]

• Unknown. (n.d.). (PDF) Enantio‐ and Diastereoselective (Ipc)2BOTf‐Mediated Aldol Reactions of Morpholine Carboxamides. ResearchGate. Retrieved from [Link]

• Unknown. (n.d.). Contrasting Historical and Physical Perspectives in Asymmetric Catalysis: ΔΔG≠ versus Enantiomeric Excess. JLUpub. Retrieved from [Link]

• Unknown. (n.d.). Asymmetric reactions_synthesis.
• BenchChem. (n.d.). A Researcher's Guide to Analytical Methods for Determining Enantiomeric Excess.
• Unknown. (n.d.). Determination of enantiomeric excess.

• Unknown. (n.d.). Green Synthesis of Morpholines via Selective Monoalkylation of Amines. ChemRxiv. Retrieved from [Link]

• Unknown. (2007). HPLC separation of enantiomers using chiral stationary phases. Česká a slovenská farmacie. Retrieved from [Link]

• Unknown. (2020). A Strategy for Developing HPLC Methods for Chiral Drugs. LCGC International. Retrieved from [Link]

• Unknown. (2011). Determination of enantiomeric excess by chiral liquid chromatography without enantiomerically pure starting standards.
• Unknown. (n.d.). Asymmetric Synthesis.

• Unknown. (2025). Part 7: Analytical Techniques for Stereochemistry. Chiralpedia. Retrieved from [Link]

• Unknown. (2008). Chiral HPLC for efficient resolution of enantiomers. PubMed. Retrieved from [Link]

• Unknown. (2023). Recent Advances in Separation and Analysis of Chiral Compounds. Analytical Chemistry. Retrieved from [Link]

• Unknown. (n.d.). Theoretical Prediction of the Enantiomeric Excess in Asymmetric Catalysis. An Alignment-Independent Molecular Interaction Field Based Approach. The Journal of Organic Chemistry. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. chemistryworld.com [chemistryworld.com]
• 5. csfarmacie.cz [csfarmacie.cz]
• 6. Chiral HPLC for efficient resolution of enantiomers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Determination of enantiomeric excess [ch.ic.ac.uk]
• 9. Part 7: Analytical Techniques for Stereochemistry – Chiralpedia [chiralpedia.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
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• 13. Catalytic Asymmetric Synthesis of Chiral Allylic Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Asymmetric hydrogenation for the synthesis of 2-substituted chiral morpholines - Chemical Science (RSC Publishing) DOI:10.1039/D1SC04288B [pubs.rsc.org]
• 15. Asymmetric hydrogenation for the synthesis of 2-substituted chiral morpholines - PMC [pmc.ncbi.nlm.nih.gov]
• 16. benchchem.com [benchchem.com]
• 17. chromatographyonline.com [chromatographyonline.com]

Technical Guide: Removing Palladium Impurities from Morpholine Pharmaceutical Intermediates

Introduction: The "Morpholine Trap"

In pharmaceutical synthesis, morpholine derivatives are ubiquitous (e.g., Linezolid, Gefitinib), often synthesized via Buchwald-Hartwig or Suzuki-Miyaura cross-couplings. While effective, these reactions leave a toxic legacy: Palladium (Pd).

The Specific Challenge: Unlike simple hydrocarbons, morpholine is a Lewis base . The nitrogen atom in the morpholine ring (whether free secondary amine or

-substituted) possesses a lone pair that coordinates strongly with electron-deficient Pd(II) species.

• The Consequence: Standard filtration (Celite) fails because the Pd is not colloidal; it is chemically bound to your product.

• The Risk: The "Rebound Effect." You may successfully scavenge Pd to <10 ppm, but upon concentration or crystallization, the equilibrium shifts, and Pd re-binds to the concentrated morpholine product, leading to batch failure.

This guide provides a self-validating workflow to break this coordination complex and remove Pd to single-digit ppm levels.

Strategic Decision Matrix

Do not guess. Use this logic flow to select your primary removal method based on the state of the Pd and the quantity.

Figure 1: Decision matrix for selecting the optimal palladium removal strategy.

Module A: Silica-Based Scavengers (The Gold Standard)

For morpholine intermediates, functionalized silica is superior to activated carbon because it relies on chemisorption (specific binding) rather than physisorption.

Scavenger Selection Guide

Morpholine competes with the scavenger. You need a ligand on the silica with a higher binding constant (

) for Pd than the morpholine nitrogen.

Scavenger Type	Functional Group	Specificity for Morpholines	Recommendation
Si-DMT	Dimercaptotriazine	High. The chelating nature of DMT displaces the monodentate morpholine ligand effectively.	Primary Choice
Si-Thiol	Propylthiol (-SH)	Medium. Good for Pd(0), but can struggle against basic amines if pH is not controlled.	Secondary Choice
Si-TMT	Trimercaptotriazine	High. Excellent for Pd(II) species; very stable in oxidative environments.	Alternative to DMT
Activated Carbon	N/A	Low. Often adsorbs the morpholine product (yield loss) due to the polar amine nature.	Avoid if possible

Protocol: Scavenger Screening & Optimization

Objective: Determine the minimum equivalents required to reach <10 ppm.

Prerequisites:

• Solvent: THF, EtOAc, or MeOH (Avoid DMF/DMSO; they coordinate Pd and inhibit scavenging).

• Temperature: 50°C (Heat is crucial to overcome the activation energy of ligand exchange).

Step-by-Step Workflow:

• Dissolution: Dissolve crude morpholine intermediate in 10 volumes of solvent.

• Loading: Add Si-DMT (Start at 4 equivalents relative to expected Pd content, or 5-10 wt% relative to product if Pd content is unknown).

• Incubation: Agitate at 50°C for 4 hours .

  • Why Heat? At RT, the morpholine-Pd bond is kinetically stable. Heat promotes dissociation, allowing the scavenger to capture the metal.

• Filtration: Filter hot through a 0.45 µm membrane or Celite pad.

• Analysis: Analyze filtrate via ICP-MS.

Self-Validating Control: Always run a "blank" sample (heating and filtering without scavenger). If Pd drops in the blank, your product is precipitating or Pd is plating out on the glass, giving false success data.

Module B: The Chelation Wash (Liquid-Liquid Extraction)

If your product is an oil or unstable to silica, use N-Acetylcysteine (NAC) or L-Cysteine . These are water-soluble ligands that out-compete morpholine for Pd.

Mechanism

Morpholine is lipophilic (organic layer). NAC is hydrophilic (aqueous layer) but has a high affinity for Pd.

Protocol: The "Cysteine Wash"

• Preparation: Dissolve the crude reaction mixture in a water-immiscible solvent (EtOAc or DCM).

• Reagent: Prepare a 5-10% aqueous solution of N-Acetylcysteine . Adjust pH to neutral/slightly basic (pH 7-8) with NaOH to ensure the thiol is deprotonated (active thiolate form).

• Extraction: Wash the organic layer with the NAC solution (3 x 5 vol).

  • Visual Cue: The aqueous layer often turns yellow/orange as it extracts the Pd-NAC complex.

• Polishing: Wash with brine, dry over Na₂SO₄, and concentrate.

Troubleshooting & FAQs

Q1: I used Si-Thiol, but my Pd levels are stuck at 50 ppm. Why?

A: This is likely a "pH mismatch."

• Cause: Morpholine is basic. If the solution is too basic, it may prevent the proton exchange required for some thiol scavengers or stabilize the Pd-amine complex.

• Fix:

  • Switch to Si-DMT (works better in broad pH).

  • Add a small amount of Acetic Acid (0.5 - 1 eq) to the mixture. Protonating a fraction of the morpholine makes it a non-ligand, shifting the equilibrium toward the scavenger.

Q2: My product yield dropped by 20% after scavenging.

A: Non-specific adsorption.

• Cause: Morpholine derivatives are polar. They can hydrogen bond to the unreacted silanol groups (Si-OH) on the silica backbone.

• Fix: Use "End-capped" silica scavengers (where free silanols are methylated). Alternatively, wash the scavenger filter cake with a polar solvent (e.g., MeOH/NH₃ or EtOAc with 5% MeOH) to desorb your product while leaving the Pd bound to the sulfur ligand.

Q3: Can I use crystallization instead?

A: Yes, but beware of co-crystallization .

• Risk: Morpholine-Pd complexes often have similar solubility profiles to the free morpholine product.

• Solution: Add a "sacrificial ligand" to the mother liquor during crystallization. Adding 5-10 wt% of L-Cysteine or Thiourea to the crystallization solvent keeps the Pd soluble in the mother liquor while the pure product crystallizes out.

Visualizing the Mechanism

Understanding why scavenging fails helps you fix it. The diagram below illustrates the competitive binding landscape.

Figure 2: Competitive binding dynamics. Heat is required to dissociate the kinetic Pd-Morpholine complex, allowing the Scavenger to form the thermodynamically stable product.

References

• ICH Q3D Elemental Impurities Guidance. International Council for Harmonisation. (2019). Establishes PDE limits for Palladium (Class 2B). [Link]

• Garrett, C. E., & Prasad, K. (2004). The Art of Meeting Palladium Specifications in Active Pharmaceutical Ingredients Produced by Pd-Catalyzed Reactions. Advanced Synthesis & Catalysis, 346(8), 889–900. (Foundational review on Pd removal methods). [Link]

• Welch, C. J., et al. (2005). Adsorbent Screening for Metal Impurity Removal in Pharmaceutical Process Research. Organic Process Research & Development, 9(2), 198–205. (Comparison of activated carbon vs. functionalized silica). [Link]

• Phillips, A., et al. (2019). Palladium Scavenging: From 1% to within ICH Limits. Onyx Scientific / Specialty Chemicals Magazine. (Case study on N-Acetylcysteine washes). [Link]

Alternative reagents to thionyl chloride for chlorination of chiral alcohols

Technical Support Center: Chlorination of Chiral Alcohols Subject: Transitioning from Thionyl Chloride (

) to High-Fidelity Alternatives

User Guide Overview

Welcome. You are likely here because Thionyl Chloride (

) is failing your specific synthetic requirements. While is the industrial workhorse, it is a "sledgehammer" reagent. It generates corrosive byproducts ( , ) and, critically, its stereochemical outcome is often solvent-dependent and unreliable ( inversion vs. retention).

This guide provides validated protocols for stereoselective chlorination using alternative reagents. We focus on inversion of configuration (

), as this is the primary requirement for chiral pool synthesis, while addressing acid-sensitivity and purification challenges.

Decision Matrix: Reagent Selection

Before proceeding, identify your substrate's constraints using the logic flow below.

Figure 1: Decision matrix for selecting the optimal chlorination reagent based on substrate stability and downstream processing constraints.

Module 1: The Appel Reaction (Strict Inversion)

The Appel reaction is the "gold standard" for converting chiral alcohols to chlorides with high stereochemical fidelity (Inversion).

The Challenge: The formation of Triphenylphosphine Oxide (

) is the primary bottleneck during purification. The Fix: Use -Chlorosuccinimide ( ) to avoid restricted solvents like , and use a Zinc Chloride ( ) workup to precipitate .

Standard Protocol (NCS Variant)

• Setup: Dissolve Triphenylphosphine (

  , 1.1 equiv) and -Chlorosuccinimide ( , 1.1 equiv) in anhydrous or THF at 0°C.

• Activation: Stir for 15–30 minutes. A white precipitate (phosphonium salt) may form.[1]

• Addition: Add the chiral alcohol (1.0 equiv) dropwise.

• Reaction: Allow to warm to Room Temperature (RT). Monitor by TLC (typically 1–4 hours).

• Workup (The "ZnCl2 Method"):

  • Concentrate the reaction mixture to a minimal volume.

  • Add a solution of

    (approx. 2 equiv relative to ) in Ethanol or Ethyl Acetate.

  • Stir vigorously. The

    complex will precipitate as a solid.[2]

  • Filter the solid.[1][2] The filtrate contains your product, significantly depleted of

    .

Mechanism & Logic

The reaction is driven by the formation of the strong ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

bond. The alcohol oxygen attacks the phosphorus, creating an oxyphosphonium intermediate. The chloride ion then attacks from the backside ( ), guaranteeing inversion.[3][4][5]

Figure 2: Mechanistic flow of the Appel reaction ensuring stereochemical inversion.

Module 2: The Sulfonate Strategy (Two-Step Control)

If you cannot tolerate phosphine oxides or require absolute control over the leaving group ability, the Mesylate/Lithium Chloride method is superior.

Stereochemistry:

• Step 1 (Mesylation): Retention of configuration (bond breaks at O-S, not C-O).

• Step 2 (Displacement): Inversion of configuration (

  ).[4]

• Net Result: Inversion.

Protocol

• Activation: Dissolve alcohol in

  with (1.5 equiv) at 0°C. Add Methanesulfonyl Chloride ( , 1.1 equiv). Stir until conversion to mesylate is complete.

• Workup 1: Standard aqueous wash (

  , Brine), dry, and concentrate.

• Displacement: Redissolve the crude mesylate in DMF (polar aprotic is critical for

  ).

• Reagent: Add Lithium Chloride (

  , 2–5 equiv).

• Conditions: Heat to 60–80°C.

  • Note: If the substrate is hindered,

    might be too weak. Switch to Tetrabutylammonium Chloride ( ) for better solubility and reactivity.

Module 3: Acid-Sensitive Substrates (Ghosez & TCT)

For substrates containing acid-labile protecting groups (e.g., acetals, silyl ethers) that might survive

gas from , use Ghosez’s Reagent or Cyanuric Chloride .

Option A: Ghosez's Reagent

• Reagent: 1-Chloro-N,N,2-trimethyl-1-propenylamine.[6][7]

• Why: It forms the Vilsmeier-type intermediate under strictly neutral conditions.

• Protocol: Add reagent (1.1 equiv) to alcohol in

  at RT. The byproduct is a neutral amide ( -dimethylisobutyramide), which is easily washed away or chromatographed.

Option B: Cyanuric Chloride (TCT) / DMF[10]

• Why:

  is inexpensive and acts as a "dehydrating" chlorinating agent.

• Protocol:

  • Dissolve

    (0.5 equiv) in DMF. Stir at RT until a white precipitate (Vilsmeier-Haack complex) forms.[1]

  • Add alcohol dissolved in

    .

  • Stir at RT.[1]

  • Outcome: Clean inversion with water-soluble byproducts (Cyanuric Acid).

Troubleshooting & FAQs

Issue	Probable Cause	Corrective Action
Product co-elutes with TPPO	Poor separation in Appel reaction.	1. Use the precipitation method (See Module 1).2. Switch to polymer-supported (filtration removes oxide).3. Switch to the Mesylate/LiCl method (Module 2).
Racemization Observed	pathway competition.	1. Ensure solvent is anhydrous.2. Lower the temperature.3. If substrate is benzylic/allylic, is hard to stop; switch to Mitsunobu conditions using pronucleophile (specialized).
Elimination (Alkene) forms	Basic conditions or E2 competition.	1. Avoid (promotes E2).2. Use (softer nucleophile) if bromide is acceptable, or stick to Ghosez reagent (neutral).
Reaction Stalls (Mesylate)	Chloride is a weak nucleophile.	1. Switch solvent to DMF or DMSO.2. Add a phase transfer catalyst ( or 18-Crown-6).3. Increase temp to 90°C.

References

• Appel Reaction & TPPO Removal

  • Batesky, D. C., et al. "Removal of Triphenylphosphine Oxide by Precipitation with Zinc Chloride in Polar Solvents."[2][8] J. Org.[9][10] Chem. 2017, 82, 9931–9936.[8][11]

  • Appel, R. "Tertiary Phosphane/Tetrachloromethane, a Versatile Reagent for Chlorination."[9][12] Angew.[9][13] Chem. Int. Ed. 1975, 14, 801.[9][12]

• Cyanuric Chloride (TCT)

  • De Luca, L., et al. "An Efficient Route to Alkyl Chlorides from Alcohols Using the Complex TCT/DMF."[14] Org.[13][15][16][17] Lett. 2002, 4, 553–555.[14]

• Ghosez's Reagent

  • Ghosez, L., et al. "ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

    -Chloro Enamines, Reactive Intermediates for Synthesis." Org.[13][16][17] Synth. 1979, 59, 26.
• General Nucleophilic Substitution Strategy: Clayden, J., Greeves, N., Warren, S. Organic Chemistry. Oxford University Press. (General reference for vs mechanisms).

Sources

• 1. benchchem.com [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Alcohols in Substitution Reactions with Tons of Practice Problems - Chemistry Steps [chemistrysteps.com]
• 4. jackwestin.com [jackwestin.com]
• 5. orgosolver.com [orgosolver.com]
• 6. entegris.com [entegris.com]
• 7. Ghosez’s Reagent | Eburon [eburon-organics.com]
• 8. Triphenylphosphine Oxide Removal from Reactions: The Role of Solvent and Temperature - PMC [pmc.ncbi.nlm.nih.gov]
• 9. jk-sci.com [jk-sci.com]
• 10. researchgate.net [researchgate.net]
• 11. scientificupdate.com [scientificupdate.com]
• 12. sciforum.net [sciforum.net]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. Cyanuric Chloride as chlorination agent , Hive Novel Discourse [chemistry.mdma.ch]
• 15. semanticscholar.org [semanticscholar.org]
• 16. Appel reaction - Wikipedia [en.wikipedia.org]
• 17. Stereoretentive Chlorination of Cyclic Alcohols Catalyzed by Titanium (IV) Tetrachloride: Evidence for a Front Side Attack Mechanism - PMC [pmc.ncbi.nlm.nih.gov]

Minimizing side reactions in oxidation of morpholine ethanol to acid

Technical Support Center: Oxidation of 2-(Morpholin-4-yl)ethanol

Welcome to the technical support center for the synthesis of 2-(morpholin-4-yl)acetic acid. This guide is designed for researchers, chemists, and drug development professionals who are navigating the complexities of oxidizing 2-(morpholin-4-yl)ethanol. The presence of both a primary alcohol and a tertiary amine presents unique chemoselectivity challenges. This document provides in-depth, troubleshooting-focused answers to common issues encountered during this transformation, grounding all recommendations in established chemical principles and peer-reviewed literature.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: My primary issue is the formation of a significant amount of N-oxide byproduct. How can I prevent the oxidation of the morpholine nitrogen?

A1: Understanding the Problem

The tertiary amine of the morpholine ring is nucleophilic and susceptible to oxidation by many common oxidizing agents, leading to the formation of 2-(4-oxido-4-morpholinyl)acetic acid (the N-oxide).[1][2] This side reaction is particularly prevalent with strong, non-selective oxidants like permanganate or certain chromium reagents, especially under conditions that favor electrophilic attack on nitrogen. The key to minimizing this byproduct is to employ an oxidation system that exhibits high chemoselectivity for the primary alcohol over the tertiary amine.

Troubleshooting & Recommended Protocols

Option 1: TEMPO-Catalyzed Aerobic Oxidation

Nitroxyl radical-based systems, such as those using 2,2,6,6-tetramethylpiperidine-1-oxyl (TEMPO), are renowned for their high selectivity in oxidizing primary alcohols without affecting amines.[3][4][5][6][7] The active oxidant is the N-oxoammonium ion, which is generated in situ and selectively abstracts a hydrogen from the alcohol.

• Protocol: Modified Anelli-Zhao Oxidation

  • Dissolve 2-(morpholin-4-yl)ethanol (1.0 equiv.) in a biphasic solvent system such as dichloromethane (DCM) and water (2:1 v/v) at 0 °C.

  • Add TEMPO (0.01-0.05 equiv.) and sodium bicarbonate (NaHCO3, 2.0 equiv.).

  • To initiate the reaction, add a catalytic amount of sodium hypochlorite (NaOCl, bleach, ~0.1 equiv.).

  • Add the stoichiometric oxidant, sodium chlorite (NaClO2, 1.5 equiv.), portion-wise as an aqueous solution, maintaining the temperature between 0-5 °C. The use of NaClO2 as the terminal oxidant, with NaOCl as a regenerating catalyst, significantly reduces the risk of undesired chlorination side reactions.[8]

  • Monitor the reaction by TLC or LC-MS. Upon completion, quench with a saturated aqueous solution of sodium thiosulfate (Na2S2O3).

  • Separate the layers and extract the aqueous phase with DCM. The product, being zwitterionic, may require specific pH adjustment for efficient extraction or isolation via ion-exchange chromatography.

Option 2: Heterogeneous Catalysis with Noble Metals

Catalytic systems using platinum or gold nanoparticles on a solid support (e.g., carbon) with oxygen or air as the terminal oxidant are highly effective and environmentally benign.[9][10][11] The selectivity of these systems can be finely tuned by controlling the pH.

• Protocol: Platinum-on-Carbon (Pt/C) Aerobic Oxidation

  • In a flask equipped with vigorous stirring, suspend 5% Pt/C (1-2 mol%) in water.

  • Add the 2-(morpholin-4-yl)ethanol substrate.

  • Adjust the pH of the mixture to ~9 by adding a dilute solution of NaHCO3 or Na2CO3. Maintaining a slightly basic pH is crucial; it facilitates the deprotonation of the alcohol, enhancing its reactivity towards the catalyst surface, while protonating the amine slightly, reducing its tendency to poison the catalyst.[12]

  • Bubble air or oxygen through the vigorously stirred suspension at a controlled temperature (typically 60-80 °C).

  • Monitor the reaction progress. Upon completion, the catalyst can be removed by simple filtration, offering a significant advantage for product purification.[11][13]

Q2: My reaction is very slow or stalls, resulting in low conversion of the starting alcohol. What factors could be responsible and how can I drive the reaction to completion?

A2: Understanding the Problem

Incomplete conversion can stem from several factors: insufficient oxidant stoichiometry, catalyst deactivation, poor mass transfer in heterogeneous systems, or suboptimal reaction conditions (temperature, pH). With amino alcohols, catalyst poisoning is a common issue, where the nitrogen lone pair adsorbs strongly onto the metal catalyst surface, blocking active sites.[12]

Troubleshooting & Optimization Strategies

• Check Oxidant Stoichiometry: Ensure at least two equivalents of the oxidizing agent are used for the conversion of the alcohol to a carboxylic acid. The first equivalent oxidizes the alcohol to the intermediate aldehyde, and the second oxidizes the aldehyde to the acid.[14][15][16] It is often beneficial to use a slight excess (e.g., 2.2-2.5 equivalents) of the oxidant.

• Enhance Mass Transfer (for Heterogeneous Catalysis): In Pt/C or other supported catalyst systems, vigorous stirring is essential to ensure efficient contact between the substrate, the catalyst, and the gaseous oxidant (O2). If using air, switching to pure O2 can increase the reaction rate.[10]

• Optimize pH: For metal-catalyzed oxidations, the pH is critical. If the reaction is slow, re-verify and adjust the pH. A pH that is too low may render the alcohol less reactive, while a pH that is too high can lead to different side reactions. For Pt/C, a pH range of 8-10 is often optimal.

• Increase Temperature: Gently increasing the reaction temperature (e.g., from 60 °C to 80 °C) can significantly increase the reaction rate. However, be cautious, as higher temperatures can also promote side reactions like decomposition.

• Consider a Homogeneous Catalyst: If heterogeneous catalysis proves problematic, a homogeneous system like the TEMPO-based protocol described in A1 may offer better results due to the absence of mass transfer limitations.

Comparative Overview of Oxidation Methods

The choice of oxidant is the most critical parameter in this synthesis. The table below summarizes the pros and cons of common and advanced methods for this specific transformation.

Oxidation System	Primary Oxidant(s)	Typical Conditions	Key Advantages	Common Side Reactions / Disadvantages
Jones Oxidation	CrO₃ / H₂SO₄	Acetone, 0°C to RT	Inexpensive, strong oxidant	Very Low Chemoselectivity .[15] Strong N-oxide formation, potential C-N cleavage. Toxic chromium waste.
TEMPO (Anelli-Zhao)	NaClO₂ / cat. NaOCl	Biphasic (DCM/H₂O), pH ~9, 0-5°C	Excellent Chemoselectivity .[6][8] Mild conditions, high yields, avoids heavy metals.	Potential for chlorination if not controlled; requires careful pH and temperature monitoring.
Pt/C Catalysis	O₂ or Air	Aqueous, pH 8-10, 60-80°C	Green & Sustainable .[11][13] Uses air as oxidant, catalyst is recyclable, simple workup.	Catalyst can be poisoned by the amine[12]; requires vigorous stirring and pH control.
Au/Support Catalysis	O₂ or Air	Aqueous, basic, 50-100°C	High activity and selectivity; gold is often more resistant to amine poisoning than Pt or Pd.[12]	Higher catalyst cost compared to Pt/C.

Visualizing Reaction Pathways

Understanding the competition between the desired reaction and major side reactions is key to troubleshooting.

Diagram 1: Desired Oxidation vs. N-Oxide Formation

This diagram illustrates the two competing pathways for the substrate when subjected to a non-selective oxidant.

Caption: Competing oxidation pathways for 2-(morpholin-4-yl)ethanol.

Q3: I am struggling with product isolation. The product seems to be highly water-soluble and difficult to extract. What is the best workup and purification strategy?

A3: Understanding the Problem

2-(Morpholin-4-yl)acetic acid is a zwitterionic compound at its isoelectric point. It possesses both a basic tertiary amine and an acidic carboxylic acid group. This structure leads to high polarity and water solubility, making extraction with common organic solvents inefficient.

Troubleshooting & Recommended Protocol

Option 1: pH Adjustment and Extraction

• After quenching the reaction, adjust the aqueous solution to a pH of ~2-3 with dilute HCl. At this pH, the carboxylic acid is protonated (neutral), but the morpholine nitrogen is protonated (cationic), forming the hydrochloride salt. This may still be highly water-soluble.

• Alternatively, adjust the pH to be highly basic (pH > 10) with NaOH. This deprotonates the carboxylic acid (anionic) while the amine is neutral.

• A more effective strategy is to carefully adjust the pH to the isoelectric point (pI) of the molecule. The pI can be estimated or determined experimentally. At the pI, the molecule has a net neutral charge, which minimizes its solubility in water, potentially allowing it to be filtered if it precipitates, or extracted with a more polar solvent like butanol.

Option 2: Ion-Exchange Chromatography (Recommended) For a clean and efficient purification, ion-exchange chromatography is the superior method.

• Cation Exchange: Acidify the crude reaction mixture to pH ~2-3 and load it onto a strong cation-exchange resin (e.g., Dowex 50WX8). At this pH, the product is positively charged and will bind to the resin. Wash the resin with water to remove uncharged impurities and anions. Elute the product using an aqueous ammonia solution (e.g., 2-5%), which will deprotonate the amine and release the product from the resin.

• Anion Exchange: Alternatively, make the crude mixture basic (pH > 10) and load it onto a strong anion-exchange resin. The negatively charged carboxylate will bind. Wash with water and elute with a dilute acid solution (e.g., 1-2 M acetic acid).

After elution, the fractions containing the product can be combined and lyophilized or carefully concentrated under reduced pressure to yield the purified amino acid.

Logical Workflow for Method Selection

This decision tree can guide the selection of an appropriate oxidation strategy based on available resources and synthetic goals.

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• 2. asianpubs.org [asianpubs.org]
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• 4. researchgate.net [researchgate.net]
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Technical Support Center: Prevention of Morpholine Alcohol Degradation

Welcome to the comprehensive technical support guide for researchers, scientists, and drug development professionals working with morpholine alcohols. This document provides in-depth, field-proven insights into the optimal storage conditions and troubleshooting strategies to prevent the degradation of these critical compounds. Our goal is to ensure the integrity and stability of your materials, thereby safeguarding the accuracy and reproducibility of your experimental outcomes.

FAQs: Quick Guide to Morpholine Alcohol Stability

This section addresses the most frequently asked questions regarding the storage and handling of morpholine alcohols.

Q1: What are the ideal storage temperatures for morpholine alcohols?

Morpholine and its derivatives should generally be stored in a cool, dry, and well-ventilated area.[1] A recommended storage temperature is below +30°C.[2][3] For specific morpholine alcohols, it is crucial to consult the manufacturer's safety data sheet (SDS) for precise temperature ranges. Elevated temperatures can accelerate degradation pathways.[4][5] Studies on morpholine have shown increased degradation rates at temperatures of 175°C and above.[4]

Q2: How does atmospheric exposure affect the stability of morpholine alcohols?

Morpholine alcohols are often hygroscopic, meaning they readily absorb moisture from the atmosphere.[2][3][6] This ingress of water can initiate or accelerate degradation. Additionally, exposure to atmospheric carbon dioxide should be prevented.[7] Therefore, it is imperative to keep containers tightly closed and consider storing them under an inert atmosphere, such as nitrogen or argon, to minimize contact with air and moisture.[5][8]

Q3: Are there any materials that should be avoided for storing morpholine alcohols?

Yes. Morpholine is known to be corrosive to copper, aluminum, zinc, and galvanized surfaces.[7] Therefore, storage in iron or steel containers is preferable.[7] It is also important to note that liquid morpholine can attack some forms of plastic and rubber.[7] Always verify container compatibility before long-term storage.

Q4: What is the expected shelf life of morpholine alcohols?

When stored under the recommended conditions, morpholine itself has a shelf life of 12–24 months.[1] The shelf life of specific morpholine alcohols will vary depending on their structure and purity. Always refer to the manufacturer's certificate of analysis and SDS for specific information.

Troubleshooting Guide: Identifying and Mitigating Degradation

This guide provides a structured approach to troubleshooting common issues encountered during the storage and handling of morpholine alcohols.

Observed Issue	Potential Cause(s)	Recommended Action(s)
Change in Color (e.g., yellowing)	Oxidation of the morpholine moiety.[5]	Store the compound protected from light in an amber container. Purge the headspace of the container with an inert gas (nitrogen or argon) to minimize oxygen exposure.[5]
Formation of Precipitate	Change in pH leading to precipitation of the free acid or a degradation product.[5] Interaction with the container material.[5] Contamination.	Verify the pH of the solution. Ensure the storage container is made of a compatible material (e.g., borosilicate glass, appropriate steel).[5][7] Filter the solution and re-evaluate storage conditions.
Shift in pH	Degradation of the basic morpholine ring can lead to a decrease in pH.[5] Absorption of atmospheric CO2, which forms carbonic acid.[5]	Regularly monitor the pH of solutions. A significant shift can be an early indicator of degradation. Store under an inert atmosphere.[5]
Formation of N-nitrosomorpholine (NMOR)	Contact with nitrous acid, nitrites, or atmospheres with high nitrogen oxide concentrations.[7]	Avoid storing near sources of nitrites or in environments with high levels of nitrogen oxides. Be aware that N-nitrosomorpholine is a potential carcinogen.[5][9]

Understanding Degradation Pathways

The degradation of morpholine alcohols can occur through several mechanisms, primarily involving the morpholine ring.

• Oxidative Degradation : The presence of oxygen can lead to the oxidation of the morpholine ring, potentially causing ring-opening and the formation of various byproducts.[5][10] This process can be accelerated by the presence of metal ions and light.[5][11]

• Thermal Degradation : At elevated temperatures, morpholine can decompose into smaller organic molecules such as ammonia, ethanolamine, and various organic acids.[10][12][13]

• Hydrolysis : As salts, morpholine derivatives can dissociate in the presence of water into morpholine and the corresponding acid.[5]

The following diagram illustrates the primary factors leading to the degradation of morpholine alcohols.

Caption: Key environmental factors contributing to the degradation of morpholine alcohols.

Experimental Protocols for Stability Assessment

To ensure the integrity of your morpholine alcohol stocks, periodic stability assessments are recommended.

Protocol 1: Visual Inspection and pH Measurement

• Visual Inspection : At regular intervals (e.g., monthly), visually inspect the morpholine alcohol for any changes in color, clarity, or the formation of precipitates.

• pH Measurement : For solutions, periodically measure the pH. A significant deviation from the initial pH can indicate degradation.[5]

Protocol 2: Analytical Purity Assessment

For quantitative analysis of degradation, chromatographic methods are essential.

Recommended Technique: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for separating and identifying volatile degradation products.[4][14]

Sample Preparation:

• Prepare a standard solution of the morpholine alcohol at a known concentration in a suitable solvent (e.g., anhydrous ethanol).

• Dilute a sample of the stored morpholine alcohol to the same concentration.

• For the detection of N-nitrosomorpholine, a derivatization step may be necessary to improve volatility and detection, for example, by reacting with sodium nitrite under acidic conditions to form the more volatile N-nitrosomorpholine.[14]

GC-MS Parameters (General Guidance):

• Column : A polar capillary column is typically suitable for amine analysis.

• Injector Temperature : 250°C

• Oven Program : Start at a low temperature (e.g., 50°C) and ramp up to a higher temperature (e.g., 250°C) to separate compounds with different boiling points.

• Mass Spectrometer : Operate in full scan mode to identify unknown degradation products.

Data Analysis:

Compare the chromatogram of the stored sample to that of the fresh standard. The appearance of new peaks or a decrease in the area of the main peak indicates degradation. The mass spectra of new peaks can be used to identify the degradation products by comparing them to spectral libraries.

Decision-Making Workflow for Stability Assessment

The following workflow can guide your stability testing and decision-making process.

Caption: A decision-making workflow for assessing the stability of morpholine alcohols.

By implementing these storage guidelines, troubleshooting strategies, and analytical protocols, you can significantly mitigate the risk of degradation and ensure the quality and reliability of your research materials.

References

• China Amines. (n.d.). Morpholine - Amine Derivatives.
• Ataman Kimya. (n.d.). MORPHOLINE.
• Ataman Kimya. (n.d.). MORPHOLINE (110-91-8).
• Benchchem. (n.d.). Degradation pathways of Morpholine laurate under harsh environmental conditions.
• INCHEM. (1995). Morpholine (HSG 92, 1995).
• ChemicalBook. (2026, January 15). Morpholine | 110-91-8.
• ChemicalBook. (n.d.). Morpholine CAS#: 110-91-8.
• Ataman Kimya. (n.d.). MORPHOLINE (CAS 110-91-8).
• ResearchGate. (n.d.). Thermal degradation kinetics of morpholine for carbon dioxide capture.
• MDPI. (2025, November 18). Prediction of Thermal and Oxidative Degradation of Amines to Improve Sustainability of CO 2 Absorption Process.
• Fisher Scientific. (2010, August 6). SAFETY DATA SHEET.
• Benchchem. (n.d.). Strategies to enhance the long-term stability of Morpholine laurate solutions.
• OSTI.GOV. (1989, December 31). Chemical behaviour of morpholine in the steam-water cycle of a CANDU-PHW nuclear power plant (Conference) | ETDEWEB.
• ResearchGate. (n.d.). Effects of Temperature and Pressure on the Thermolysis of Morpholine, Ethanolamine, Cyclohexylamine, Dimethylamine, and 3-Methoxypropylamine in Superheated Steam | Request PDF.
• PMC. (n.d.). Development of a Method for Rapid Determination of Morpholine in Juices and Drugs by Gas Chromatography-Mass Spectrometry.
• AMS.usda.gov. (2001, February 15). Morpholine - Processing.

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• 2. Morpholine | 110-91-8 [chemicalbook.com]
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• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. atamankimya.com [atamankimya.com]
• 7. Morpholine (HSG 92, 1995) [inchem.org]
• 8. fishersci.co.uk [fishersci.co.uk]
• 9. ams.usda.gov [ams.usda.gov]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. mdpi.com [mdpi.com]
• 12. Chemical behaviour of morpholine in the steam-water cycle of a CANDU-PHW nuclear power plant (Conference) | ETDEWEB [osti.gov]
• 13. researchgate.net [researchgate.net]
• 14. Development of a Method for Rapid Determination of Morpholine in Juices and Drugs by Gas Chromatography-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Advanced ¹H NMR Characterization of (R)-2-(4-Methylmorpholin-2-yl)ethan-1-ol: A Comparative Guide for Chiral Resolution

As an application scientist in drug development, characterizing chiral building blocks like (R)-2-(4-Methylmorpholin-2-yl)ethan-1-ol requires a strategic balance between confirming structural connectivity and validating stereochemical purity. This compound—featuring a basic N-methylated morpholine ring and a chiral hydroxyethyl side chain—presents unique analytical challenges.

This guide objectively compares standard ¹H NMR, Chiral Shift Reagent (CSR) NMR, and Chiral HPLC, providing a self-validating framework for researchers to accurately assess both the identity and enantiomeric excess (ee%) of this critical intermediate.

Analytical Workflow

Analytical workflow for structural and chiral characterization of the morpholine derivative.

The Challenge of Morpholine Spin Systems (Standard ¹H NMR)

In standard ¹H NMR (e.g., 400 MHz in CDCl₃), the morpholine ring presents a highly complex, second-order spin system.

The Mechanistic Causality: The chiral center at C2 renders the adjacent methylene protons (at C3 and the C1' side chain) diastereotopic. Because they are magnetically non-equivalent, they split each other and neighboring protons, resulting in heavily overlapping multiplets in the 2.0–4.0 ppm region rather than simple first-order splitting patterns.

While 2D NMR techniques (COSY, HSQC) are excellent for resolving these overlaps to confirm structural identity, standard NMR is "chirally blind." Enantiomers possess identical physical properties in an achiral environment, meaning standard ¹H NMR cannot distinguish the (R)-enantiomer from the (S)-enantiomer[1].

Overcoming Enantiomeric Blindness: ¹H NMR with Chiral Shift Reagents

To determine enantiomeric purity without the extensive method development required by Chiral HPLC, we utilize Chiral Lanthanide Shift Reagents (LSRs), such as Eu(hfc)₃.

The Mechanistic Causality: The europium ion acts as a hard Lewis acid, coordinating transiently with the basic sites on the molecule—specifically the primary hydroxyl oxygen and the tertiary morpholine nitrogen[1]. Because the camphorate ligands on the europium are chiral, the resulting complexes formed with the (R) and (S) enantiomers of the analyte are diastereomeric. These diastereomeric complexes possess distinct magnetic environments, inducing a pseudo-contact shift that separates the previously identical NMR signals of the enantiomers[2].

Protocol: Enantiomeric Excess (ee%) Determination via LSR Titration

This protocol is a self-validating system. You must run a known racemic standard first to confirm baseline resolution and a 1:1 integration ratio, proving the system is free from differential relaxation bias.

Step 1: Sample Preparation Dissolve 10 mg of the analyte in 0.6 mL of strictly anhydrous CDCl₃. Causality: Lanthanide complexes are highly hygroscopic. Trace water will competitively bind to the Lewis acidic metal center, displacing the analyte and quenching the pseudo-contact shift[1].

Step 2: Baseline Acquisition Acquire a standard ¹H NMR spectrum (minimum 16 scans). Identify the N-CH₃ singlet (approx. 2.2–2.4 ppm) as the primary probe signal. Causality: The N-CH₃ protons are isolated from the complex scalar couplings of the morpholine ring. This makes them the sharpest and easiest signals to track during peak splitting, ensuring accurate integration[2].

Step 3: Incremental Titration Add the chiral shift reagent, Eu(hfc)₃, in 0.05 molar equivalent increments. Re-acquire the spectrum after each addition. Causality: The paramagnetic nature of the europium ion causes faster relaxation times (T₁/T₂), which leads to line broadening. Excessive shift reagent will broaden the peaks to the point of overlap. Incremental titration ensures you find the exact concentration that provides baseline separation of the (R) and (S) N-CH₃ peaks while maintaining sharp peak shapes.

Step 4: Integration and Calculation Once baseline resolution is achieved, integrate the two N-CH₃ singlets. Calculate the enantiomeric excess: ee% =[(Area R - Area S) / (Area R + Area S)] × 100

Comparative Performance: NMR vs. Chiral HPLC

While ¹H NMR with LSRs is rapid and requires minimal setup, Chiral HPLC remains the industrial gold standard for high-throughput or highly precise ee% quantification. The table below objectively compares these methodologies to help you select the right tool for your specific development phase.

Parameter	Standard 1D ¹H NMR	¹H NMR + Eu(hfc)₃	Chiral HPLC
Primary Utility	Structural connectivity & purity	Rapid enantiomeric excess (ee%)	High-precision ee% quantification
Stereochemical Discrimination	None (Chirally blind)	Moderate to High	Very High
Analysis Time	< 5 minutes	20 - 30 minutes (with titration)	30 - 60+ minutes
Sample Recovery	High (Non-destructive)	Low (Contaminated with Lanthanide)	Low (Destructive)
Method Development	Minimal	Moderate (Requires titration optimization)	Extensive (Column/Mobile phase screening)
Cost per Sample	Low	Medium	High

Conclusion

For the routine characterization of (R)-2-(4-Methylmorpholin-2-yl)ethan-1-ol during early-stage synthesis, ¹H NMR combined with a Chiral Shift Reagent offers the best balance of speed, cost, and accuracy. By exploiting the bidentate coordination potential of the molecule's hydroxyl and amine groups, LSRs provide excellent diastereomeric resolution. However, as the compound moves into late-stage development or regulatory filing, transitioning to Chiral HPLC is mandatory to achieve the precision required for GMP validation.

References

• Title: 23.
• Source: nih.
• Source: tcichemicals.

Sources

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• 2. Chirality Sensing of N-Heterocycles via 19F NMR - PMC [pmc.ncbi.nlm.nih.gov]

Comparison of biological activity: Morpholine vs Piperazine analogs

Title: Comparison of Biological Activity: Morpholine vs. Piperazine Analogs in Medicinal Chemistry

Target Audience: Researchers, scientists, and drug development professionals. Content Type: Publish Comparison Guide

Executive Summary & Mechanistic Overview

In the landscape of medicinal chemistry, saturated six-membered nitrogen-containing heterocycles are privileged scaffolds. Among them, morpholine and piperazine are ubiquitous building blocks used to fine-tune the physicochemical, pharmacokinetic (PK), and pharmacodynamic (PD) profiles of drug candidates[1].

While structurally similar, the substitution of a nitrogen atom (piperazine) with an oxygen atom (morpholine) fundamentally alters the molecule's electronic distribution. As a Senior Application Scientist, I emphasize that this bioisosteric replacement is not merely a structural tweak; it is a strategic maneuver to manipulate basicity, lipophilicity, and metabolic stability[2]. Understanding the causality behind these changes is critical for optimizing target engagement while engineering out liabilities such as hERG-mediated cardiotoxicity[3].

Comparative Physicochemical & ADME Profiling

The biological activity of these analogs is heavily dictated by their physicochemical properties. The oxygen atom in morpholine exerts an electron-withdrawing inductive effect, which lowers the pKa of the adjacent amine compared to the secondary amine in piperazine[3].

Table 1: Comparative Physicochemical & ADME Properties

Property	Morpholine Analog	Piperazine Analog	Mechanistic Causality
Heteroatoms	1 Nitrogen, 1 Oxygen	2 Nitrogens	Determines hydrogen bonding capacity (donors vs. acceptors).
Typical pKa	~8.0 - 8.3	~9.5 - 9.8	Oxygen's inductive effect pulls electron density away from the nitrogen, reducing basicity.
State at pH 7.4	Largely Neutral / Partially Protonated	Mostly Protonated (Cationic)	Drives membrane permeability and off-target ion channel interactions.
Aqueous Solubility	Moderate to High	Very High	Piperazine's di-cationic potential allows for excellent salt formation.
hERG Liability	Low	High	Protonated piperazine strongly engages in cation-π interactions within the hERG pore.
Metabolic Stability	Moderate (Prone to oxidation alpha to oxygen)	Moderate (Prone to N-dealkylation)	Cytochrome P450 enzymes target electron-rich alpha-carbons differently based on the adjacent heteroatom.

Target Engagement & Biological Activity

Both scaffolds exhibit distinct advantages depending on the target class.

Kinase Inhibition (Morpholine): Morpholine is a highly privileged pharmacophore for PI3K and PIKKs inhibition. The morpholine oxygen acts as a critical hydrogen bond acceptor, interacting directly with the hinge region residue Val882, anchoring the inhibitor into the ATP-binding pocket[2]. Antidiabetic Agents (Piperazine): Aryl-piperazine derivatives have demonstrated potent in vitro and in vivo efficacy as Dipeptidyl Peptidase-4 (DPP-4) and ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

-glucosidase inhibitors, where the basic nitrogen is essential for engaging acidic residues in the target active site.

Caption: PI3K signaling pathway inhibited by morpholine-based pharmacophores.

Mechanistic Logic: Overcoming hERG Toxicity

A common hurdle in lead optimization is cardiotoxicity driven by the inhibition of the hERG potassium channel. The hERG channel pore is lined with aromatic residues (e.g., Tyr652, Phe656) that readily form cation-π interactions with lipophilic, basic amines[3].

Because piperazine is highly basic, it exists primarily as a cation at physiological pH, making it a frequent hERG liability. Replacing piperazine with morpholine lowers the pKa by approximately 1.5 to 2 units[3]. This shift neutralizes the molecule at pH 7.4, drastically reducing its affinity for the hERG channel while often preserving on-target potency.

Caption: Logical mechanistic flow of mitigating hERG cardiotoxicity via morpholine bioisosterism.

Experimental Methodologies & Self-Validating Protocols

To objectively compare these analogs, robust, self-validating experimental systems must be employed. Below are the gold-standard protocols for assessing hERG liability and metabolic stability.

Protocol 1: Automated Patch-Clamp Electrophysiology for hERG Inhibition

Causality: Ligand-binding assays can produce false positives. Patch-clamp electrophysiology directly measures the functional blockade of the rapid delayed rectifier potassium current (

), providing definitive physiological data.

• Step 1: Cell Preparation. Culture CHO cells stably expressing the hERG channel. Harvest and resuspend in extracellular physiological saline solution.

• Step 2: Compound Preparation. Prepare 6-point serial dilutions of the morpholine and piperazine analogs in DMSO (final assay DMSO

  0.1%).

• Step 3: System Validation (Controls). Run Terfenadine (1

  M) as a positive control (expected >90% inhibition) and 0.1% DMSO as a negative vehicle control. This ensures the channel is responsive and the seal resistance is intact.

• Step 4: Electrophysiological Recording. Apply a depolarizing voltage step from a holding potential of -80 mV to +20 mV for 2 seconds, followed by a repolarizing step to -50 mV to elicit the hERG tail current.

• Step 5: Perfusion & Analysis. Perfuse compounds and measure the reduction in peak tail current amplitude. Calculate the

  using a Hill equation fit.

Protocol 2: In Vitro Microsomal Metabolic Stability Profiling

Causality: Evaluates Phase I metabolic vulnerability. Liver microsomes are supplemented with NADPH to specifically assess Cytochrome P450-mediated oxidation, which frequently targets the alpha-carbons of these saturated heterocycles.

• Step 1: Master Mix Preparation. Prepare a 1 mg/mL suspension of human liver microsomes (HLM) in 100 mM potassium phosphate buffer (pH 7.4) containing 3 mM

  .

• Step 2: Compound Spiking. Add the test analog to a final concentration of 1

  M. Include Verapamil as a high-clearance positive control to validate CYP activity.

• Step 3: Reaction Initiation. Pre-incubate at 37°C for 5 minutes. Initiate the metabolic reaction by adding NADPH (final concentration 1 mM). Negative control: Run a parallel incubation without NADPH to rule out non-CYP degradation.

• Step 4: Time-Course Sampling & Quenching. At

  minutes, extract 50 L aliquots and immediately quench in 150 L of ice-cold acetonitrile containing an internal standard.

• Step 5: Centrifugation & LC-MS/MS. Centrifuge at 4000 rpm for 15 minutes to precipitate proteins. Analyze the supernatant via LC-MS/MS to quantify the disappearance of the parent compound and calculate intrinsic clearance (

  ).

Caption: Step-by-step experimental workflow for in vitro microsomal metabolic stability profiling.

References

1.[1] Mohammed Al-Ghorbani, Bushra Begum A., Zabiulla, Mamatha S.V., Shaukath Ara Khanum. "Piperazine and Morpholine: Synthetic Preview and Pharmaceutical Applications." Research Journal of Pharmacy and Technology, 8(5): May, 2015. URL: [Link] 2.[4] Zolotareva D., Zazybin A., Dauletbakov A., et al. "Morpholine, Piperazine, and Piperidine Derivatives as Antidiabetic Agents." Molecules, 29(13), 3043 (2024). URL: [Link] 3.[3] Michael Torrice, Dennis C. Koester, Matt Hesse. "Med Chem Strategies to Master hERG and Mitigate Cardiotoxicity Risks." Drug Hunter, November 26, 2024. URL: [Link] 4.[2] Chris Swain. "Ring Bioisosteres." Cambridge MedChem Consulting, February 17, 2024. URL: [Link]

Sources

• 1. rjptonline.org [rjptonline.org]
• 2. Ring Bioisosteres | Cambridge MedChem Consulting [cambridgemedchemconsulting.com]
• 3. drughunter.com [drughunter.com]
• 4. Morpholine, Piperazine, and Piperidine Derivatives as Antidiabetic Agents - PMC [pmc.ncbi.nlm.nih.gov]

Definitive Guide: Validating Absolute Configuration of 2-Substituted Morpholines via X-ray Crystallography

Executive Summary

The determination of absolute configuration (AC) for 2-substituted morpholines is a critical milestone in drug development. As pharmacophores present in antidepressants (e.g., Reboxetine) and NK1 antagonists (e.g., Aprepitant), the chiral center at the C2 position dictates receptor binding affinity and metabolic stability.

While spectroscopic methods like Vibrational Circular Dichroism (VCD) and NMR derivatization offers alternatives, Single Crystal X-ray Diffraction (SC-XRD) remains the regulatory "gold standard" for unambiguous assignment. This guide details the specific protocols required to overcome the physical challenges of morpholine derivatives (often oils or low-melting solids) and validates the crystallographic data using the Flack parameter.

Part 1: The Morpholine Challenge

2-substituted morpholines present unique challenges for solid-state characterization:

• Physical State: The free base forms are frequently viscous oils or low-melting solids due to the conformational flexibility of the saturated heterocycle.

• Light Atom Composition: Most morpholine scaffolds contain only C, H, N, and O. Standard Molybdenum (Mo) radiation sources often fail to generate sufficient anomalous scattering for AC assignment without heavy atom incorporation.

• Hygroscopicity: The secondary amine (if unsubstituted) or the ether oxygen can induce hygroscopicity, complicating stable crystal growth.

Part 2: Comparative Analysis of Methods

Before committing to X-ray crystallography, researchers must evaluate the alternatives based on sample state and required confidence levels.

Table 1: Strategic Comparison of AC Determination Methods

Feature	X-ray Crystallography (SC-XRD)	Vibrational Circular Dichroism (VCD)	NMR (Mosher's Method)
Primary Output	Direct 3D atomic map	IR absorption difference ( )	Chemical shift difference ( )
Sample State	Single Crystal (Required)	Solution or Oil	Solution
Confidence	Absolute (100%)	High (>95% with good DFT fit)	Moderate to High
Derivatization	Often required (Salts/Heavy Atoms)	None required	Required (Chiral aux. reaction)
Time to Result	Days to Weeks (Crystallization dependent)	24-48 Hours (Calculation dependent)	24 Hours
Limitation	Crystal growth failure	Computational cost (DFT)	Steric hindrance at C2

Decision Logic for Morpholines

Use the following logic flow to determine the optimal pathway for your specific analog.

Figure 1: Strategic decision matrix for selecting the characterization pathway based on the physical state of the morpholine derivative.

Part 3: The Gold Standard Protocol (SC-XRD)

This protocol focuses on the "Heavy Atom" method and "Salt Formation" method, which are most successful for morpholines.

Phase 1: Crystal Engineering

Since many 2-substituted morpholines are oils, you must increase the melting point and introduce anomalous scatterers.

Option A: Hydrobromide Salt Formation (Recommended)

Bromine (Br) is an ideal anomalous scatterer for standard Mo-K

radiation.

• Dissolution: Dissolve 50 mg of the morpholine free base in minimal ethanol or diethyl ether.

• Acidification: Add 1.1 equivalents of 48% HBr (aq) or HBr in acetic acid dropwise.

• Precipitation: If immediate precipitation occurs, redissolve by warming. If not, add anti-solvent (hexane or diisopropyl ether) until turbid.

• Growth: Allow to stand at 4°C. Vapor diffusion (ethanol solution inside, hexane outside) is highly effective for morpholine salts.

Option B: p-Bromobenzoate Derivatization

If the salt is hygroscopic, form a covalent derivative at the morpholine Nitrogen (if secondary) or a hydroxyl group on the side chain.

• Reaction: React the morpholine with p-bromobenzoyl chloride in DCM with triethylamine.

• Purification: Silica gel chromatography to isolate the amide/ester.

• Crystallization: Recrystallize from EtOAc/Heptane. These derivatives usually form robust needles or prisms suitable for X-ray.

Phase 2: Data Collection Strategy

The choice of radiation source is causal to the success of the experiment.

• Copper (Cu-K

  , ):

  • Use Case: Native morpholine salts (HCl, fumarate) or pure organic crystals.

  • Mechanism:[1][2] The anomalous scattering signal (

    ) for Oxygen and Nitrogen is measurable with Cu radiation but negligible with Mo.

  • Requirement: High redundancy data collection to measure small intensity differences in Friedel pairs.

• Molybdenum (Mo-K

  , ):

  • Use Case: Bromine or Iodine derivatives.

  • Mechanism:[1][2] Strong anomalous scattering from heavy atoms allows for rapid and definitive AC assignment.

Phase 3: Validation via the Flack Parameter

The Flack parameter (

) is the statistical validator of absolute structure. It quantifies the fraction of the crystal that consists of the inverted structure.[3][4]

Interpretation Criteria:

• ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

  (e.g., ): The model is correct. The absolute configuration is assigned.[2][4][5][6][7][8][9]
• : The model is inverted. Flip the coordinates and refine again.
• : Crystal is a racemic twin or the anomalous signal is too weak.

Standard Uncertainty (

):

• For a valid assignment,

  should be (strong confidence) or at least (acceptable if enantiopurity is chemically known).

Part 4: Technical Workflow & Data Processing

Figure 2: Step-by-step workflow from crystal selection to CIF generation.

Experimental Causality

• Why 100K? Cooling the crystal (cryostream) reduces thermal vibration (Debye-Waller factor), significantly improving resolution and the precision of the anomalous scattering measurement.

• Why Full Sphere? Collecting a full sphere of data (rather than a unique wedge) ensures that all Friedel pairs (

  and ) are measured, maximizing the statistical accuracy of the Flack parameter.

Part 5: Case Study – Reboxetine Analog

Scenario: A researcher synthesizes a novel 2-(2-ethoxyphenoxy)benzyl morpholine analog. The product is a viscous oil.

• Derivatization: The oil is treated with ethanolic fumaric acid. No crystals form.

• Pivot: The oil is treated with 48% HBr in EtOAc. White needles form after 48 hours of vapor diffusion with pentane.

• X-ray Analysis:

  • Crystal mounted at 100 K.

  • Source: Mo-K

    (chosen due to Br presence).

  • Space Group:

    (Monoclinic, chiral).[10]

• Refinement Results:

  • R1 = 3.2%.

  • Flack Parameter

    .

• Conclusion: The near-zero Flack parameter with low uncertainty (

  ) unambiguously confirms the (S,S) configuration of the synthesized batch.

References

• Parsons, S. (2025). Determination of Absolute Configuration by X-ray Crystallography. Flack Parameter and Anomalous Scattering.

• Thompson, A. L., & Watkin, D. J. (2013). X-ray Crystallography of Light-Atom Structures: Validation via the Flack Parameter. Journal of Applied Crystallography.

• Nafie, L. A. (2012). Vibrational Circular Dichroism: An Alternative to X-ray Crystallography for Chiral Determination. Journal of Pharmaceutical Analysis.

• Fleishaker, J. C., et al. (1999).[11] Absolute Bioavailability and Pharmacokinetics of Reboxetine Enantiomers. Biopharmaceutics & Drug Disposition.

• Flack, H. D. (1983).[4] On Enantiomorph-Polarity Estimation. Acta Crystallographica Section A.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. Use of intensity quotients and differences in absolute structure refinement - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Flack parameter - Wikipedia [en.wikipedia.org]
• 5. Determination of Absolute Configuration Using Single Crystal X-Ray Diffraction | Springer Nature Experiments [experiments.springernature.com]
• 6. purechemistry.org [purechemistry.org]
• 7. spectroscopyasia.com [spectroscopyasia.com]
• 8. biotools.us [biotools.us]
• 9. Absolute configuration - Wikipedia [en.wikipedia.org]
• 10. researchgate.net [researchgate.net]
• 11. Absolute bioavailability of reboxetine enantiomers and effect of gender on pharmacokinetics - PubMed [pubmed.ncbi.nlm.nih.gov]

Enantiomeric Purity Determination of Morpholine Building Blocks: A Comparative Guide

Executive Summary & Strategic Context

Morpholine rings are privileged scaffolds in medicinal chemistry, serving as core structural elements in blockbuster drugs like Linezolid (antibiotic), Rivaroxaban (anticoagulant), and Gefitinib (anticancer). However, the introduction of chirality at the C2 or C3 position of the morpholine ring dramatically alters pharmacological potency and metabolic stability.

For drug development professionals, the determination of enantiomeric excess (% ee) of these building blocks presents a specific analytical challenge:

• Polarity & Basicity: The secondary amine nitrogen causes severe peak tailing on silica-based stationary phases due to silanol interactions.

• Weak Chromophores: Many simple morpholine building blocks lack strong UV absorption, complicating detection.

This guide compares the three dominant methodologies—Chiral HPLC/SFC , NMR Derivatization (Mosher's Method) , and Chiral GC —providing decision frameworks and validated protocols to ensure data integrity.

Method Selection Framework

The choice of method is rarely binary; it depends on the stage of development (Screening vs. QC) and the chemical nature of the morpholine (Protected vs. Free Amine).

Decision Matrix: Selecting the Right Technique

Figure 1: Decision tree for selecting the appropriate enantiomeric purity determination method based on sample properties and project stage.

Deep Dive: Chiral HPLC & SFC (The Gold Standard)

High-Performance Liquid Chromatography (HPLC) and Supercritical Fluid Chromatography (SFC) remain the industry standards for validation due to their high sensitivity and ability to handle non-volatile salts.

The "Free Amine" Challenge

Morpholines are secondary amines. On polysaccharide-based chiral columns (e.g., Chiralpak AD/OD), the free amine interacts with residual silanols on the silica support, leading to broad, tailing peaks that ruin resolution (

).

Expert Insight:

• For Free Morpholines: Always add 0.1% Diethylamine (DEA) or 0.1% Isopropylamine to the mobile phase. This acts as a "sacrificial base," blocking silanol sites.

• For N-Protected Morpholines (Boc, Cbz): Standard neutral mobile phases (Hexane/IPA) are sufficient.

Comparative Performance Data

The following table synthesizes performance metrics for 2-phenylmorpholine resolution across different modes.

Feature	Normal Phase HPLC	Reversed Phase HPLC	Chiral SFC
Column	Chiralpak IA / OD-H	Chiralpak IG-3 / IC-3	Chiralpak AD-H / OD-H
Mobile Phase	Hexane/IPA + 0.1% DEA	Water/MeCN + 20mM NH4HCO3	CO2/MeOH + 0.2% DEA
Typical Run Time	15 - 30 mins	10 - 20 mins	3 - 8 mins
Resolution ( )	High (> 2.0)	Moderate (1.5 - 2.0)	Very High (> 3.0)
Solvent Cost	High	Low	Very Low
Throughput	Low	Medium	High

Recommendation: SFC is superior for morpholine building blocks due to the high diffusivity of supercritical CO2, which sharpens the peaks of basic amines significantly better than liquid mobile phases.

Validated Protocol: Chiral HPLC for 2-Substituted Morpholine

• Sample: 2-Methylmorpholine (racemic standard and enantiopure sample).

• Column: Chiralpak IA (Immobilized Amylose), 4.6 x 250 mm, 5 µm.

• Mobile Phase: n-Hexane : Ethanol : Diethylamine (90 : 10 : 0.1).

• Flow Rate: 1.0 mL/min.

• Detection: UV at 210 nm (morpholines have weak UV; use high concentration ~1 mg/mL).

• Temperature: 25°C.

Self-Validating Step: Inject the racemate first. If baseline separation (

) is not achieved, switch the alcohol modifier from Ethanol to Isopropanol (IPA) to alter the solvation sphere of the chiral selector.

Deep Dive: NMR Derivatization (Mosher's Method)

When a chiral column is unavailable, or the morpholine has no UV chromophore, Mosher's Acid (α-methoxy-α-trifluoromethylphenylacetic acid, MTPA) derivatization is the most reliable alternative.

Mechanism

The enantiomers of the morpholine react with enantiopure (R)- or (S)-MTPA chloride to form diastereomeric amides . These diastereomers have distinct chemical environments, causing the signals (especially

F and ) to split.[1]

Experimental Protocol

Reagents:

• (R)-(-)-MTPA-Cl (Mosher's Acid Chloride)

• Pyridine-d5 (acts as both solvent and base)

• Morpholine sample (~10 mg)

Workflow:

• Mix: In an NMR tube, dissolve 10 mg morpholine in 0.5 mL Pyridine-d5.

• React: Add 1.5 equivalents of (R)-MTPA-Cl. Shake and let stand for 15 mins (reaction is usually instantaneous for amines).

• Analyze: Run

  NMR and F NMR.

• Calculate:

  • In the racemic mixture, you will see two sets of signals (e.g., two -OMe peaks or two -CF3 peaks).

  • In the pure sample, integration of the minor diastereomer peak relative to the major one gives the % ee.

Expert Caution: Ensure the reaction goes to completion. Kinetic resolution (where one enantiomer reacts faster than the other) can skew results if the reaction is stopped early. Always use excess MTPA-Cl.

Deep Dive: Chiral Gas Chromatography (GC)

Niche Application

Chiral GC is ideal for volatile, non-UV active morpholines (e.g., simple alkyl-morpholines). It avoids the solvent waste of HPLC and the derivatization cost of NMR.

Protocol Highlights

• Column: Cyclodextrin-based capillary columns (e.g., Rt-βDEXsa, 30m x 0.25mm).[2]

• Derivatization (Optional but Recommended): Acylation with Trifluoroacetic Anhydride (TFAA) improves volatility and peak shape.

  • Reaction: Morpholine + TFAA

    N-TFA-Morpholine.

• Carrier Gas: Helium or Hydrogen (constant flow 1-2 mL/min).

• Temperature Program: Slow ramp (1-2°C/min) is crucial for chiral recognition mechanisms which are temperature sensitive.

Visualizing the Workflow: HPLC Method Development

The following diagram illustrates the logical flow for developing a robust HPLC method for a new morpholine building block.

Figure 2: Step-by-step workflow for optimizing chiral HPLC separation of morpholine derivatives.

References

• Royal Society of Chemistry. (2021). Asymmetric hydrogenation for the synthesis of 2-substituted chiral morpholines. Chemical Science. Retrieved from [Link]

• National Institutes of Health (NIH). (2018). Chiral 1H NMR of Atropisomeric Quinazolinones With Enantiopure Phosphoric Acids. Frontiers in Chemistry. Retrieved from [Link]

• ResearchGate. (2020). A Comparison of HPLC and SFC Chiral Method Development Screening Approaches for Compounds of Pharmaceutical Interest. Retrieved from [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. gcms.cz [gcms.cz]

Spectroscopic Differentiation of (R) and (S) Morpholine Ethanol Isomers: A Comparative Analytical Guide

Morpholine ethanol derivatives (such as 2-morpholinoethanol isomers) are ubiquitous structural motifs in modern drug discovery, serving as critical chiral building blocks for antibiotics, antiemetics, and kinase inhibitors. However, characterizing these molecules presents a fundamental analytical challenge: in an achiral environment, the (R) and (S) enantiomers exhibit identical scalar spectroscopic properties across standard 1D NMR, FTIR, and UV-Vis platforms.

To objectively differentiate these isomers, determine enantiomeric excess (ee%), or assign absolute configuration, analysts must introduce a chiral environment or utilize circularly polarized light. As a Senior Application Scientist, I have structured this guide to objectively compare three field-proven methodologies: Chiral Lanthanide Shift Reagents (LSR) , Mosher’s Acid Derivatization , and Vibrational Circular Dichroism (VCD) .

Mechanistic Analysis of Analytical Alternatives

Chiral Lanthanide Shift Reagents: Eu(hfc)3 in 1H NMR

Causality & Mechanism: 1 (europium tris[3-(heptafluoropropylhydroxymethylene)-(+)-camphorate]) acts as a paramagnetic Lewis acid. The morpholine nitrogen and the ethanol hydroxyl oxygen act as Lewis bases, coordinating to the Eu(III) center. The chiral camphorate ligands create a sterically asymmetric environment, forming transient diastereomeric complexes with the (R) and (S) isomers. This proximity to the paramagnetic europium core induces massive pseudo-contact shifts in the NMR spectrum, separating the enantiomeric signals without covalent modification, allowing for direct ee% measurement down to 2% levels[1].

Chiral Derivatizing Agents: Mosher’s Acid (MTPA)

Causality & Mechanism: Covalent derivatization of the ethanol hydroxyl group with (R)- or (S)-α-methoxy-α-(trifluoromethyl)phenylacetyl chloride (MTPA-Cl) yields diastereomeric esters. The ester adopts a rigid conformation where the carbinyl proton, the ester carbonyl, and the trifluoromethyl group are coplanar. The phenyl ring of the MTPA moiety sits directly over one face of the morpholine ring, anisotropically shielding those specific protons and shifting them upfield. By calculating the chemical shift difference (Δδ = δS - δR), the absolute configuration can be definitively assigned[2].

Vibrational Circular Dichroism (VCD)

Causality & Mechanism: Unlike standard FTIR, VCD measures the differential absorption of left and right circularly polarized infrared light (ΔA = AL - AR) during a vibrational transition. Because the (R) and (S) isomers are non-superimposable mirror images, their magnetic and electric dipole transition moments interact oppositely with the polarized light, producing VCD spectra that are exact mirror images. When coupled with Density Functional Theory (DFT) calculations, VCD provides a robust, non-destructive assignment of absolute configuration[3]. This is particularly advantageous for complex diastereomers where traditional optical methods struggle[4].

Strategic Workflow & Decision Matrix

Decision tree for selecting the optimal spectroscopic method.

Self-Validating Experimental Protocols

Protocol A: Rapid ee% Determination via Eu(hfc)3 NMR

Self-Validation Check: Water strongly competes for europium coordination. If signal dispersion is not observed, trace water in the solvent is the likely culprit.

• Preparation: Dry the morpholine ethanol sample under a high vacuum for 2 hours.

• Dissolution: Dissolve 5–10 mg of the analyte in 0.5 mL of anhydrous CDCl3 (stored over molecular sieves).

• Titration: Sequentially add 0.1 to 0.5 molar equivalents of Eu(hfc)3.

• Acquisition: Acquire a 1H NMR spectrum after each addition. Monitor the carbinol (-CH-OH) proton. Stop titration when baseline resolution of the (R) and (S) signals is achieved to avoid excessive paramagnetic line broadening.

Protocol B: Absolute Configuration via Mosher's Derivatization

Self-Validation Check: The reaction is complete when the original carbinol proton signal completely disappears and shifts downfield in the crude NMR.

Step-by-step experimental workflow for Mosher's acid derivatization.

• Setup: In a dry NMR tube, dissolve 5 mg of the chiral morpholine ethanol in 0.5 mL anhydrous CDCl3.

• Catalysis: Add 1.5 equivalents of anhydrous pyridine-d5 (acts as both an acid scavenger and nucleophilic catalyst).

• Derivatization: Add 1.2 equivalents of (R)-MTPA-Cl (Note: reacting with (R)-MTPA-Cl yields the (S)-Mosher ester).

• Incubation: Allow to react at room temperature for 1–12 hours.

• Analysis: Repeat the process with (S)-MTPA-Cl. Map the Δδ(S-R) values onto the morpholine structure to assign the stereocenter.

Protocol C: Non-Destructive Assignment via VCD

Self-Validation Check: Ensure the raw IR absorbance of the solvent and sample does not exceed 1.0 AU in the region of interest (1100–1200 cm⁻¹). Higher absorbance leads to detector saturation and artifactual VCD signals.

• Sample Prep: Prepare a 0.2 M solution of the isomer in an IR-transparent solvent (e.g., CDCl3).

• Cell Loading: Inject the solution into a BaF2 liquid cell with a 50 μm path length.

• Acquisition: Acquire IR and VCD spectra simultaneously using a VCD spectrometer (typically 4–8 hours of block averaging to achieve a high signal-to-noise ratio).

• Computation: Perform a conformational search and DFT optimization (e.g., B3LYP/6-311+G(d,p)) to simulate the theoretical VCD spectrum for the (R) enantiomer.

• Assignment: Overlay the experimental and calculated spectra. A positive match confirms the (R) configuration; an inverted match confirms the (S) configuration.

Quantitative Data Summaries & Method Comparison

Table 1: Quantitative Spectroscopic Markers for Morpholine Ethanol Isomers

Technique	Diagnostic Marker	Expected Observation	Causality
Chiral NMR (Eu(hfc)3)	Carbinol (-CH-OH) Proton	Δδ ≈ 0.2 - 0.5 ppm	Differential paramagnetic pseudo-contact shielding.
Mosher's Derivatization	Morpholine Ring Protons	Δδ(S-R) > 0 for shielded face	Anisotropic shielding by the MTPA phenyl ring.
VCD Spectroscopy	C-O-C Asymmetric Stretch	~1110 cm⁻¹ (Opposite signs)	Differential absorption of circularly polarized IR light.

Table 2: Objective Comparison of Analytical Alternatives

Parameter	Chiral Shift Reagents (Eu(hfc)3)	Mosher's Derivatization	Vibrational Circular Dichroism (VCD)
Primary Use Case	Rapid ee% determination	Absolute configuration	Absolute configuration (Non-destructive)
Sample Recovery	Yes (via aqueous extraction)	No (Covalent modification)	Yes (100% recovery via evaporation)
Sensitivity	High (detects down to 2% minor isomer)	High	Moderate (Requires >10 mg of pure sample)
Analysis Time	< 1 Hour	12 - 24 Hours	4 - 8 Hours (plus DFT computation time)
Cost per Analysis	Low	Moderate	High (Requires specialized VCD spectrometer)

References

• Eu(hfc)3 - Grokipedia Source: Grokipedia URL:[Link]

• Rapid Optical Determination of Enantiomeric Excess, Diastereomeric Excess, and Total Concentration Using Dynamic-Covalent Assemblies Source: PMC (National Institutes of Health) URL:[Link]

• Dioxomorpholines and Derivatives from a Marine-Facultative Aspergillus Species Source: SciSpace / Journal of Natural Products URL:[Link]

Sources

• 1. grokipedia.com [grokipedia.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. scispace.com [scispace.com]
• 4. Rapid Optical Determination of Enantiomeric Excess, Diastereomeric Excess, and Total Concentration Using Dynamic-Covalent Assemblies: A Demonstration Using 2‑Aminocyclohexanol and Chemometrics - PMC [pmc.ncbi.nlm.nih.gov]

Benchmarking solubility of methylmorpholine derivatives vs non-methylated analogs

Executive Summary: The Methylation Paradox

In medicinal chemistry and process development, the transformation of a morpholine scaffold to its N-methylated derivative is a critical tuning lever. While conventional wisdom suggests that adding a methyl group increases lipophilicity (LogP) and decreases aqueous solubility, empirical data often reveals a "Solubility Paradox."

N-methylation removes a hydrogen bond donor (the secondary amine proton), which theoretically reduces water solubility. However, it also disrupts the intermolecular hydrogen bonding network in the solid state, significantly lowering the crystal lattice energy. Consequently, N-methylmorpholine (NMM) derivatives often exhibit superior solubility profiles in organic process solvents (e.g., DCM, Toluene) compared to their non-methylated morpholine analogs, while retaining surprising miscibility in water due to the high polarity of the ether oxygen and tertiary nitrogen.

This guide benchmarks the physicochemical shifts between these two scaffolds and provides a validated protocol for determining their thermodynamic solubility.

Mechanistic Benchmarking: Morpholine vs. N-Methylmorpholine

To predict solubility behavior, one must analyze the competition between Solvation Energy (interaction with solvent) and Lattice Energy (solid-state stability).

Physicochemical Property Comparison[1][2][3][4]

Property	Morpholine (Analog)	N-Methylmorpholine (Derivative)	Impact on Solubility
Structure	Secondary Amine	Tertiary Amine	NMM lacks H-bond donor capability.
pKa (Conjugate Acid)	~8.3	~7.4	NMM is less basic; easier to keep neutral at physiological pH.
LogP (Lipophilicity)	-0.86	-0.30	NMM is more lipophilic, favoring organic solvent solubility.
H-Bond Donors	1 (NH)	0	Morpholine aggregates more strongly in solid state.
H-Bond Acceptors	2 (N, O)	2 (N, O)	Both retain water interaction capability via the ether oxygen.
Boiling Point	129 °C	115 °C	Lower BP in NMM indicates weaker intermolecular forces.

The "Magic Methyl" Effect on Lattice Energy

The non-methylated morpholine ring can form strong intermolecular N-H···N or N-H···O hydrogen bonds, creating a stable, high-energy crystal lattice. This makes the solid difficult to dissolve (high energy cost to break the lattice).

Introduction of the N-methyl group acts as a "molecular wedge." It:

• Eliminates the Donor: Removes the "glue" (N-H) holding the crystal together.

• Steric Disruption: The methyl group forces the molecule into a specific chair conformation that may pack less efficiently.

• Result: The energy required to break the crystal lattice drops, often increasing solubility in both organic solvents and water, despite the increase in lipophilicity.

Visualization: Solvation & Lattice Disruption

The following diagram illustrates the mechanistic shift when transitioning from Morpholine to N-Methylmorpholine.

Caption: Methylation removes H-bond donors, lowering lattice energy and facilitating solvation despite increased lipophilicity.

Validated Experimental Protocol: Thermodynamic Solubility

Audience Note: Do not rely on kinetic solubility (DMSO precipitation) for this benchmark. Kinetic methods often overestimate solubility due to supersaturation. The following is a self-validating Thermodynamic Shake-Flask method.

Reagents & Equipment

• Test Compounds: Morpholine derivative (solid) vs. Methylated analog (solid/oil).

• Media: Phosphate Buffer (pH 7.4), 0.1N HCl, Toluene (for organic benchmark).

• Equipment: Orbital shaker (temperature controlled), 0.22 µm PTFE syringe filters, HPLC-UV/Vis.

Step-by-Step Workflow

Step 1: Saturation Preparation

• Add excess solid compound to 2 mL of solvent in a glass vial.

• Validation Check: Ensure undissolved solid is visible. If the solution becomes clear, add more solid until a suspension persists.

Step 2: Equilibrium Incubation

• Shake at 25°C (or 37°C) for 24 to 48 hours .

• Why: Morpholine derivatives can form metastable polymorphs. 24h+ ensures conversion to the stable thermodynamic form.

Step 3: pH Verification (Crucial for Amines)

• Measure the pH of the supernatant.

• Correction: If the basicity of the morpholine shifts the buffer pH by >0.2 units, re-adjust with dilute HCl/NaOH or use a stronger buffer capacity (e.g., 100 mM). Solubility is pH-dependent for ionizable amines.

Step 4: Filtration & Analysis

• Filter supernatant through a 0.22 µm PTFE filter (presaturated to prevent drug adsorption).

• Dilute filtrate with mobile phase.

• Quantify via HPLC-UV against a standard curve.

Experimental Workflow Diagram

Caption: Self-validating thermodynamic solubility workflow ensuring equilibrium and pH stability.

Case Study: Application in Drug Design

Scenario: A drug discovery team is optimizing a kinase inhibitor with a terminal morpholine ring. The lead compound has poor solubility in DCM (process solvent) and moderate solubility in water.

Intervention: The team synthesizes the N-methylmorpholine analog.

Outcome:

• Process Chemistry: The N-methyl analog shows a 10-fold increase in DCM solubility .

  • Reason: Removal of the H-bond donor breaks the high-melting crystal lattice, allowing the non-polar solvent to interact with the lipophilic carbon backbone.

• Biological Assay: The N-methyl analog retains equivalent aqueous solubility at pH 7.4.

  • Reason: Although LogP increased (from -0.86 to -0.30), the lower lattice energy compensated for the hydrophobicity penalty. The tertiary amine remains protonated (cationic) at physiological pH, maintaining solvation.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 7972, 4-Methylmorpholine. Retrieved from [Link]

• Schönherr, H., & Cernak, T. (2013). Profound Methyl Effects in Drug Discovery. Angewandte Chemie International Edition.[1] (Contextualizing the "Magic Methyl" effect on solubility and potency).

• United States Pharmacopeia (USP). <1236> Solubility Measurements. (Standard for thermodynamic solubility protocols).[2][3] Retrieved from [Link]

• Bergström, C. A., et al. (2007). Accuracy of calculated pH-dependent aqueous drug solubility. European Journal of Pharmaceutical Sciences.[4] (Reference for pKa and solubility shifts in amines).

Sources

• 1. denmarkgroup.web.illinois.edu [denmarkgroup.web.illinois.edu]
• 2. d142khf7ia35oz.cloudfront.net [d142khf7ia35oz.cloudfront.net]
• 3. enamine.net [enamine.net]
• 4. juniperpublishers.com [juniperpublishers.com]

COSY vs. HSQC: The Definitive Guide for Morpholine Ring Assignment

This guide is designed for researchers and drug development professionals seeking a definitive, technical comparison of COSY and HSQC NMR techniques for the structural elucidation of morpholine-containing compounds.

Executive Summary

In medicinal chemistry, the morpholine ring is a ubiquitous pharmacophore, valued for improving solubility and metabolic stability. However, its NMR characterization is frequently complicated by the ring's rigid chair conformation, which creates magnetically non-equivalent (diastereotopic) axial and equatorial protons.

• HSQC (Heteronuclear Single Quantum Coherence) is the superior tool for resolution and diastereotopic pairing . It unambiguously identifies which proton signals belong to the same methylene carbon (

  ), instantly resolving the "forest of multiplets" often seen in 1D H NMR.

• COSY (Correlation Spectroscopy) is the superior tool for connectivity and stereochemistry . It maps the vicinal coupling networks (

  ), allowing the researcher to distinguish the N-adjacent methylene groups from the O-adjacent ones based on spin system connectivity.

Recommendation: Do not view these as alternatives. For morpholine derivatives, they are obligate partners. Use HSQC first to deconvolve the proton spectrum, then use COSY to assign the spatial arrangement.

The Morpholine Challenge: Conformation & Chemical Shifts

Unlike flexible alkyl chains, the morpholine ring typically adopts a chair conformation .[1][2][3] This locks the protons into distinct environments:[1]

• Axial (

  ): Generally more shielded (lower ppm) and exhibits large anti-periplanar couplings ( Hz).

• Equatorial (

  ): Generally deshielded (higher ppm) with smaller gauche couplings ( Hz).

Typical Chemical Shift Zones

Position	Proton Environment	Approx.[4] (ppm)	Multiplicity Pattern
O-CH₂	Adjacent to Oxygen	3.6 – 4.0	Complex multiplets (dt or ddd)
N-CH₂	Adjacent to Nitrogen	2.3 – 3.1	Complex multiplets (depends on N-substituent)

Note: In N-substituted morpholines, the N-CH2 protons can shift significantly based on the electronic nature of the substituent (e.g., N-aryl vs. N-alkyl).

Technical Comparison: COSY vs. HSQC

HSQC: The Resolution Engine

HSQC correlates protons to their directly attached carbons (

). For morpholine, this is the most critical step because it simplifies the spectrum by spreading peaks into the carbon dimension.

• The "Smoking Gun" of Diastereotopicity: In a rigid morpholine ring, the axial and equatorial protons on the same carbon have different proton shifts but the same carbon shift .

  • Observation: You will see two distinct proton cross-peaks vertically aligned with a single carbon peak .

  • Benefit: This instantly pairs your

    and signals, which is nearly impossible in a crowded 1D spectrum.

• Phase Editing: Using Multiplicity-Edited HSQC, all morpholine ring carbons (secondary,

  ) appear with negative phase (often blue), distinguishing them from methyl/methine substituents (positive/red).

COSY: The Connectivity Map

COSY identifies protons separated by three bonds (

).

• Spin System Identification: COSY proves that the protons at ~3.8 ppm (O-CH2) are coupled to the protons at ~2.5 ppm (N-CH2). This confirms the morpholine fragment integrity.[1]

• Stereochemical Assignment: The intensity and presence of cross-peaks are driven by the Karplus equation.

  • Strong Cross-peaks:

    to (180° dihedral angle).

  • Weak/Absent Cross-peaks:

    to or to (60° dihedral angle).

Performance Matrix

Feature	COSY (Homonuclear)	HSQC (Heteronuclear)
Primary Output	Connectivity (Neighbor mapping)	Connectivity (Proton-Carbon mapping)
Resolution	Low (Diagonal overlap is common)	High (Uses wide C spectral width)
Sensitivity	High (Homonuclear transfer)	Moderate (Depends on probe; Cryoprobes excel)
Morpholine Specific Utility	Distinguishing (large) from	Pairing and to specific carbons
Acquisition Time	Fast (5-15 mins)	Medium (10-30 mins)

Detailed Interpretation Workflow

This workflow describes the logical path to fully assign a morpholine ring.

Step 1: The HSQC Anchor

Acquire a Multiplicity-Edited HSQC.

• Locate the Carbon signals in the 66-68 ppm range (O-CH2) and 40-55 ppm range (N-CH2).

• Look for the vertical pairs. If you see two proton spots for one carbon, you have confirmed a rigid ring system.

• Labeling: Assign the protons attached to the high-field carbon as

  ( ) and the low-field carbon as ( ).

Step 2: The COSY Confirmation

Acquire a standard magnitude COSY (or DQF-COSY for better coupling detail).

• Find the cross-peak connecting your N-CH2 region to your O-CH2 region.

• Stereochemistry Check: The axial proton of the N-CH2 group should show a strong correlation to the axial proton of the O-CH2 group.

• Geminal Check: COSY often shows geminal coupling (

  ) as a cross-peak if the chemical shift separation is large enough, further confirming the pairs found in HSQC.

Visualization: Assignment Logic Flow

Caption: Logical workflow for assigning morpholine protons using integrated HSQC and COSY data.

Experimental Protocols

To ensure high-quality data for publication or regulatory submission, follow these protocols.

Sample Preparation

• Solvent:

  is standard, but is superior if the morpholine nitrogen is protonated (salt form) or if signals overlap with the solvent residual peak.

• Concentration: 10-20 mg in 600

  L solvent. Filter the solution to remove particulates that degrade line shape.

Protocol A: Multiplicity-Edited HSQC

• Objective: Distinguish

  groups and pair diastereotopic protons.

• Pulse Sequence: hsqcedetgp (Bruker) or equivalent.

• Parameters:

  • Scans (NS): 4 to 8 (sufficient for >10 mg).

  • TD (F2): 2048 points.

  • TD (F1): 256 increments (using Non-Uniform Sampling (NUS) at 25-50% can speed this up while maintaining resolution).

  • CNST2 (

    ): Set to 145 Hz.

• Processing: Phasing is critical.

  peaks should be negative (blue); peaks positive (red).

Protocol B: Gradient COSY

• Objective: Establish connectivity and estimate coupling magnitude.

• Pulse Sequence: cosygpppqf (Bruker) - Magnitude mode is robust; cosydfetgp.2 (DQF-COSY) is better if you need to resolve active couplings near the diagonal.

• Parameters:

  • Scans (NS): 1 or 2 per increment.

  • TD (F1): 128 or 256 increments.

  • Spectral Width: Match the 1D proton width exactly (typically 10-12 ppm).

• Processing: Symmetrization can clean up noise but use with caution as it can mask real asymmetries in artifacts.

References

• Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. Elsevier.

• Reich, H. J. (2024). Structure Determination Using NMR. University of Wisconsin-Madison. Available at: [Link] (Gold standard for coupling constants and conformational analysis).

• SDSU NMR Facility. (n.d.). Common 2D NMR Experiments (COSY, HSQC, HMBC). San Diego State University. Available at: [Link] (Practical facility guides for parameter setup).

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. Wiley.[5] (Standard reference for chemical shifts of heterocyclic rings).

Sources

• 1. echemi.com [echemi.com]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. emerypharma.com [emerypharma.com]
• 5. 1H and 13C NMR spectra of N-substituted morpholines - PubMed [pubmed.ncbi.nlm.nih.gov]

Quality Control Standards for GMP Grade (R)-2-(4-Methylmorpholin-2-yl)ethan-1-ol

Executive Summary: The Stereochemical Imperative

In the development of small molecule therapeutics—particularly kinase inhibitors and GPCR ligands—the morpholine scaffold is ubiquitous due to its ability to improve aqueous solubility and metabolic stability. However, the shift from achiral N-methylmorpholine to chiral derivatives like (R)-2-(4-Methylmorpholin-2-yl)ethan-1-ol introduces a critical layer of complexity: stereochemistry.

For research-grade applications, a racemic mixture or lower enantiomeric excess (ee) may suffice for initial hit screening. However, in GMP (Good Manufacturing Practice) environments intended for clinical supplies, the control of the (R)-enantiomer is not merely a specification—it is a safety and efficacy mandate. This guide objectively compares GMP vs. Research Grade standards, details the impurity profiles specific to this synthesis, and provides validated analytical protocols.

Part 1: Comparative Analysis – GMP vs. Research Grade

The distinction between "Research Grade" and "GMP Grade" for this intermediate is defined by the rigor of impurity control, particularly regarding the enantiomeric purity and residual metal catalysts used in ring-closure steps.

Table 1: Specification Comparison Matrix

Quality Attribute	Research Grade (Typical)	GMP Grade (Required for Clinical API)	Impact on Downstream Process
Assay (GC/HPLC)	≥ 95.0%	≥ 98.5%	Low assay leads to stoichiometric errors in coupling reactions, reducing yield.
Chiral Purity (ee)	Not specified or ≥ 90%	≥ 99.5% ee	The (S)-enantiomer is considered a refractory impurity that may co-crystallize with the API, requiring expensive downstream chiral resolution.
Appearance	Yellow to amber liquid	Colorless to pale yellow liquid	Color indicates oxidation products (N-oxides) that can act as radical initiators, destabilizing sensitive APIs.
Water Content (KF)	≤ 1.0%	≤ 0.3%	Excess water hydrolyzes sensitive reagents (e.g., acid chlorides, isocyanates) in the subsequent coupling step.
Residual Solvents	Not tested	ICH Q3C Compliant	Solvents like Toluene or THF must be controlled to prevent carryover into the final drug substance.
Elemental Impurities	Not tested	ICH Q3D Compliant	Pd or Pt catalysts used in hydrogenation must be < 10 ppm to avoid heavy metal contamination in the final drug.

Part 2: Impurity Profiling & Mechanistic Insight

Understanding the origin of impurities allows for proactive control. For (R)-2-(4-Methylmorpholin-2-yl)ethan-1-ol, the impurities are often structural analogs that compete in downstream reactions.

Critical Impurities

• The (S)-Enantiomer: The most critical impurity. In many kinase inhibitors, the (R)-morpholine moiety orients the molecule into a specific hydrophobic pocket. The (S)-enantiomer often fails to bind or, worse, binds off-target receptors, causing toxicity.

• Demethylated Analog (2-(Morpholin-2-yl)ethanol): Arises from incomplete methylation or metabolic-like N-dealkylation. This secondary amine is more nucleophilic than the desired tertiary amine, leading to side reactions.

• Ring-Opened Byproducts: Result from harsh reduction conditions during synthesis. These linear amino-alcohols lack the conformational rigidity of the morpholine ring, destroying biological activity.

Visualization: Impurity Impact Workflow

The following diagram illustrates how "Research Grade" shortcuts propagate failure in late-stage synthesis compared to the GMP "Gatekeeper" approach.

Figure 1: Comparative workflow showing how GMP purification steps (green) mitigate downstream risks associated with Research Grade (red) shortcuts.

Part 3: Validated Analytical Protocols

To ensure the "Trustworthiness" pillar of this guide, the following protocols are based on standard industry practices for chiral amine analysis. These methods are self-validating systems; system suitability parameters are included.

Protocol A: Determination of Enantiomeric Purity by Chiral HPLC

Objective: Quantify the (R)-enantiomer and detect trace (S)-enantiomer levels.

• Column: Chiralpak IC or equivalent (Immobilized cellulose tris-(3,5-dichlorophenylcarbamate)).

  • Why: Immobilized phases are robust against amine-containing mobile phases.

• Dimensions: 250 mm x 4.6 mm, 5 µm.[1][2]

• Mobile Phase: n-Heptane : Ethanol : Diethylamine (DEA) (90 : 10 : 0.1 v/v/v).

  • Note: DEA is mandatory to suppress peak tailing caused by the interaction of the basic morpholine nitrogen with silanol groups.

• Flow Rate: 1.0 mL/min.[2]

• Temperature: 25°C.

• Detection: UV at 210 nm (or Refractive Index if UV signal is weak due to lack of chromophore).

• Sample Prep: Dissolve 5 mg in 1 mL of Ethanol.

System Suitability Criteria (Self-Validation):

• Resolution (Rs): > 2.0 between (S) and (R) peaks.

• Tailing Factor: < 1.5 for the main peak.

• Sensitivity: S/N > 10 for the (S)-isomer at 0.1% reporting limit.

Protocol B: Assay and Residual Solvents by GC-FID

Objective: Determine chemical purity and quantify volatile organic impurities.

• Column: DB-624 or equivalent (6% Cyanopropylphenyl dimethyl polysiloxane).

  • Why: Ideal for separating volatile amines and alcohols.

• Carrier Gas: Helium (Flow: 1.5 mL/min).

• Injector: Split (20:1), 250°C.

• Detector: FID, 280°C.

• Oven Program:

  • Hold at 50°C for 5 min (elute solvents).

  • Ramp 10°C/min to 220°C.

  • Hold 5 min (elute morpholine product).

Part 4: Strategic Recommendations for Drug Developers

• Early Adoption of Chiral Specs: Do not wait for Phase II to switch to high-ee material. Using 95% ee material in toxicology studies can invalidate results if the 5% impurity (S-isomer) causes off-target effects.

• Supplier Audit Point: When auditing a GMP supplier for this intermediate, specifically ask for their Control Strategy for the Demethylated Impurity . If they rely solely on GC and not a specific secondary amine test, they may miss this reactive impurity.

• Storage: Morpholine derivatives are hygroscopic and can absorb CO2 from the air to form carbamates. GMP material must be stored under Nitrogen/Argon in tight containers.

Visualization: The "V-Model" for QC Validation

This diagram maps the QC tests to the synthesis stages they validate.

Figure 2: V-Model illustrating how analytical validation supports the initial user requirement for high-potency API synthesis.

References

• Phenomenex. Chiral HPLC Separations: A Guide to Column Selection. Available at: [Link]

• ICH Guidelines. Q3C (R8): Impurities: Guideline for Residual Solvents. Available at: [Link]

• Royal Society of Chemistry. Analytical Methods for Chiral Separation of Pharmaceutical Intermediates. Available at: [Link]

Sources

• 1. ijsred.com [ijsred.com]
• 2. Pre-Column derivatization Chiral HPLC Method for the separation and quantification of (R,R)-2,8-diazobicyclo [4.3.0]nonane content in (S,S)-2,8-diazobicyclo[4.3.0]nonane, A Key Intermediate of Moxifloxacin Hydrochloride – Oriental Journal of Chemistry [orientjchem.org]

Safety & Regulatory Compliance

(R)-2-(4-Methylmorpholin-2-yl)ethan-1-ol proper disposal procedures

Executive Safety & Operational Summary

As researchers, we often treat waste disposal as an afterthought, yet it is the phase where catastrophic laboratory accidents—specifically runaway exothermic reactions—are most likely to occur.

(R)-2-(4-Methylmorpholin-2-yl)ethan-1-ol is a bifunctional molecule containing a tertiary amine (morpholine ring) and a primary alcohol . Its disposal profile is dictated by its basicity and its potential for violent reaction with strong acids and oxidizers.

Critical Directive: This compound must be managed as a Basic Organic Waste . Under no circumstances should it be commingled with acidic waste streams or nitrosating agents.

Chemical Profile & Hazard Logic

To dispose of this safely, you must understand what drives its reactivity. This table summarizes the "Why" behind the protocols.

Feature	Chemical Property	Disposal Implication (The Risk)
Basicity	Tertiary Amine ( )	Exothermic Hazard: Reacts violently with strong acids (e.g., HCl, ). Must be segregated into "Organic Bases."
Flammability	Organic Skeleton	Fire Hazard: Treat as a flammable liquid (Class 3).[1] Flash point is likely >60°C but assume flammability for safety.
Reactivity	Morpholine Ring	Carcinogen Hazard: In the presence of nitrites/nitrates, can form nitrosamines (potent carcinogens). NEVER mix with oxidizer waste.
Physical State	Viscous Oil / Low-melting Solid	Spill Hazard: High viscosity makes spill cleanup difficult; requires specific absorbents.

Pre-Disposal Validation Protocol (Self-Validating System)

Before moving the material to a waste container, run this 3-step validation. This ensures the waste stream remains stable.

Step 1: The pH Validation

• Action: Dip a pH strip into the waste aliquot.

• Pass Criteria: pH

  8.

• Fail Criteria: If pH < 7, you have likely contaminated the sample with acid. Do not add to the bulk organic base drum. Neutralize slowly in a separate beaker first.

Step 2: The Phase Check

• Action: Visually inspect the material.

• Logic: If the material has crystallized or precipitated, it may clog the waste container opening or trap reactive pockets.

• Correction: Dissolve in a compatible solvent (e.g., Methanol or Ethanol) to ensure a homogeneous liquid phase for disposal.

Step 3: The Oxidizer Screen

• Action: Review the reaction history. Was this compound used with Hydrogen Peroxide, Nitric Acid, or Sodium Nitrite?

• Logic: Amines + Oxidizers = Potential Explosion or Toxic Gas.

• Correction: If oxidizers are present, quench them separately before combining with the amine waste.

Step-by-Step Disposal Workflow

Phase A: Segregation & Containerization

• Select Container: Use HDPE (High-Density Polyethylene) or Borosilicate Glass . Avoid metal containers if the compound is wet, as amines can corrode certain alloys over time.

• Segregation:

  • CORRECT: Combine with non-halogenated organic bases (e.g., Triethylamine, Pyridine).

  • INCORRECT: Do NOT pour into "General Organic Solvents" if that drum contains acidic byproducts (e.g., Acetic Acid).

• Labeling:

  • Mark as "Hazardous Waste - Organic Base" .

  • List constituents: (R)-2-(4-Methylmorpholin-2-yl)ethan-1-ol, Methanol (if dissolved).

  • Check hazards: [x] Flammable [x] Corrosive/Irritant.[1][2][3]

Phase B: Spill Management (Emergency)

If a spill occurs outside the hood:

• Evacuate & Ventilate: Amines have potent odors and can cause respiratory distress.

• Neutralize: Do not use water immediately. Apply a citric acid or sodium bisulfate spill kit to neutralize the base.

• Absorb: Use vermiculite or clay pads.

• Disposal: Collect absorbed material as Solid Hazardous Waste .

Decision Logic Diagram

The following diagram illustrates the critical decision nodes for disposing of this specific morpholine derivative.

Caption: Operational logic flow ensuring chemical compatibility prior to consolidation in waste drums.

Regulatory & Compliance Codes

When filling out your institution's waste tag, use the following classifications. Note that while this specific CAS is not P-listed, it exhibits characteristics that mandate regulation.[4]

• RCRA Hazard Class (USA):

  • D001 (Ignitable): If the flash point of the liquid mixture is < 60°C.

  • D002 (Corrosive): If aqueous pH > 12.5 (unlikely for the pure alcohol, but possible in basic mixtures).

• Waste Stream Type: Organic Base / Alkaline Organic.

• Destruction Method: Fuel Blending / Incineration. (High nitrogen content requires incinerators equipped with NOx scrubbers).

References

• National Library of Medicine. (n.d.). Morpholine - Hazardous Substances Data Bank. PubChem. Retrieved October 26, 2023, from [Link]

• Princeton University EHS. (2022). Chemical Waste Compatibility & Segregation. Retrieved October 26, 2023, from [Link]

• U.S. Environmental Protection Agency (EPA). (2023). Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. Retrieved October 26, 2023, from [Link]

Sources

• 1. fishersci.com [fishersci.com]
• 2. nugentec.com [nugentec.com]
• 3. WERCS Studio - Application Error [assets.thermofisher.com]
• 4. msdsdigital.com [msdsdigital.com]

A Researcher's Guide to the Safe Handling of (R)-2-(4-Methylmorpholin-2-yl)ethan-1-ol

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the handling and disposal of (R)-2-(4-Methylmorpholin-2-yl)ethan-1-ol (CAS No. 959238-42-7).[1] As a substituted morpholine derivative, this compound warrants careful handling due to the potential hazards associated with the morpholine functional group. This document, authored with the expertise of a Senior Application Scientist, is designed to empower you with the knowledge to work safely and effectively, ensuring both personal safety and the integrity of your research.

While specific toxicological data for (R)-2-(4-Methylmorpholin-2-yl)ethan-1-ol is not widely available, the known hazards of morpholine and its derivatives provide a strong basis for establishing robust safety protocols.[2] Morpholine itself is a flammable liquid that can cause severe skin burns and eye damage.[3][4] Therefore, a cautious and well-informed approach is paramount.

Hazard Assessment and Core Principles

The primary hazards associated with morpholine derivatives stem from their corrosive nature and potential for flammability.[2][3][4] All handling procedures should be conducted in a well-ventilated chemical fume hood to minimize inhalation exposure.[2][3]

Key Principles for Safe Handling:

• Minimize Exposure: Avoid all direct contact with the skin, eyes, and clothing.[5][6] Do not breathe vapors or mists.[7]

• Prevent Ignition: Keep the compound away from heat, sparks, and open flames.[7][8] Use non-sparking tools and take measures to prevent static discharge.[4][6]

• Maintain Preparedness: Ensure that an eyewash station and safety shower are readily accessible in the immediate work area.[9][10]

Personal Protective Equipment (PPE): Your First Line of Defense

The selection and proper use of PPE are critical to mitigating the risks associated with handling (R)-2-(4-Methylmorpholin-2-yl)ethan-1-ol. The following table outlines the recommended PPE and the rationale for its use.

PPE Component	Specification	Rationale
Hand Protection	Chemical-resistant gloves (e.g., nitrile or neoprene).[3][7]	To prevent skin contact with the potentially corrosive compound. Gloves should be inspected for any signs of degradation before use.
Eye and Face Protection	Tightly fitting safety goggles and a face shield.[2][3]	To protect against splashes and vapors that can cause severe eye damage.
Body Protection	Flame-resistant lab coat.[3]	To protect against chemical splashes and in the event of a fire.
Footwear	Closed-toed shoes.[3]	To protect feet from potential spills.
Respiratory Protection	Work should be conducted in a chemical fume hood.[2] If there is a risk of high vapor concentrations, a NIOSH/MSHA-approved respirator may be necessary.[9][11]	To prevent the inhalation of potentially harmful vapors.

Operational Protocols: Step-by-Step Guidance

Adherence to standardized procedures is essential for ensuring a safe and efficient workflow. The following protocols for donning and doffing PPE and for handling the chemical should be strictly followed.

PPE Donning and Doffing Workflow

Properly putting on and taking off PPE is crucial to prevent cross-contamination.

Caption: Workflow for the correct sequence of donning and doffing PPE.

Chemical Handling Protocol

• Preparation: Before handling, ensure the chemical fume hood is functioning correctly. Assemble all necessary equipment and reagents.

• Personal Protective Equipment: Don the appropriate PPE as outlined in the table above.

• Dispensing: Carefully dispense the required amount of (R)-2-(4-Methylmorpholin-2-yl)ethan-1-ol inside the chemical fume hood. Use non-sparking tools.[6]

• Reaction Setup: If used in a reaction, ensure the apparatus is securely clamped and that any potential for splashes or aerosol generation is minimized.

• Post-Handling: After use, tightly close the container.[4][6] Decontaminate any surfaces that may have come into contact with the chemical.

• Hand Washing: Wash hands thoroughly with soap and water after removing gloves.[5]

Spill and Emergency Procedures

In the event of a spill, prompt and appropriate action is necessary to mitigate any potential hazards.

• Small Spills (within a chemical fume hood):

  • Alert personnel in the immediate area.[8]

  • Contain the spill using an inert absorbent material such as sand or vermiculite.[4][12]

  • Carefully collect the absorbent material using non-sparking tools and place it into a designated hazardous waste container.[8]

  • Decontaminate the spill area with a suitable cleaning agent, followed by a thorough rinse with water.[4]

• Large Spills (outside a chemical fume hood):

  • Evacuate the area immediately.[8]

  • Alert your institution's Environmental Health and Safety (EHS) office.

  • Prevent entry to the contaminated area.

Disposal Plan: Ensuring a Safe and Compliant End-of-Life

Proper disposal of (R)-2-(4-Methylmorpholin-2-yl)ethan-1-ol and any contaminated materials is a critical aspect of laboratory safety and environmental responsibility. Do not dispose of this chemical down the drain or in regular trash.[2][8]

Waste Segregation and Collection

• All solid and liquid waste containing (R)-2-(4-Methylmorpholin-2-yl)ethan-1-ol must be collected in a dedicated, clearly labeled hazardous waste container.[3][8]

• The container should be made of a compatible material, such as high-density polyethylene.[3]

• The label must clearly state "Hazardous Waste" and include the full chemical name: "(R)-2-(4-Methylmorpholin-2-yl)ethan-1-ol".[3]

Storage of Waste

Store the hazardous waste container in a cool, dry, and well-ventilated area, away from sources of ignition and incompatible materials such as oxidizing agents.[3][4] The storage area should have secondary containment to prevent the spread of material in case of a leak.

Disposal Decision Workflow

The disposal of this chemical waste must be handled by a licensed hazardous waste disposal company.[8]

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pentachemicals.eu [pentachemicals.eu]
• 5. enamine.enamine.net [enamine.enamine.net]
• 6. chemicalbook.com [chemicalbook.com]
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